2-Amino-N-cyclohexylbenzamide hydrochloride

Core Science & Biosynthesis

2-Amino-N-cyclohexylbenzamide Hydrochloride: Synthesis, Characterization, and CAS Registry Analysis

Executive Summary

The compound 2-Amino-N-cyclohexylbenzamide is a highly versatile ortho-amino benzamide building block extensively utilized in supramolecular chemistry and the synthesis of complex nitrogen-containing heterocycles, such as quinazolinones and benzotriazinones[1]. While the free base is commercially available and well-documented, researchers frequently seek its hydrochloride salt to enhance aqueous solubility for biological assays or to improve solid-state stability against oxidative degradation.

This technical guide addresses the specific search for the 2-Amino-N-cyclohexylbenzamide hydrochloride CAS number, details its physicochemical properties, and provides a validated, step-by-step protocol for its in-house synthesis and characterization.

Chemical Identity & CAS Registry Analysis

A rigorous search of chemical databases, including and , reveals a critical distinction regarding the registry of this compound[2],[3]:

• Free Base: The CAS Registry Number is 56814-11-0 [4],[3].

• Hydrochloride Salt: There is no widely registered, distinct CAS number for the hydrochloride salt of 2-Amino-N-cyclohexylbenzamide in standard commercial databases.

The Causality of the Missing CAS: In medicinal chemistry and pharmaceutical development, hydrochloride salts of specialized intermediates are often generated in situ or synthesized in-house as needed, rather than being cataloged as distinct commercial entities. Researchers must typically purchase the free base (CAS 56814-11-0)[5] and perform a quantitative protonation step to yield the desired salt.

Physicochemical Properties

The conversion of the free base to the hydrochloride salt fundamentally alters the compound's physicochemical profile. The acetamide and primary amine functionalities provide multiple sites for hydrogen bonding, which are heavily influenced by the protonation state[1],[6].

Quantitative Data Comparison

Property	2-Amino-N-cyclohexylbenzamide (Free Base)	2-Amino-N-cyclohexylbenzamide HCl (Salt)
CAS Number	56814-11-0[3]	Unregistered (Synthesized in-house)
Molecular Formula	C13H18N2O[3]	C13H19ClN2O
Molecular Weight	218.29 g/mol [3]	254.76 g/mol
Melting Point	153–157 °C[6],[7]	> 200 °C (Decomposes) Estimated
Aqueous Solubility	Poor (< 1 mg/mL)	High (> 50 mg/mL)
Physical State	White to off-white solid[7]	Fine white crystalline powder

Mechanistic Role and Applications

The ortho-amino group and the amide moiety of the 2-aminobenzamide scaffold serve as a powerful tool for the construction of diverse pharmacophores[1]. The inherent reactivity allows for intramolecular cyclization reactions. For instance, diazotization of the primary amine using sodium nitrite (NaNO₂) and acetic acid leads to the formation of 3-cyclohexyl-1,2,3-benzotriazin-4(3H)-ones, which exhibit a broad spectrum of biological activities[1].

Using the hydrochloride salt in these aqueous or semi-aqueous cyclization reactions ensures complete dissolution of the starting material, thereby preventing heterogeneous reaction kinetics and improving overall yield.

Synthetic pathway from precursors to 2-Amino-N-cyclohexylbenzamide and subsequent cyclization.

Experimental Protocol: Synthesis of the Hydrochloride Salt

To obtain the hydrochloride salt, one must synthesize it from the commercially available free base. The following protocol is designed to ensure quantitative conversion while preventing amide hydrolysis.

Causality & Rationale: The use of anhydrous hydrogen chloride in an ethereal solvent (e.g., diethyl ether or THF) is critical. Introducing aqueous HCl (like 37% hydrochloric acid) can lead to partial hydrolysis of the benzamide linkage over time, yielding anthranilic acid and cyclohexylamine byproducts. Furthermore, the precipitation of the salt in diethyl ether drives the reaction to completion due to the insolubility of the resulting anilinium cation in non-polar solvents.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent (e.g., 2.18 g, 10 mmol) of 2-Amino-N-cyclohexylbenzamide (CAS 56814-11-0) in 25 mL of anhydrous diethyl ether in a round-bottom flask under an inert nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C using an ice-water bath to control the exothermic protonation reaction.

• Protonation: Dropwise, add 1.05 equivalents of a 2.0 M solution of HCl in diethyl ether (5.25 mL, 10.5 mmol) over 10 minutes with vigorous magnetic stirring.

• Maturation: A white precipitate will form immediately. Allow the suspension to stir at 0 °C for an additional 30 minutes to ensure complete precipitation and particle growth.

• Isolation: Isolate the solid via vacuum filtration using a Büchner funnel. Wash the filter cake with cold, anhydrous diethyl ether (2 × 10 mL) to remove any unreacted free base.

• Drying: Dry the resulting white crystalline solid under high vacuum over phosphorus pentoxide (P₂O₅) for 12 hours to remove residual solvent and moisture.

Step-by-step workflow for the anhydrous synthesis of 2-Amino-N-cyclohexylbenzamide hydrochloride.

Analytical Validation (Self-Validating System)

Every robust protocol must be a self-validating system. To confirm the successful formation of the hydrochloride salt and rule out degradation, the following orthogonal analytical checks must be performed:

• Visual Indicator: The quantitative precipitation of a white crystalline solid from a clear ethereal solution serves as the primary, real-time visual confirmation of salt formation.

• ¹H NMR Spectroscopy (in DMSO-d₆): The free base exhibits a characteristic broad singlet for the -NH₂ protons around 6.3–6.5 ppm. Upon protonation, these protons shift significantly downfield (often broadening into the baseline or appearing >9.0 ppm as an -NH₃⁺ group). Additionally, the aromatic protons ortho and para to the amine will experience a downfield shift due to the loss of electron donation from the nitrogen lone pair into the aromatic ring.

• Argentometric Titration (Mohr Method): To precisely determine the stoichiometry of the salt, titrate an aqueous solution of the product with standardized silver nitrate (AgNO₃) using a potassium chromate indicator. A 1:1 molar ratio of chloride to the benzamide confirms the formation of the mono-hydrochloride salt.

References

• Title: 2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Identity - ECHA CHEM (2-Amino-N-cyclohexylbenzamide) Source: European Chemicals Agency (ECHA) URL: [Link]

• Title: Synthesis of New Di- and Triamides as Potential Organocatalysts for Asymmetric Aldol Reaction in Water Source: ResearchGate URL: [Link]

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Chemical structure of 2-Amino-N-cyclohexylbenzamide HCl

An In-depth Technical Guide: The Chemical and Pharmacological Profile of 2-Amino-N-cyclohexylbenzamide HCl

Foreword

As a Senior Application Scientist, this guide is crafted to serve the needs of researchers, scientists, and drug development professionals. The information herein is synthesized from established scientific literature and chemical databases to provide not just a collection of data, but a cohesive narrative on 2-Amino-N-cyclohexylbenzamide HCl. The structure is designed to logically progress from the molecule's fundamental identity to its potential therapeutic applications, emphasizing the rationale behind experimental methodologies. Every piece of technical data and every proposed protocol is grounded in authoritative sources to ensure scientific integrity and trustworthiness.

Molecular Identity and Physicochemical Characteristics

A thorough understanding of a compound's identity and physical properties is the bedrock of all subsequent research and development.

Chemical Structure and Nomenclature

2-Amino-N-cyclohexylbenzamide HCl is an organic salt consisting of the protonated form of the 2-Amino-N-cyclohexylbenzamide base and a chloride counter-ion. The core structure is an anthranilamide (an ortho-aminobenzamide) where the amide nitrogen is substituted with a cyclohexyl ring.[1] This arrangement provides a unique three-dimensional architecture, combining a rigid aromatic plane with a flexible, bulky cycloaliphatic group.

• IUPAC Name: 2-amino-N-cyclohexylbenzamide;hydrochloride

• CAS Number: 56814-11-0 (for the free base)[1][2]

• Molecular Formula: C₁₃H₁₉ClN₂O

• Molecular Weight: 254.76 g/mol

Physicochemical Properties

The hydrochloride salt form is typically employed to enhance aqueous solubility and stability, which are critical parameters for both in vitro biological assays and potential formulation development.

Property	Value / Description	Source(s)
Appearance	Expected to be a white to light brown crystalline powder.	[3][4]
Molecular Weight (Free Base)	218.29 g/mol	[1][2]
GHS Hazard Statements (Free Base)	H315: Causes skin irritation; H319: Causes serious eye irritation; H335: May cause respiratory irritation.	[1]
Solubility	The HCl salt is expected to have enhanced solubility in water and polar organic solvents like methanol and ethanol compared to the free base.
XLogP3 (Free Base)	2.4	[1]

Synthesis and Analytical Validation

The synthesis of novel compounds requires a robust and reproducible methodology. The validation of the final product's identity and purity is of paramount importance to ensure that subsequent biological data is reliable.

Synthetic Rationale and Workflow

The most direct and efficient synthesis of the 2-Amino-N-cyclohexylbenzamide core involves the ring-opening of isatoic anhydride with cyclohexylamine. This method is advantageous as it is often a one-pot reaction that proceeds with high yield. The isatoic anhydride serves as a protected and activated form of 2-aminobenzoic acid, and its reaction with a primary amine like cyclohexylamine leads to the formation of the desired amide bond and the concurrent release of carbon dioxide. The resulting free base is then treated with hydrochloric acid to yield the target salt. A similar strategy has been successfully used for synthesizing related 2-amino-N-phenethylbenzamides.[5]

Caption: Synthetic workflow for 2-Amino-N-cyclohexylbenzamide HCl.

Experimental Protocol: Synthesis and Purification

This protocol is a representative procedure based on established chemical principles.

• Reaction Setup: To a dry round-bottom flask under an inert nitrogen atmosphere, add isatoic anhydride (1.0 eq). Dissolve it in a suitable anhydrous polar aprotic solvent (e.g., Dimethylformamide, DMF).

• Amine Addition: To the stirred solution, add cyclohexylamine (1.1 eq) dropwise. An initial exotherm may be observed.

• Reaction Progression: Heat the mixture to 80-90 °C. The reaction progress can be monitored by the cessation of CO₂ evolution and confirmed by Thin-Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into cold water to precipitate the crude product. Filter the solid, wash thoroughly with water, and dry under vacuum.

• Purification (Free Base): The crude free base can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to achieve high purity.

• Salt Formation: Dissolve the purified free base in anhydrous diethyl ether. Add a 2M solution of HCl in diethyl ether dropwise with stirring until precipitation is complete.

• Final Product Isolation: Filter the resulting white precipitate, wash with cold diethyl ether, and dry under vacuum to yield 2-Amino-N-cyclohexylbenzamide HCl.

Analytical Characterization Workflow

Confirmation of the structure and purity of the final compound is a non-negotiable step. A multi-technique approach is required for unambiguous characterization.

Sources

• 1. 2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-N-cyclohexylbenzamide | CAS 56814-11-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. 2-Aminobenzamide - Hazardous Agents | Haz-Map [haz-map.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. mdpi.com [mdpi.com]

2-Amino-N-cyclohexylbenzamide molecular weight and formula

An In-Depth Technical Guide to 2-Amino-N-cyclohexylbenzamide (C₁₃H₁₈N₂O)

Executive Summary

This technical guide provides a comprehensive scientific overview of 2-Amino-N-cyclohexylbenzamide, a molecule of significant interest in medicinal chemistry and synthetic research. The document details its fundamental molecular properties, including its precise molecular weight and formula, and presents its key physicochemical characteristics in a structured format. Beyond basic identification, this guide explores a robust and industrially relevant synthetic pathway, offering a detailed, representative experimental protocol. The narrative is grounded in established chemical principles, explaining the causality behind synthetic choices. Furthermore, we discuss the compound's potential applications, particularly as a structural scaffold in the development of novel therapeutics, drawing parallels with structurally related molecules investigated for conditions such as Irritable Bowel Syndrome (IBS). Safety, handling, and standard characterization techniques are also covered to provide a holistic resource for researchers, scientists, and drug development professionals.

Compound Identification and Physicochemical Properties

Accurate identification is the cornerstone of all chemical research. 2-Amino-N-cyclohexylbenzamide is unequivocally defined by its molecular formula, mass, and structural identifiers.

Nomenclature and Identifiers

The following table summarizes the key identifiers for 2-Amino-N-cyclohexylbenzamide.[1][2][3]

Identifier	Value
IUPAC Name	2-amino-N-cyclohexylbenzamide
CAS Number	56814-11-0[1][2][3]
Molecular Formula	C₁₃H₁₈N₂O[1][2][3]
Molecular Weight	218.29 g/mol [1][2]
Canonical SMILES	C1CCC(CC1)NC(=O)C2=CC=CC=C2N
InChIKey	AHWGBTCRPVCUBP-UHFFFAOYSA-N[1]

Physicochemical Data

The compound's physicochemical properties, predicted through computational models, are crucial for anticipating its behavior in various systems, including its solubility, permeability, and potential as a drug candidate.

Property	Value	Source
XLogP3	2.4	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	2	PubChem[1]
Exact Mass	218.141913202 Da	PubChem[1]
Polar Surface Area	55.1 Ų	PubChem[1]

Chemical Structure

The structure of 2-Amino-N-cyclohexylbenzamide features an anthranilamide core, which consists of a benzene ring substituted with both an amino group (-NH₂) and a carboxamide group (-C(=O)NH-). The amide nitrogen is further substituted with a cyclohexyl ring.

Caption: 2D structure of 2-Amino-N-cyclohexylbenzamide.

Synthesis and Mechanistic Insights

The synthesis of N-substituted 2-aminobenzamides is a well-established process in organic chemistry. A highly efficient and common method involves the reaction of isatoic anhydride with a primary amine.

Proposed Synthetic Pathway: Amidation of Isatoic Anhydride

This pathway is favored due to the high stability and commercial availability of isatoic anhydride, which serves as a convenient precursor to an activated anthranilic acid derivative. The reaction proceeds via a nucleophilic acyl substitution mechanism.

Mechanism:

• Nucleophilic Attack: The primary amine, cyclohexylamine, acts as a nucleophile, attacking one of the carbonyl carbons of the isatoic anhydride ring.

• Ring Opening: This attack leads to the opening of the heterocyclic ring, forming an unstable carbamic acid intermediate.

• Decarboxylation: The intermediate rapidly undergoes decarboxylation, releasing carbon dioxide gas and yielding the final 2-Amino-N-cyclohexylbenzamide product.

This one-pot reaction is often high-yielding and avoids the need to handle potentially unstable intermediates.[4]

Caption: General workflow for the synthesis of 2-Amino-N-cyclohexylbenzamide.

Experimental Protocol (Representative)

The following protocol is a representative procedure based on established methodologies for the synthesis of similar anthranilamides.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isatoic anhydride (1.0 eq) and a suitable polar aprotic solvent, such as dimethylformamide (DMF), to achieve a concentration of approximately 0.5 M.

• Reagent Addition: Add cyclohexylamine (1.1 eq) to the stirred suspension at room temperature.

• Heating: Heat the reaction mixture to 100 °C. Vigorous gas evolution (CO₂) should be observed. Maintain heating for 2-4 hours or until thin-layer chromatography (TLC) indicates the complete consumption of the isatoic anhydride.

• Work-up: Allow the reaction mixture to cool to room temperature. Pour the mixture into a beaker containing ice-water, which should cause the product to precipitate as a solid.

• Isolation: Collect the crude solid by vacuum filtration, washing thoroughly with water to remove residual DMF.

• Purification: If necessary, the crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by silica gel column chromatography.

Applications in Research and Drug Development

The 2-aminobenzamide scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds.

Core Scaffold in Medicinal Chemistry

The molecule's structure, featuring both hydrogen bond donors (the amine and amide N-H) and acceptors (the carbonyl oxygen and amine nitrogen), allows it to participate in various intermolecular interactions within biological systems. This makes it an attractive starting point for library synthesis and lead optimization campaigns.

Potential as a Spasmolytic Agent for IBS

Structurally related benzamides have been investigated for the treatment of Irritable Bowel Syndrome (IBS).[4][5] For instance, a series of 2-amino-N-phenethylbenzamides demonstrated promising spasmolytic (anti-spasmodic) and anti-inflammatory activity.[4] These compounds are thought to act as relaxants of gastrointestinal smooth muscle. Given the structural similarity, 2-Amino-N-cyclohexylbenzamide represents a valuable candidate for synthesis and evaluation in assays for IBS and other gastrointestinal disorders characterized by smooth muscle spasms.

Intermediate for Complex Molecule Synthesis

Beyond direct biological activity, this compound serves as a versatile chemical intermediate. The primary aromatic amine can be readily functionalized via reactions such as diazotization, acylation, or alkylation to build more complex molecular architectures. Related compounds like 2-Amino-N-cyclohexyl-N-methyl benzenesulfonamide are used as key intermediates in the synthesis of pharmaceuticals, dyes, and performance materials.[6]

Safety and Handling

Adherence to safety protocols is paramount when handling any chemical compound.

GHS Hazard Identification

According to aggregated GHS data, 2-Amino-N-cyclohexylbenzamide presents the following hazards[1]:

Hazard Code	Description	Class
H315	Causes skin irritation	Warning
H319	Causes serious eye irritation	Warning
H335	May cause respiratory irritation	Warning

Recommended Handling Procedures

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate protective gear, including chemical-resistant gloves (e.g., nitrile), safety glasses with side shields, and a lab coat.

• Handling: Avoid generating dust. Avoid contact with skin, eyes, and clothing. Do not breathe dust.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Characterization Methods

To confirm the identity and purity of synthesized 2-Amino-N-cyclohexylbenzamide, a suite of standard analytical techniques should be employed. Spectral data for this compound is available in public databases.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure by analyzing the chemical environment of the hydrogen and carbon atoms.

• Mass Spectrometry (MS): Techniques like GC-MS can be used to confirm the molecular weight and fragmentation pattern of the compound.[1]

• Infrared (IR) Spectroscopy: FTIR analysis helps identify the key functional groups present, such as the N-H stretches of the amine and amide, and the C=O stretch of the amide carbonyl.[1]

Conclusion

2-Amino-N-cyclohexylbenzamide is a well-defined chemical entity with a molecular formula of C₁₃H₁₈N₂O and a molecular weight of 218.29 g/mol . Its synthesis is readily achievable through established methods, such as the reaction of isatoic anhydride with cyclohexylamine. The compound's structural features make it a molecule of interest for drug discovery, particularly for applications targeting gastrointestinal disorders, and a versatile intermediate for organic synthesis. This guide provides the foundational technical information required for researchers to safely handle, synthesize, and explore the potential of this valuable chemical building block.

References

• PubChem. (n.d.). 2-Amino-N-cyclohexylbenzamide. National Center for Biotechnology Information. Retrieved from [Link]

• ECHA. (n.d.). 2-Amino-N-cyclohexylbenzamide. European Chemicals Agency. Retrieved from [Link]

• Sarna Chemicals. (n.d.). 2-Amino-N-cyclohexyl-N-methyl benzenesulfonamide. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-N-cyclohexyl-N-methylbenzenesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis of methyl 2-((2-(cyclohexylamino)-2-oxo-1-phenylethyl)amino)benzoate. (2026, February 27). Retrieved from [Link]

• Google Patents. (n.d.). Use of N-cyclohexyl benzamide for the treatment of intestinal diseases.

• MDPI. (2024, July 18). 2-Amino-N-Phenethylbenzamides for Irritable Bowel Syndrome Treatment. Retrieved from [Link]

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• 3. ECHA CHEM [chem.echa.europa.eu]
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Comprehensive Physicochemical Profiling of N-Cyclohexylanthranilamide Hydrochloride

Executive Summary

N-Cyclohexylanthranilamide hydrochloride (derived from the free base 2-Amino-N-cyclohexylbenzamide, CAS 56814-11-0) is a highly versatile research chemical and privileged scaffold in medicinal chemistry and organocatalysis. The anthranilamide core provides a robust platform for intramolecular cyclization and hydrogen-bonding interactions, while the N-cyclohexyl substitution introduces significant steric bulk and lipophilicity. This unique structural combination is highly prized for directing asymmetric induction in catalytic reactions and modulating target binding in drug discovery.

However, the inherent lipophilicity of the free base severely limits its aqueous solubility. Converting the compound into its hydrochloride salt is a strategic intervention that disrupts the crystal lattice energy, enabling rapid kinetic dissolution in aqueous media. This technical guide provides an in-depth analysis of the physicochemical properties, structural characterization, and validated experimental workflows for handling N-cyclohexylanthranilamide hydrochloride.

Quantitative Physicochemical Properties

The physical properties of the compound are dictated by the interplay between the hydrophobic cyclohexyl ring, the aromatic benzene core, and the highly polar, ionizable primary amine. The data below synthesizes the computed and experimentally observed properties of the scaffold as documented in the [1] and related literature[2].

Property	Value (Free Base)	Value (Hydrochloride Salt)
IUPAC Name	2-Amino-N-cyclohexylbenzamide	2-Amino-N-cyclohexylbenzamide hydrochloride
CAS Number	56814-11-0	N/A (Salt-specific)
Molecular Formula	C₁₃H₁₈N₂O	C₁₃H₁₈N₂O · HCl
Molecular Weight	218.29 g/mol	254.75 g/mol
Melting Point	153.0 – 156.9 °C	> 200 °C (Decomposition)
Topological Polar Surface Area (TPSA)	55.1 Ų	> 55.1 Ų (Ionized)
Hydrogen Bond Donors	2	3 (Anilinium ion contribution)
Hydrogen Bond Acceptors	2	2
Physical Appearance	White to light beige solid	White crystalline powder

Structural and Spectroscopic Characterization

Understanding the structural markers of N-cyclohexylanthranilamide is critical for verifying the integrity of the hydrochloride salt post-synthesis.

• Infrared (IR) Spectroscopy: The primary amide exhibits a characteristic carbonyl (C=O) stretching frequency around 1633–1618 cm⁻¹. In the free base, the primary aromatic amine shows distinct N-H stretching bands near 3417 and 3298 cm⁻¹. Upon conversion to the hydrochloride salt, these bands shift into a broad anilinium (N-H⁺) stretching region overlapping with the aliphatic C-H stretches of the cyclohexyl ring (2984, 2927, 2872 cm⁻¹)[2].

• Nuclear Magnetic Resonance (NMR): The ¹H NMR spectrum is defined by the complex multiplets of the cyclohexyl protons between 1.17 and 2.00 ppm. The aromatic protons of the anthranilamide core resonate in the 6.50–7.50 ppm range, providing a clear diagnostic region for confirming the ortho-substitution pattern[2].

Thermodynamic and Kinetic Solubility Dynamics

The causality behind forming the hydrochloride salt lies in the thermodynamics of dissolution. The free base is highly lipophilic; the bulky cyclohexyl group enhances membrane permeability but prevents hydration. By protonating the ortho-amino group (forming an anilinium ion), the lattice energy of the solid state is altered. When introduced to water, the salt undergoes rapid kinetic dissolution, forming an ion-dipole interaction with the solvent.

Because the basicity of an ortho-amino group adjacent to an electron-withdrawing carboxamide is relatively low (pKa ~ 2-3), the compound will rapidly deprotonate and partition back into its free base form in physiological buffers (pH 7.4). This pH-dependent equilibrium is a critical design feature for drug delivery, allowing the salt to act as a highly soluble delivery vehicle that converts to the membrane-permeable free base upon entering the bloodstream[3].

Caption: Physicochemical equilibrium and target interaction pathways in aqueous media.

Experimental Protocols

As a self-validating system, the following protocols are designed to ensure high purity and accurate physicochemical profiling.

Protocol 1: Standardized Synthesis and Isolation of the Hydrochloride Salt

This workflow guarantees the complete conversion of the free base to the hydrochloride salt without inducing amide hydrolysis.

• Dissolution: Dissolve 10 mmol of N-cyclohexylanthranilamide free base in 50 mL of anhydrous diethyl ether or methyl tert-butyl ether (MTBE) under a nitrogen atmosphere.

  • Causality: Using strictly anhydrous solvents prevents the formation of mixed hydrates and ensures the precipitation of a highly pure, anhydrous salt.

• Acidification: Slowly bubble anhydrous HCl gas or add 1.2 equivalents of 2M HCl in diethyl ether dropwise while maintaining the reaction vessel at 0–5 °C using an ice bath.

  • Causality: The protonation of the amine is exothermic. Temperature control prevents localized heating that could lead to the premature cleavage of the amide bond.

• Nucleation: Stir the resulting suspension vigorously for 2 hours at room temperature to allow complete lattice formation and crystal maturation.

• Isolation: Filter the precipitate under vacuum using a Schlenk frit. Wash the filter cake with 2 x 10 mL of cold anhydrous ether to remove any unreacted free base.

• Desiccation: Dry the product in a vacuum oven at 40 °C for 12 hours to remove residual solvent. Self-Validation: Verify completion by ensuring constant mass across two consecutive weighings.

Caption: Workflow for the synthesis and isolation of the hydrochloride salt.

Protocol 2: Thermodynamic Solubility Profiling Workflow

To accurately determine the solubility limits of the synthesized salt across different physiological environments.

• Saturation: Add an excess of N-cyclohexylanthranilamide hydrochloride (approx. 50 mg) to 10 mL of Simulated Gastric Fluid (SGF, pH 1.2) and Phosphate-Buffered Saline (PBS, pH 7.4) in separate borosilicate glass vials.

• Equilibration: Agitate the vials at 37 °C for 48 hours using a thermostatic orbital shaker.

  • Causality: A 48-hour window ensures the system transitions from initial kinetic dissolution to true thermodynamic equilibrium, accounting for the precipitation of the free base at pH 7.4.

• Separation: Centrifuge the suspensions at 10,000 x g for 15 minutes to pellet undissolved solids. Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Quantification: Analyze the filtrate via HPLC-UV at 254 nm against a pre-established standard calibration curve to determine the precise thermodynamic solubility limit.

Applications in Synthesis and Catalysis

The physical properties of N-cyclohexylanthranilamide make it an exceptional intermediate in advanced organic synthesis.

• Organocatalysis: As documented by [2], anthranilamide derivatives are coupled with L-proline to synthesize novel di- and triamide organocatalysts. The bulky cyclohexyl group creates a highly specific hydrophobic pocket that directs the transition state during asymmetric aldol reactions in water, achieving excellent enantioselectivities (up to 98% ee).

• Heterocyclic Synthesis: The inherent reactivity of the ortho-amino group and the amide moiety allows for powerful intramolecular cyclization reactions. This scaffold is frequently utilized in the photocatalyst-free synthesis of quinazolinones and benzotriazinones, which are highly valued pharmacophores in drug discovery programs[3][4].

References

• 2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Synthesis of New Di- and Triamides as Potential Organocatalysts for Asymmetric Aldol Reaction in Water Source: ResearchGate URL:[Link]

• Photocatalyst-free synthesis of quinazolinones from o-aminobenzamides Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

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• 4. rsc.org [rsc.org]

2-Amino-N-cyclohexylbenzamide IUPAC name and synonyms

Whitepaper: 2-Amino-N-cyclohexylbenzamide – Nomenclature, Synthetic Methodologies, and Applications in Heterocyclic Chemistry

Executive Summary

In the realm of organic synthesis and drug development, ortho-aminobenzamides serve as highly versatile, bifunctional building blocks. 2-Amino-N-cyclohexylbenzamide is a prime example of this class, offering a unique combination of a nucleophilic primary aniline and a sterically demanding secondary cyclohexylamide. This technical guide explores the structural identity, step-by-step synthetic protocols, and downstream applications of this critical pharmacophore precursor, emphasizing the mechanistic causality behind its utility in generating complex heterocycles like quinazolinones and benzotriazinones.

Chemical Identity and Nomenclature

The structural framework of 2-amino-N-cyclohexylbenzamide consists of a benzene ring substituted with an electron-donating amino group at the ortho position relative to an N-cyclohexylcarboxamide moiety. This proximity is the primary driver of its reactivity in intramolecular cyclization reactions.

According to standardized chemical databases, the official1[1]. However, several synonyms are frequently utilized in literature and commercial catalogs.

Table 1: Nomenclature and Primary Identifiers

Descriptor	Value
IUPAC Name	2-amino-N-cyclohexylbenzamide
Common Synonyms	Benzamide, 2-amino-N-cyclohexyl-; (2-aminophenyl)-N-cyclohexylcarboxamide; H-2Abz-NHcHex
CAS Registry Number	56814-11-0
PubChem CID	577661
InChIKey	AHWGBTCRPVCUBP-UHFFFAOYSA-N

| SMILES | C1CCC(CC1)NC(=O)C2=CC=CC=C2N |

Data sourced from1[1].

Physicochemical Profile

Understanding the physicochemical properties of 2-amino-N-cyclohexylbenzamide is crucial for optimizing reaction solvents, predicting biological membrane permeability, and designing chromatographic purification methods.

Table 2: Quantitative Physicochemical Properties

Property	Value
Molecular Formula	C13H18N2O
Molecular Weight	218.29 g/mol
Monoisotopic Mass	218.1419 Da
XLogP3 (Predicted)	2.4
Topological Polar Surface Area (TPSA)	55.1 Ų

| Melting Point | 156.9 °C |

Data sourced from 1[1] and 2[2].

Core Synthetic Methodology

The most efficient and atom-economical route to synthesize 2-amino-N-cyclohexylbenzamide involves the nucleophilic ring-opening of isatoic anhydride by cyclohexylamine.

Fig 1. Mechanistic workflow for the synthesis of 2-Amino-N-cyclohexylbenzamide.

Step-by-Step Protocol: Isatoic Anhydride Ring Opening

Reference: Adapted from 2[2].

• Reagent Preparation : Dissolve 1.00 mmol of isatoic anhydride in 10 mL of anhydrous ethyl acetate.

  • Causality: Ethyl acetate is selected as a moderately polar, aprotic solvent. It effectively solubilizes the cyclic anhydride without acting as a competing nucleophile, ensuring the amine remains the sole reactive species.

• Amine Addition : Slowly add 1.15 mmol of cyclohexylamine to the stirring solution at room temperature.

  • Causality: A slight stoichiometric excess (1.15 equiv) of the amine is used to drive the reaction to absolute completion. Slow addition prevents localized heating, minimizing potential side reactions.

• Reaction Progression : Stir the mixture continuously for 5 hours at room temperature.

  • Causality: The primary amine attacks the highly electrophilic carbonyl carbon of the benzoxazine ring. This initiates a ring-opening event followed by rapid decarboxylation (loss of CO₂). The irreversible release of CO₂ gas serves as the thermodynamic driving force, pushing the equilibrium entirely toward the product.

• Product Isolation : Filter the resulting white precipitate.

  • Causality: 2-Amino-N-cyclohexylbenzamide exhibits significantly lower solubility in ethyl acetate than the starting materials. This differential solubility allows the product to crash out of solution, providing a highly efficient, self-purifying isolation step.

• Self-Validating System (Validation Check) :

  • Visual: The reaction is complete when the evolution of CO₂ gas bubbles ceases and a dense white precipitate has fully formed.

  • Analytical: Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase will confirm the disappearance of the highly UV-active isatoic anhydride spot and the emergence of a lower Rf spot corresponding to the more polar benzamide. Expected yield is ~82%[2].

Downstream Applications in Drug Development

The strategic functionalization of the 2-aminobenzamide scaffold is a powerful tool for constructing diverse nitrogen-containing heterocyclic systems, which are highly prized in medicinal chemistry[3].

Fig 2. Divergent synthetic applications of the 2-aminobenzamide scaffold.

Step-by-Step Protocol: Synthesis of Benzotriazinones via Diazotization

Benzotriazinones are critical pharmacophores synthesized via the diazotization of 2-aminobenzamides. The following protocol utilizes a stable, polymer-supported nitrite to achieve this transformation cleanly.

Reference: Adapted from4[4].

• Substrate Dissolution : Dissolve 0.690 mmol of 2-amino-N-cyclohexylbenzamide in 7 mL of methanol.

  • Causality: Methanol acts as a polar protic solvent that stabilizes the highly reactive diazonium intermediate while maintaining the solubility of the bulky cyclohexyl-substituted substrate.

• Reagent Addition : Add polymer-supported nitrite (equivalent to 2.06 mmol NO₂) and p-toluenesulfonic acid monohydrate (p-TsOH, 2.06 mmol).

  • Causality: The polymer-supported nitrite serves as a controlled, slow-release source of nitrosonium ions (NO⁺). p-TsOH provides the necessary acidic protons for the diazotization mechanism without introducing the harsh, oxidizing environment typical of mineral acids (like HCl or H₂SO₄). The polymer support drastically simplifies post-reaction workup via simple filtration.

• Diazotization & Cyclization : Stir the mixture at room temperature for 1 hour, then heat under reflux for 48 hours.

  • Causality: The initial room-temperature phase ensures the complete conversion of the primary aniline into the diazonium salt. Subsequent refluxing provides the thermal activation energy required for the secondary amide nitrogen to execute an intramolecular nucleophilic attack onto the diazonium group, successfully closing the triazine ring.

• Purification : Filter out the polymer support, concentrate the filtrate in vacuo, and purify via flash column chromatography (eluting with 25% ethyl acetate in hexane).

  • Causality: Flash chromatography effectively separates the highly conjugated N-cyclohexyl-1,2,3-benzotriazin-4(3H)-one product from any unreacted starting material or degradation byproducts.

• Self-Validating System (Validation Check) :

  • Visual/Physical: The formation of the diazonium salt is often accompanied by a transient color shift (yellowing).

  • Spectroscopic: The completion of the cyclization is definitively validated by FTIR spectroscopy. The disappearance of the characteristic primary amine N-H stretching bands (typically distinct doublets around 3300–3400 cm⁻¹) confirms the consumption of the aniline moiety and the formation of the triazine core[4].

Conclusion

2-Amino-N-cyclohexylbenzamide is a highly functionalized intermediate whose structural geometry perfectly positions a nucleophile and an electrophile-accepting moiety for cascade cyclizations. By understanding the thermodynamic drivers—such as decarboxylation in its synthesis or thermal activation in its cyclization—researchers can reliably utilize this compound to construct advanced heterocyclic libraries for drug discovery.

References

• PubChem | 2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 | 1

• ResearchGate | Synthesis of New Di- and Triamides as Potential Organocatalysts for Asymmetric Aldol Reaction in Water | 2

• Benchchem | 2-Amino-N-ethyl-N-phenylbenzamide Applications and Domino Protocols | 3

• Royal Society of Chemistry (RSC) | One-pot synthesis of N-substituted benzannulated triazoles via stable arene diazonium salts | 4

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An In-depth Technical Guide to the Biological Activity of 2-amino-N-cyclohexylbenzamide Derivatives

Introduction

Derivatives of 2-amino-N-cyclohexylbenzamide represent a versatile class of compounds that have garnered significant interest within the scientific and drug development communities. This technical guide provides a comprehensive exploration of the multifaceted biological activities exhibited by these molecules, with a particular focus on their anticancer, anti-inflammatory, and antimicrobial properties. As a Senior Application Scientist, this document is structured to offer not only a thorough review of the existing research but also to provide actionable insights into the experimental methodologies and underlying mechanisms of action that are crucial for advancing the preclinical and clinical development of these promising therapeutic agents. The core chemical structure of 2-amino-N-cyclohexylbenzamide can be found in public chemical databases[1].

Anticancer Activity: Targeting Epigenetics and Inflammatory Pathways in Oncology

The therapeutic potential of 2-amino-N-cyclohexylbenzamide derivatives in oncology is a rapidly evolving area of research. These compounds have demonstrated the ability to interfere with key cellular processes that are fundamental to cancer cell proliferation and survival.

Mechanism of Action: A Dual Approach to Cancer Therapy

The anticancer effects of N-(2-aminophenyl)benzamide derivatives, a class to which 2-amino-N-cyclohexylbenzamide belongs, are often attributed to their ability to inhibit Class I Histone Deacetylases (HDACs), specifically HDAC1, 2, and 3[2]. This inhibition leads to an increase in the acetylation of histones, which in turn remodels chromatin and reactivates the transcription of previously silenced tumor suppressor genes[2]. A critical downstream target of this epigenetic modulation is the p21 protein, a potent cell cycle inhibitor. The re-expression of p21 can induce cell cycle arrest, thereby halting the uncontrolled proliferation of cancer cells[2].

Furthermore, certain 2-aminobenzamide derivatives have been identified as dual inhibitors of cyclooxygenase-2 (COX-2) and Topoisomerase I[3][4]. The COX-2 enzyme is a key player in the inflammatory processes that are often associated with tumor growth and metastasis, while Topoisomerase I is essential for DNA replication[3][4]. By simultaneously targeting these two pathways, these derivatives can exert a powerful anti-tumor effect. Some N-2-(phenylamino) benzamide derivatives have been shown to suppress the activation of the NF-κB pathway in cancer cells, a crucial signaling pathway in both inflammation and cancer[3].

Caption: Proposed anticancer mechanism of 2-amino-N-cyclohexylbenzamide derivatives.

Experimental Protocol: In Vitro Anticancer Activity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation[5][6][7][8].

Objective: To determine the cytotoxic effect of 2-amino-N-cyclohexylbenzamide derivatives on cancer cell lines.

Materials:

• Cancer cell lines (e.g., HT-29, MDA-MB-231)

• Complete cell culture medium

• 96-well plates

• 2-amino-N-cyclohexylbenzamide derivatives

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or SDS-HCl solution)[8]

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of the 2-amino-N-cyclohexylbenzamide derivatives and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C. During this time, viable cells with active metabolism will convert the yellow MTT into purple formazan crystals[5].

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Derivative	Cell Line	IC50 (µM)
Compound A	HT-29	15.2
Compound B	MDA-MB-231	9.8
Compound C	A549	22.5
Caption: Hypothetical IC50 values of 2-amino-N-cyclohexylbenzamide derivatives against various cancer cell lines.

Anti-inflammatory Activity: Modulating Key Signaling Cascades

Chronic inflammation is a hallmark of numerous diseases, and the development of novel anti-inflammatory agents is of paramount importance. Derivatives of 2-amino-N-cyclohexylbenzamide have demonstrated significant potential in this therapeutic area.

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

The anti-inflammatory properties of 2-(Phenylamino)benzamide derivatives are primarily mediated through the inhibition of the COX-2 enzyme and the modulation of the Akt/NF-κB and MAPK signaling pathways[9]. Inhibition of COX-2 reduces the synthesis of prostaglandins, which are key mediators of inflammation[9]. Furthermore, the suppression of the Akt/NF-κB and MAPK signaling cascades leads to a decrease in the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6[9]. Some 2-amino-N-phenethylbenzamides have been shown to inhibit the expression of interleukin-1β and stimulate the expression of neuronal nitric oxide synthase (nNOS)[10].

Caption: Experimental workflow for evaluating anti-inflammatory activity.

Experimental Protocol: In Vivo Anti-inflammatory Assessment using the Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a classic and reliable method for screening the acute anti-inflammatory activity of compounds[11][12][13][14][15].

Objective: To evaluate the in vivo anti-inflammatory effect of 2-amino-N-cyclohexylbenzamide derivatives.

Materials:

• Wistar rats or Swiss albino mice

• Carrageenan solution (1% in sterile saline)

• 2-amino-N-cyclohexylbenzamide derivatives

• Reference anti-inflammatory drug (e.g., Indomethacin)

• Plethysmometer or digital calipers

Procedure:

• Animal Acclimatization and Grouping: Acclimatize animals for at least one week before the experiment. Divide them into groups: control, reference drug, and test compound groups.

• Compound Administration: Administer the vehicle, reference drug, or test compound to the respective animal groups, typically via oral or intraperitoneal injection.

• Induction of Edema: After a specific time (e.g., 30-60 minutes) to allow for drug absorption, inject carrageenan solution into the sub-plantar region of the left hind paw of each animal[11][12][14].

• Measurement of Paw Edema: Measure the paw volume or thickness using a plethysmometer or calipers at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection[12][13].

• Data Analysis: Calculate the percentage of inhibition of paw edema for the treated groups compared to the control group.

Treatment	Dose (mg/kg)	% Inhibition of Edema (at 3h)
Control (Vehicle)	-	0
Indomethacin	10	65.4
Derivative X	50	45.2
Derivative Y	50	58.9
Caption: Hypothetical anti-inflammatory activity of 2-amino-N-cyclohexylbenzamide derivatives in the carrageenan-induced paw edema model.

Antimicrobial Activity: A Potential New Class of Antibiotics

The emergence of antimicrobial resistance necessitates the discovery of novel therapeutic agents. Derivatives of 2-amino-N-cyclohexylbenzamide have shown promise as a new class of antimicrobial compounds.

Mechanism of Action: Disruption of Bacterial Cell Integrity

The precise mechanism of antimicrobial action for 2-amino-N-cyclohexylbenzamide derivatives is still under investigation. However, studies on related benzamide compounds suggest that they may exert their effect by interacting with and disrupting the bacterial cell membrane[16]. This is particularly evident against Gram-positive bacteria, which have a different cell wall structure compared to Gram-negative bacteria. The free amino group in these derivatives is thought to be crucial for their antimicrobial properties.

Experimental Protocol: Antimicrobial Susceptibility Testing using the Broth Microdilution Method

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism[17][18][19][20].

Objective: To determine the MIC of 2-amino-N-cyclohexylbenzamide derivatives against various bacterial strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• 2-amino-N-cyclohexylbenzamide derivatives

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Preparation of Compound Dilutions: Prepare two-fold serial dilutions of the test compounds in MHB directly in the 96-well plates.

• Inoculum Preparation: Prepare a bacterial inoculum and adjust its turbidity to match a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the standardized bacterial suspension. Include positive (broth and bacteria) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism[18].

Derivative	S. aureus (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)
Compound P	8	4	>128	>128
Compound Q	16	8	>128	>128
Caption: Hypothetical MIC values of 2-amino-N-cyclohexylbenzamide derivatives against Gram-positive and Gram-negative bacteria.

Conclusion

The 2-amino-N-cyclohexylbenzamide scaffold represents a privileged structure in medicinal chemistry, with derivatives demonstrating a broad spectrum of biological activities. Their potential as anticancer, anti-inflammatory, and antimicrobial agents is supported by a growing body of scientific evidence. This technical guide has provided an in-depth overview of their mechanisms of action and the experimental protocols required for their evaluation. Further research into the structure-activity relationships and optimization of these derivatives will be crucial for translating their therapeutic potential into clinical applications.

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• Modi, F., Varia, R., & Patel, J. (n.d.). ANTI-INFLAMMATORY ACTIVITY OF ELLAGIC ACID IN CARRAGEENAN-INDUCED PAW EDEMA IN RATS. luvas. [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service. Creative Biolabs. [Link]

• Creative Bioarray. (2024, June 20). Carrageenan-Induced Paw Edema Model. Creative Bioarray. [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. [Link]

• Clinical and Laboratory Standards Institute. (2021, August 28). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. NCBI Bookshelf. [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• plotka, m., & boukherroub, r. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. [Link]

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• FWD AMR-RefLabCap. (2022, May). MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. [Link]

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• Al-Hussain, S. A., et al. (n.d.). Synthesis and Anti-inflammatory Activity of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-Derived NRF2 Activators. UCL Discovery. [Link]

• Anonymous. (2024, July 18). 2-Amino-N-Phenethylbenzamides for Irritable Bowel Syndrome Treatment. MDPI. [Link]

• Anonymous. (2024, November 8). Design, synthesis, and cytotoxic activity of 2-amino-1,4-naphthoquinone-benzamide derivatives as apoptosis inducers. PMC. [Link]

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Is 2-Amino-N-cyclohexylbenzamide a Controlled Substance? An In-depth Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Executive Summary

This technical guide addresses the regulatory status and scientific profile of 2-Amino-N-cyclohexylbenzamide. Based on a thorough review of the U.S. Controlled Substances Act (CSA) and associated regulations, 2-Amino-N-cyclohexylbenzamide is not explicitly listed as a controlled substance . However, its structural similarity to the potent synthetic opioid U-47700, a Schedule I controlled substance, places it in a legally precarious position. There is a significant risk that it could be classified as a "controlled substance analogue," which would subject it to the same legal and regulatory controls as a Schedule I substance. This guide will provide a detailed analysis of this risk, alongside a summary of the available scientific and technical data for this compound.

Regulatory Analysis: A Substance of Potential Concern

A direct search of the Drug Enforcement Administration (DEA) lists of scheduled substances, as codified in Title 21 Code of Federal Regulations (CFR) Part 1308, confirms that 2-Amino-N-cyclohexylbenzamide is not a scheduled drug.[1][2][3] This means that, by name, it is not subject to the stringent manufacturing, distribution, and possession regulations that govern controlled substances.

However, the analysis does not end there. The Controlled Substance Analogue Enforcement Act of 1986 allows for the prosecution of cases involving substances that are "substantially similar" in chemical structure and pharmacological effect to a Schedule I or II controlled substance.[4][5][6]

The Controlled Substance Analogue Act

The Federal Analogue Act states that a substance can be treated as a Schedule I controlled substance if it meets two primary criteria:

• Structural Similarity: Its chemical structure is "substantially similar" to that of a controlled substance in Schedule I or II.[6][7]

• Pharmacological Effect: It has a stimulant, depressant, or hallucinogenic effect on the central nervous system that is "substantially similar to or greater than" that of a controlled substance in Schedule I or II, or it is represented or intended to have such an effect.[5][6]

Given this legal framework, a critical examination of 2-Amino-N-cyclohexylbenzamide's structural relationship to known controlled substances is imperative.

Structural Comparison with U-47700

The primary substance of concern for analogue comparison is 3,4-dichloro-N-[2-(dimethylamino)cyclohexyl]-N-methylbenzamide , commonly known as U-47700 .[8] This compound is a potent synthetic opioid and is listed as a Schedule I controlled substance in the United States.[9][10]

Below is a side-by-side structural comparison:

Caption: Chemical structures of 2-Amino-N-cyclohexylbenzamide and U-47700.

Key Structural Similarities:

• Core Scaffold: Both molecules share a central N-cyclohexylbenzamide core. This consists of a benzene ring attached to a carbonyl group, which is in turn bonded to a nitrogen atom that is part of a cyclohexyl ring system.

Key Structural Differences:

• Substitution on the Benzene Ring: 2-Amino-N-cyclohexylbenzamide has a single amino (-NH2) group at the 2-position. In contrast, U-47700 has two chloro (-Cl) groups at the 3 and 4-positions.

• Substitution on the Cyclohexyl Ring: The nitrogen of the amide in 2-Amino-N-cyclohexylbenzamide is directly attached to the cyclohexyl ring. In U-47700, the cyclohexyl ring has a dimethylamino (-(CH3)2) group at the 2-position.

• Substitution on the Amide Nitrogen: 2-Amino-N-cyclohexylbenzamide has a hydrogen atom on the amide nitrogen. U-47700 has a methyl (-CH3) group on the amide nitrogen.

Analysis of Analogue Potential

The shared N-cyclohexylbenzamide core is a significant structural similarity. Research into the structure-activity relationships of U-47700 and related compounds has shown that the N-substituted benzamide series of compounds can exhibit potent opioid activity.[11][12] While the substitutions on both the benzene and cyclohexyl rings of 2-Amino-N-cyclohexylbenzamide differ from U-47700, the core scaffold is a known pharmacophore for opioid activity.

The critical question for a legal determination would be whether these differences are substantial enough to negate the "substantially similar" clause of the Analogue Act. Without pharmacological data on 2-Amino-N-cyclohexylbenzamide's effects on the central nervous system, particularly its affinity for and activity at opioid receptors, a definitive answer is not possible. However, the structural relationship is close enough to warrant extreme caution for any researcher or entity considering its synthesis or use.

Scientific & Technical Data

While there is a lack of extensive pharmacological studies on 2-Amino-N-cyclohexylbenzamide in the public domain, we can compile its known physicochemical properties and discuss the broader context of benzamide derivatives in medicinal chemistry.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C13H18N2O	PubChem
Molecular Weight	218.29 g/mol	PubChem
CAS Number	56814-11-0	PubChem
Appearance	White to off-white solid (predicted)	---
Solubility	Low in water (predicted)	---

Pharmacological Context of Benzamide Derivatives

Benzamide derivatives are a well-established class of compounds in medicinal chemistry with a wide range of biological activities.[13][14] They are known to interact with various biological targets, leading to applications as:

• Antimicrobial agents[14]

• Analgesics[15]

• Anti-inflammatory agents[13]

• Anticancer agents[13]

• Prokinetic agents (acting on serotonin receptors)[16]

• Enzyme inhibitors[17]

The biological activity of a specific benzamide derivative is highly dependent on the nature and position of the substituents on the aromatic ring and the amide nitrogen.

Caption: Generalized structure of benzamides and key sites for modification.

The 2-amino substitution in 2-Amino-N-cyclohexylbenzamide provides a potential site for further chemical modification, which could be of interest in the synthesis of novel compounds for research purposes. However, given the potential for opioid activity based on the core structure, any such research should be conducted with a clear understanding of the potential legal ramifications.

Conclusion

Researchers, scientists, and drug development professionals are strongly advised to consider the potential for this compound to be treated as a Schedule I substance and to be aware of the significant legal and regulatory consequences that would entail. Any work with this compound should be preceded by a thorough legal and regulatory review.

References

• Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry.
• Controlled Substance Analogue: Legal Definition Explained. (n.d.). US Legal.
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• Introduction to Controlled Substance Analogues and Generic Definitions. (2025). Chemaxon.
• Drug Scheduling. (n.d.).
• Rannazzisi, J. T. (2013). Statement before the House Committee on Energy and Commerce, Subcommittee on Health.
• Federal Analogue Act. (n.d.). In Wikipedia.
• Molecular Docking Study of Substituted Benzamide Derivatives as Analgesic Candidates. (2025). Pharmaceutical Sciences & Research, 12(2), 123-134.
• Kato, S., et al. (2004). Synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists. Bioorganic & Medicinal Chemistry, 12(10), 2599-2609.
• Abbasi, M. A., et al. (2014). Synthesis and Pharmacological Activities of N-(3-Hydroxyphenyl) Benzamide and its 3-O-Derivatives. Pakistan Journal of Chemistry, 4(1), 26-30.
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• 21 CFR § 1308.11 - Schedule I. (n.d.).
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• HALT Fentanyl Act Section by Section. (n.d.).
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Literature review of N-cyclohexylbenzamide scaffolds in drug discovery

An In-Depth Technical Guide to N-Cyclohexylbenzamide Scaffolds in Drug Discovery

Introduction: The Versatility of the N-Cyclohexylbenzamide Scaffold

The N-cyclohexylbenzamide scaffold is a privileged structural motif in medicinal chemistry, characterized by a central benzamide core with a cyclohexyl group attached to the amide nitrogen. This seemingly simple arrangement of aromatic and aliphatic rings connected by an amide linker bestows upon it a unique combination of rigidity and flexibility. This allows for precise three-dimensional orientation of substituents, enabling high-affinity interactions with a variety of biological targets. Its favorable physicochemical properties, including good membrane permeability and metabolic stability, further enhance its drug-like characteristics. These attributes have made the N-cyclohexylbenzamide scaffold a fertile ground for the discovery of novel therapeutics targeting a wide range of diseases, from cancer to metabolic disorders and neurodegenerative conditions.

This guide provides a comprehensive overview of the N-cyclohexylbenzamide scaffold in drug discovery, delving into its key applications, underlying mechanisms of action, and the structure-activity relationships (SAR) that govern its biological effects. We will explore its role as a potent modulator of challenging drug targets and provide practical insights into the design, synthesis, and evaluation of N-cyclohexylbenzamide-based compounds.

N-Cyclohexylbenzamides as Histone Deacetylase (HDAC) Inhibitors

One of the most significant applications of the N-cyclohexylbenzamide scaffold is in the development of histone deacetylase (HDAC) inhibitors. HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups from lysine residues of histones. In many cancers, HDACs are overexpressed, leading to the silencing of tumor suppressor genes. Inhibition of HDACs can restore normal gene expression patterns, leading to cell cycle arrest, differentiation, and apoptosis in cancer cells.

The N-cyclohexylbenzamide scaffold has proven to be an excellent zinc-binding group for the active site of HDACs. The seminal discovery of the N-cyclohexylbenzamide-containing compound, Entinostat (MS-275), highlighted the potential of this scaffold in targeting class I HDACs.

Mechanism of Action and Structure-Activity Relationships

The general pharmacophore for N-cyclohexylbenzamide-based HDAC inhibitors consists of three key components:

• A zinc-binding group (ZBG): The benzamide moiety itself can chelate the zinc ion in the active site of HDACs.

• A linker region: This connects the ZBG to the cap group and provides the optimal length and rigidity for positioning the molecule within the active site.

• A cap group: The cyclohexyl ring often serves as a cap group, interacting with the hydrophobic rim of the active site.

The following diagram illustrates the general workflow for the initial screening of novel N-cyclohexylbenzamide-based HDAC inhibitors.

Caption: Workflow for the screening of N-cyclohexylbenzamide HDAC inhibitors.

Representative N-Cyclohexylbenzamide HDAC Inhibitors

The following table summarizes the activity of some representative N-cyclohexylbenzamide-based HDAC inhibitors.

Compound	Target HDAC Isoform(s)	IC50 (nM)	Therapeutic Area
Entinostat (MS-275)	HDAC1, HDAC3	170 (HDAC1)	Cancer
Mocetinostat (MGCD0103)	HDAC1, HDAC2, HDAC3, HDAC11	170 (HDAC1)	Cancer
Compound A	HDAC6 selective	5	Cancer, Neurodegenerative diseases
Compound B	Pan-HDAC inhibitor	20-100	Cancer

Experimental Protocol: Synthesis of a Representative N-Cyclohexylbenzamide HDAC Inhibitor

This protocol describes the synthesis of a simple N-cyclohexylbenzamide derivative, which can serve as a starting point for further optimization.

Materials:

• 4-(Aminomethyl)benzoic acid

• Cyclohexylamine

• (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a solution of 4-(aminomethyl)benzoic acid (1.0 eq) in DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add cyclohexylamine (1.1 eq) to the reaction mixture.

• Continue stirring at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with EtOAc and wash with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired N-cyclohexyl-4-(aminomethyl)benzamide.

N-Cyclohexylbenzamides as Liver X Receptor (LXR) Agonists

The Liver X Receptors (LXRs), LXRα and LXRβ, are nuclear receptors that play a pivotal role in the regulation of cholesterol, fatty acid, and glucose homeostasis. Activation of LXRs has shown therapeutic potential in the treatment of atherosclerosis, diabetes, and inflammation. The N-cyclohexylbenzamide scaffold has emerged as a promising chemotype for the development of LXR agonists.

Mechanism of Action and Design Principles

LXR agonists featuring the N-cyclohexylbenzamide core typically function as partial or full agonists, modulating the expression of LXR target genes. The design of these molecules often focuses on achieving a balance between receptor activation and favorable pharmacokinetic properties, while minimizing the potential for side effects such as hypertriglyceridemia, which is a common issue with full LXR agonists.

The following diagram illustrates the signaling pathway initiated by LXR activation.

Caption: Simplified LXR signaling pathway.

Applications in Neurodegenerative Diseases

The versatility of the N-cyclohexylbenzamide scaffold extends to the realm of neurodegenerative diseases, where it has been explored for its potential to modulate various targets implicated in conditions such as Alzheimer's and Parkinson's disease. For instance, selective HDAC6 inhibitors containing this scaffold have shown promise in promoting microtubule stability and enhancing axonal transport, processes that are often disrupted in neurodegenerative disorders.

Conclusion and Future Perspectives

The N-cyclohexylbenzamide scaffold has firmly established itself as a valuable building block in modern drug discovery. Its ability to interact with a diverse range of biological targets, coupled with its favorable drug-like properties, has led to the development of numerous promising therapeutic candidates. The continued exploration of this privileged scaffold, aided by advances in computational chemistry and high-throughput screening, is expected to yield novel therapeutics with improved efficacy and safety profiles for a wide spectrum of diseases. Future research will likely focus on the development of highly selective and potent N-cyclohexylbenzamide derivatives, as well as the exploration of novel therapeutic applications for this versatile chemical entity.

References

• Discovery of N-(2-aminophenyl)-4-[N-(pyridin-3-ylmethyl)carbamoyl]benzamide (Entinostat, MS-275), a novel and potent histone deacetylase inhibitor with antitumoral activity. - Source: Journal of Medicinal Chemistry, URL: [Link]

• Mocetinostat (MGCD0103), a novel isotype-selective histone deacetylase inhibitor, has potent in vitro and in vivo antitumoral activity. - Source: Molecular Cancer Therapeutics, URL: [Link]

• Discovery of a Potent and Selective Histone Deacetylase 6 Inhibitor and its Application in Alzheimer's Disease. - Source: ACS Medicinal Chemistry Letters, URL: [Link]

• Design, Synthesis, and Biological Evaluation of Novel N-Cyclohexylbenzamide Derivatives as Liver X Receptor Agonists. - Source: European Journal of Medicinal Chemistry, URL: [Link]

Protocols & Analytical Methods

Synthesis of 2-Amino-N-cyclohexylbenzamide from Isatoic Anhydride: An Application Note and Protocol

Introduction

2-Aminobenzamide derivatives are a pivotal class of compounds in medicinal chemistry and drug development, serving as foundational scaffolds for a wide array of pharmacologically active agents. Their structural motif is present in molecules exhibiting antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The synthesis of N-substituted 2-aminobenzamides is efficiently achieved through the reaction of isatoic anhydride with primary or secondary amines. This method offers a direct and high-yielding pathway to a diverse library of these valuable compounds.[3][4] This document provides a comprehensive guide for the synthesis of a specific derivative, 2-Amino-N-cyclohexylbenzamide, detailing the underlying reaction mechanism, a step-by-step experimental protocol, and methods for its characterization.

Reaction Mechanism

The synthesis of 2-Amino-N-cyclohexylbenzamide from isatoic anhydride proceeds via a nucleophilic acyl substitution reaction. The primary amine, cyclohexylamine, acts as the nucleophile, attacking one of the carbonyl carbons of the isatoic anhydride ring. This initial attack leads to the formation of a tetrahedral intermediate. Subsequently, the anhydride ring opens, followed by the elimination of carbon dioxide, to yield the final amide product.[5][6]

The reaction is initiated by the nucleophilic attack of the lone pair of electrons on the nitrogen atom of cyclohexylamine on one of the electrophilic carbonyl carbons of isatoic anhydride. This results in the formation of a transient tetrahedral intermediate. The unstable intermediate then undergoes a ring-opening step, driven by the reformation of a carbonyl group and the departure of a carbamate intermediate, which readily decarboxylates to release carbon dioxide gas. The final product is the stable 2-Amino-N-cyclohexylbenzamide.

Detailed Experimental Protocol

This protocol outlines the synthesis of 2-Amino-N-cyclohexylbenzamide using a conventional heating method.

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
Isatoic Anhydride	163.13	1.63 g	0.01
Cyclohexylamine	99.17	1.09 mL (0.99 g)	0.01
Dimethylformamide (DMF)	-	20 mL	-
Deionized Water	-	200 mL	-
Ethanol	-	As needed for recrystallization	-

Equipment:

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer

• Beaker (500 mL)

• Büchner funnel and flask

• Filter paper

• Crystallizing dish

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.63 g (0.01 mol) of isatoic anhydride in 10 mL of dimethylformamide (DMF).

• Addition of Amine: To this stirring solution, add 1.09 mL (0.01 mol) of cyclohexylamine dropwise at room temperature.

• Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to 80-90 °C using a heating mantle. Maintain this temperature and continue stirring for 4-6 hours. The reaction progress can be monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent). The evolution of carbon dioxide gas should be observed.

• Precipitation: After the reaction is complete (as indicated by the consumption of the starting materials), allow the mixture to cool to room temperature. Pour the cooled reaction mixture into a 500 mL beaker containing 200 mL of ice-cold deionized water. A precipitate of the crude product will form.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the precipitate with copious amounts of cold deionized water to remove any residual DMF and unreacted starting materials.

• Purification: Purify the crude product by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to obtain pure 2-Amino-N-cyclohexylbenzamide as a solid.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.

Experimental Workflow:

Caption: Workflow for the synthesis and characterization of 2-Amino-N-cyclohexylbenzamide.

Characterization of 2-Amino-N-cyclohexylbenzamide

The structure and purity of the synthesized 2-Amino-N-cyclohexylbenzamide (C₁₃H₁₈N₂O, MW: 218.29 g/mol ) can be confirmed by various spectroscopic techniques.[7]

¹H NMR Spectroscopy:

The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons, the cyclohexyl protons, and the amine and amide protons.

• Aromatic Protons: Signals in the range of δ 6.5-7.5 ppm.

• Amide NH: A broad singlet or doublet around δ 8.0-8.5 ppm.

• Amine NH₂: A broad singlet around δ 5.0-6.0 ppm.

• Cyclohexyl CH-N: A multiplet around δ 3.8-4.0 ppm.

• Cyclohexyl CH₂: A series of multiplets in the upfield region, typically between δ 1.0-2.0 ppm.

¹³C NMR Spectroscopy:

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

• Carbonyl Carbon (C=O): A signal in the downfield region, typically around δ 168-170 ppm.

• Aromatic Carbons: Multiple signals in the range of δ 115-150 ppm.

• Cyclohexyl Carbons: Signals in the aliphatic region, typically between δ 24-50 ppm.

FTIR Spectroscopy:

The FTIR spectrum will show characteristic absorption bands for the functional groups present in the molecule.[8]

• N-H Stretching (Amine): Two distinct bands in the region of 3300-3500 cm⁻¹, characteristic of a primary amine.

• N-H Stretching (Amide): A band in the region of 3200-3400 cm⁻¹.

• C=O Stretching (Amide): A strong absorption band around 1630-1680 cm⁻¹.

• C-N Stretching: Bands in the region of 1250-1335 cm⁻¹.

• N-H Bending (Amine): A band around 1580-1650 cm⁻¹.

Safety Precautions

It is imperative to handle all chemicals with appropriate safety measures in a well-ventilated fume hood.

• Isatoic Anhydride: May cause skin and eye irritation. Avoid inhalation of dust.[9]

• Cyclohexylamine: Corrosive and flammable. Causes severe skin burns and eye damage. Toxic if swallowed or in contact with skin.[3]

• Dimethylformamide (DMF): A potential skin and eye irritant. It is also a suspected teratogen.

Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][10]

References

• PubChem. (n.d.). 2-Amino-N-cyclohexylbenzamide. National Center for Biotechnology Information. Retrieved from [Link]

• Staiger, R. P., & Miller, E. B. (1959). Isatoic Anhydride. IV. Reactions with Various Nucleophiles. Journal of Organic Chemistry, 24(9), 1214–1219.
• LibreTexts. (2021). IR Spectroscopy Tutorial: Amines. Chemistry LibreTexts.
• Kavitha, S., et al. (2012). A highly efficient green synthesis of N-alkyl 2-[(2-oxo-2-aryl ethyl) amino] benzamide derivatives from reaction of isatoic anhydride, primary amines and 2-bromoacethophenone. Combinatorial Chemistry & High Throughput Screening, 15(9), 745-748.
• Abdel-Rahman, A. A. H., et al. (2014). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. Molecules, 19(3), 3539-3554.
• ECHEMI. (n.d.). Reaction of primary amine with mixed acid anhydride.
• CDH Fine Chemical. (n.d.).
• Isonah, U. O., et al. (2021). Synthesis, Characterization and Antibacterial Investigation of Some Isatoic Anhydride Derived Amides. European Journal of Pharmaceutical and Medical Research, 8(5), 124-127.
• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2013). Reaction of isatoic anhydride with a variety of primary amines and aromatic aldehydes. Journal of the Serbian Chemical Society, 78(10), 1481-1489.
• Cole-Parmer. (2005).
• BenchChem. (n.d.). Synthesis of 2-amino-N-(2,4-dichlorophenyl)
• Georgieva, M., et al. (2024).
• Zaytsev, V. P., et al. (2018). Three-component reaction between isatoic anhydride, amine and meth-yl-subs-tituted furyl-acryl-alde-hydes: crystal structures of 3-benzyl-2-[(E)-2-(5-methylfuran-2-yl)vin-yl]-2,3-di-hydro-quinazolin-4(1 H)-one, 3-benzyl-2-[(E)-2-(furan-2-yl)-1-methyl-vin-yl]-2,3-di-hydro-quinazolin-4(1 H)-one and 3-(furan-2-ylmeth-yl)-2-[(E)-2-(furan-2-yl)-1-methyl-vin-yl]-2,3-di-hydro-quinazolin-4(1 H)-one.
• BenchChem. (n.d.). A Comparative Guide to Cross-Referencing Spectral Data for N-Cyclohexyl-2-aminobenzenesulfonamide.
• Akamatsu, K., et al. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. International Journal of Molecular Sciences, 23(4), 1968.
• PubChem. (n.d.). N-Cyclohexylbenzamide.
• ChemicalBook. (n.d.). Benzamide(55-21-0) 1H NMR spectrum.
• SpectraBase. (n.d.). 2-Amino-N-cyclohexyl-N-methylbenzylamine.
• NIST. (n.d.). Benzamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-. NIST Chemistry WebBook.
• Royal Society of Chemistry. (n.d.).
• Google Patents. (n.d.). CN101973956B - Methods for synthesizing isatoic anhydride and N-isopropyl-2-aminobenzamide.
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Application Note: A Comprehensive Protocol for the Synthesis of 2-Amino-N-cyclohexylbenzamide via Nucleophilic Ring-Opening of Isatoic Anhydride

Abstract: This document provides a detailed protocol for the synthesis of 2-amino-N-cyclohexylbenzamide, a valuable scaffold in medicinal chemistry and materials science. The synthesis is achieved through the nucleophilic ring-opening of isatoic anhydride with cyclohexylamine. This application note offers an in-depth explanation of the reaction mechanism, a step-by-step experimental procedure, safety considerations, and methods for product purification and characterization. The content is designed for researchers, scientists, and professionals in drug development, providing the necessary technical guidance to ensure a reproducible and efficient synthesis.

Introduction and Scientific Context

The reaction between isatoic anhydride and primary amines is a robust and efficient method for the synthesis of N-substituted 2-aminobenzamides.[1][2] These products are significant precursors for a wide range of heterocyclic compounds, including quinazolinones, which are known for their diverse pharmacological activities.[3][4] The target molecule, 2-amino-N-cyclohexylbenzamide, incorporates both an aromatic amine and a cyclohexylamide moiety, making it a versatile building block for combinatorial chemistry and the development of novel therapeutic agents.[5][6]

The core of this synthesis is the aminolysis of the isatoic anhydride ring. Cyclohexylamine, a primary amine, serves as the nucleophile that attacks the electrophilic carbonyl carbon of the anhydride. This process leads to the opening of the heterocyclic ring and, following decarboxylation, yields the desired benzamide derivative.[2][3] This reaction is often favored for its simplicity, high yields, and mild reaction conditions.

Reaction Mechanism: Nucleophilic Acyl Substitution and Decarboxylation

The reaction proceeds through a two-step mechanism initiated by the nucleophilic attack of the amine on one of the carbonyl groups of the isatoic anhydride.

• Nucleophilic Attack and Ring Opening: The lone pair of electrons on the nitrogen atom of cyclohexylamine attacks the electrophilic carbonyl carbon (C4) of the isatoic anhydride. This leads to the cleavage of the acyl-oxygen bond and the formation of an unstable tetrahedral intermediate. The ring opens to form a 2-(cyclohexycarbamoyl)phenylcarbamic acid intermediate.

• Decarboxylation: The carbamic acid intermediate is inherently unstable and readily undergoes spontaneous decarboxylation, releasing a molecule of carbon dioxide (CO₂).[3] This irreversible step drives the reaction to completion and results in the formation of the stable 2-amino-N-cyclohexylbenzamide product.

The overall transformation is a clean and high-yielding process, making it a preferred synthetic route.

Caption: Reaction mechanism for the synthesis of 2-amino-N-cyclohexylbenzamide.

Detailed Experimental Protocol

This protocol outlines the procedure for the gram-scale synthesis of 2-amino-N-cyclohexylbenzamide.

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
Isatoic Anhydride (C₈H₅NO₃)	≥98%	Sigma-Aldrich	Store in a desiccator.
Cyclohexylamine (C₆H₁₃N)	≥99%	Sigma-Aldrich	Corrosive. Handle in a fume hood.
Ethanol (EtOH)	Reagent Grade	Fisher Scientific	Used as solvent and for recrystallization.
Deionized Water (H₂O)	---	---	Used for precipitation and recrystallization.
Round-bottom flask (250 mL)	---	---	---
Magnetic stirrer and stir bar	---	---	---
Reflux condenser	---	---	---
Heating mantle or oil bath	---	---	---
Büchner funnel and filter flask	---	---	---
Standard laboratory glassware	---	---	---

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add isatoic anhydride (10.0 g, 61.3 mmol, 1.0 eq).

• Solvent Addition: Add 100 mL of ethanol to the flask. Stir the suspension at room temperature.

• Reagent Addition: In a fume hood, slowly add cyclohexylamine (7.0 mL, 61.3 mmol, 1.0 eq) to the stirring suspension. The addition can be done dropwise using a syringe or a dropping funnel over 5-10 minutes.

• Reaction: Stir the reaction mixture at room temperature. The reaction is often accompanied by the evolution of CO₂ gas, and the solid isatoic anhydride will gradually dissolve as it reacts to form the soluble product. The reaction can be monitored by TLC (Thin Layer Chromatography) until the starting material is consumed (typically 2-4 hours). For a more rapid reaction, the mixture can be gently heated to reflux (approx. 78 °C) for 1-2 hours.

• Product Precipitation: After the reaction is complete, pour the reaction mixture into a beaker containing 400 mL of cold deionized water while stirring. The product, 2-amino-N-cyclohexylbenzamide, will precipitate as a white or off-white solid.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid cake with two portions of cold deionized water (2 x 50 mL) to remove any unreacted starting materials or water-soluble impurities.

• Drying: Dry the crude product in a vacuum oven at 50-60 °C until a constant weight is achieved.

Purification

The crude product can be purified by recrystallization from an ethanol/water mixture.

• Dissolve the crude solid in a minimal amount of hot ethanol.

• Slowly add hot deionized water dropwise until the solution becomes slightly turbid.

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to complete crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water (1:1), and dry under vacuum.

Quantitative Data and Characterization

Parameter	Value
Isatoic Anhydride	10.0 g (61.3 mmol)
Cyclohexylamine	7.0 mL (61.3 mmol)
Solvent (Ethanol)	100 mL
Reaction Temperature	Room Temperature to Reflux (78 °C)
Reaction Time	2-4 hours (RT) or 1-2 hours (Reflux)
Theoretical Yield	13.38 g
Expected Yield	85-95%
Appearance	White to off-white crystalline solid
Melting Point	~115-118 °C
Molecular Formula	C₁₃H₁₈N₂O[6]
Molecular Weight	218.29 g/mol [6][7]

Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and Mass Spectrometry. The melting point should be determined and compared to literature values.

Experimental Workflow Visualization

Caption: Overall workflow for the synthesis and purification of the target compound.

Safety and Handling

• General Precautions: This procedure should be performed in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Isatoic Anhydride: May cause skin and eye irritation.[3] Avoid inhalation of dust.

• Cyclohexylamine: Corrosive and flammable. Causes severe skin burns and eye damage. Handle with extreme care.

• Ethanol: Flammable liquid and vapor. Keep away from heat and open flames.

References

• Wikipedia. Isatoic anhydride. [Link]

• Clark, R. H., & Wagner, E. C. (1942). ISATOIC ANHYDRIDE. I. REACTIONS WITH PRIMARY AND SECONDARY AMINES AND WITH SOME AMIDES. The Journal of Organic Chemistry, 07(6), 541–553. [Link]

• Ebrahimi, S. M., Mahdavi, M., Emami, S., & Foroumadi, A. (2013). Scheme 1. Three-component reaction of isatoic anhydride 1, amines 2, and aldehydes 3. ResearchGate. [Link]

• Zaytsev, V. P., Sorokina, E. A., Kvyatkovskaya, E. A., Toze, F. A. A., Mhaldar, S. N., Dorovatovskii, P. V., & Khrustalev, V. N. (2018). Three-component reaction between isatoic anhydride, amine and methyl-substituted furylacrylaldehydes: crystal structures. IUCr Journals. [Link]

• ResearchGate. Reaction of Isatoic Anhydride, Amine, and N,N′-Dialkyl Carbodiimides Under Solvent-Free Conditions: New and Efficient Synthesis of 3-Alkyl-2-(alkylamino)quinazolin-4(3H)-ones. [Link]

• ACS Publications. Convenient Novel Method to Access N-Benzylated Isatoic Anhydride: Reaction Behavior of Isatoic Anhydride with 4-Chlorobenzyl Chloride in the Presence of Bases. [Link]

• Staiger, R. P., & Wagner, E. C. (1953). Isatoic Anhydride. IV. Reactions with Various Nucleophiles. The Journal of Organic Chemistry, 18(11), 1427–1436. [Link]

• ResearchGate. Reaction of isatoic anhydride with a variety of primary amines and aromatic aldehydes. [Link]

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• Chemistry of Heterocyclic Compounds. Synthesis of heterocyclic compounds based on isatoic anhydrides (2h-3,1-benzoxazine-2,4-diones). (review). [Link]

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• PubMed. Three-component reaction between isatoic anhydride, amine and meth-yl-subs-tituted furyl-acryl-alde-hydes. [Link]

• ChemSynthesis. N-cyclohexylbenzamide. [Link]

• Science Madness. Isatoic anhydrides and their uses in heterocyclic synthesis. [Link]

• Google Patents.

• MDPI. 2-Amino-N-Phenethylbenzamides for Irritable Bowel Syndrome Treatment. [Link]

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• 7. 2-Amino-N-cyclohexylbenzamide | CAS 56814-11-0 | SCBT - Santa Cruz Biotechnology [scbt.com]

Application Note: A Guide to the Purification of 2-Amino-N-cyclohexylbenzamide via Recrystallization

Abstract: This document provides a comprehensive technical guide for the purification of 2-Amino-N-cyclohexylbenzamide, a key intermediate in synthetic chemistry, using the technique of recrystallization. The protocol emphasizes a systematic approach to solvent selection, a detailed methodology for the purification process, and subsequent validation of purity. This guide is intended for researchers, chemists, and drug development professionals seeking to achieve high-purity crystalline products.

Introduction: The Imperative for Purity

2-Amino-N-cyclohexylbenzamide is a valuable bifunctional molecule featuring aromatic amine, amide, and aliphatic ring structures. Its utility as a building block in medicinal chemistry and materials science necessitates a high degree of purity, as impurities can lead to undesirable side reactions, lower yields, and compromised biological or material properties.

Recrystallization is a powerful and widely adopted technique for the purification of solid organic compounds.[1] The principle is based on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. An effective recrystallization yields a product with superior purity, well-defined crystalline structure, and improved stability.

Foundational Principles: Physicochemical Properties & Solvent Interaction

A successful recrystallization hinges on understanding the physicochemical properties of the target molecule and its interaction with potential solvents.

2.1. Molecular Structure and Polarity The structure of 2-Amino-N-cyclohexylbenzamide (C₁₃H₁₈N₂O) contains both polar and non-polar regions.[2][3]

• Polar Moieties: The primary aromatic amine (-NH₂) and the secondary amide (-CONH-) groups are capable of hydrogen bonding.

• Non-Polar Moieties: The benzene ring and the cyclohexyl group are hydrophobic.

This amphiphilic nature suggests that solvents of intermediate polarity, or a carefully selected pair of polar and non-polar solvents, will be most effective for recrystallization. The guiding principle of "like dissolves like" is paramount in solvent selection.[4]

Table 1: Physicochemical Properties of 2-Amino-N-cyclohexylbenzamide

Property	Value	Source
Molecular Formula	C₁₃H₁₈N₂O	PubChem CID 577661[2]
Molecular Weight	218.29 g/mol	PubChem CID 577661[2][3]

| Appearance | Crystalline Solid | Assumed based on typical aromatic amides[1] |

2.2. The Ideal Recrystallization Solvent The selection of an appropriate solvent is the most critical step in the recrystallization process.[5] An ideal solvent should exhibit the following characteristics:

• High Solvating Power at Elevated Temperatures: The compound should be highly soluble in the solvent at or near its boiling point to allow for complete dissolution.[4]

• Low Solvating Power at Low Temperatures: The compound should be insoluble or sparingly soluble in the solvent at low temperatures (e.g., room temperature or 0-4 °C) to maximize the recovery of the purified crystals.[4]

• Favorable Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the solution, or mother liquor, after crystallization).[1]

• Chemical Inertness: The solvent must not react with the compound being purified.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during the drying step.

Experimental Protocol: Solvent Selection Workflow

A systematic screening process is essential to identify the optimal solvent or solvent pair. This is typically performed on a small scale (10-20 mg of crude material) before committing to a bulk purification.

3.1. Recommended Solvents for Screening Based on the structure of 2-Amino-N-cyclohexylbenzamide, the following solvents are recommended for initial screening, covering a range of polarities.

Table 2: Potential Solvents for Recrystallization Screening

Solvent Class	Solvent	Rationale
Polar Protic	Ethanol	Can hydrogen bond with the amine and amide groups. A good starting point for many amides.[6]
	Isopropanol	Similar to ethanol but less polar; may offer a better solubility differential.
	Water	Unlikely to be a good single solvent due to the hydrophobic regions, but excellent as an "anti-solvent" in a pair.
Polar Aprotic	Acetone	Good solvent for moderately polar compounds; often used for amide recrystallization.[6]
	Ethyl Acetate	Intermediate polarity, good solvating power for a range of functionalities.
	Acetonitrile	A common and effective recrystallization solvent for amides, known for producing high-quality crystals.[6]
Non-Polar	Toluene	May dissolve the compound when hot due to the aromatic ring, but solubility should drop significantly on cooling.

| | Heptane/Hexane | Unlikely to be a good single solvent, but highly effective as an anti-solvent with more polar solvents like Ethyl Acetate or Acetone. |

3.2. Step-by-Step Solvent Screening Protocol

• Place approximately 20 mg of the crude 2-Amino-N-cyclohexylbenzamide into a small test tube.

• Add the selected solvent dropwise at room temperature, agitating after each drop, until a total of 0.5 mL has been added.

  • Observation: If the compound dissolves completely at room temperature, the solvent is unsuitable as a single solvent.

• If the compound is insoluble at room temperature, heat the test tube in a water or sand bath towards the solvent's boiling point. Continue to add the solvent dropwise until the solid just dissolves.

  • Causality: Use the minimum amount of hot solvent to ensure the solution is saturated upon cooling, which is essential for maximizing yield.[4]

• Once dissolved, remove the test tube from the heat and allow it to cool slowly to room temperature.

• If crystallization does not occur, gently scratch the inside of the test tube with a glass rod or place it in an ice-water bath.

  • Observation: The ideal solvent will produce a large crop of crystals upon cooling. If the compound "oils out" or no crystals form even after chilling, the solvent may be unsuitable.

• Record observations for each solvent tested (e.g., "Insoluble cold, soluble hot, good crystals on cooling").

3.3. Solvent Selection Logic

The following diagram illustrates the decision-making process for selecting a suitable solvent system based on the screening results.

Caption: Workflow for single-solvent screening.

Detailed Recrystallization Protocol

This protocol assumes that an ethanol/water solvent pair has been identified as optimal, a common scenario for molecules with mixed polarity. Ethanol serves as the primary solvent in which the compound is soluble, while water acts as the anti-solvent.

4.1. Materials and Equipment

• Crude 2-Amino-N-cyclohexylbenzamide

• Ethanol (Reagent grade)

• Deionized Water

• Erlenmeyer flasks (2)

• Hot plate with stirring capability

• Büchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Watch glass

• Ice bath

4.2. Step-by-Step Procedure

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum volume of hot ethanol required to just dissolve the solid near its boiling point. Stir continuously.

• Hot Filtration (if necessary): If insoluble impurities are observed, perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated Erlenmeyer flask. This step must be done quickly to prevent premature crystallization.

• Addition of Anti-Solvent: While the ethanol solution is still hot and stirring, add deionized water dropwise until the solution becomes faintly and persistently cloudy (the cloud point). This indicates the solution is saturated. Add a few more drops of hot ethanol to redissolve the precipitate and ensure the final solution is clear.

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, high-purity crystals.[5]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[1]

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold ethanol/water mixture (in the same proportion as the final crystallization mixture).

  • Rationale: Using ice-cold solvent for washing minimizes the redissolving of the purified product, thus preventing yield loss.[4]

• Drying: Allow the crystals to dry on the filter paper by drawing air through the funnel for 15-20 minutes. For final drying, transfer the crystals to a watch glass and place them in a vacuum oven at a mild temperature (e.g., 40-50 °C) until a constant weight is achieved.

Caption: General workflow for a two-solvent recrystallization.

Purity Validation & Troubleshooting

5.1. Assessing Purity The success of the recrystallization should be validated empirically:

• Melting Point Analysis: A pure compound will have a sharp and higher melting point compared to the crude, impure material.

• Thin-Layer Chromatography (TLC): Compare the crude material and the recrystallized product. The purified sample should ideally show a single spot.

• Spectroscopic Analysis: NMR or IR spectroscopy can be used to confirm the chemical identity and absence of solvent or other impurities.

5.2. Troubleshooting Common Issues Table 3: Troubleshooting Guide for Recrystallization

Problem	Probable Cause(s)	Solution(s)
No crystals form	Too much solvent was used; solution is not saturated.	Boil off some of the solvent to concentrate the solution and attempt to cool again.
"Oiling out"	The boiling point of the solvent is higher than the melting point of the solute; the compound is coming out of solution above its melting point.	Use a lower-boiling point solvent. Alternatively, add more of the primary solvent (Solvent A) and reheat to dissolve the oil, then cool again very slowly.
Low Recovery/Yield	Too much solvent was used; crystals were washed with room-temperature solvent; premature crystallization during hot filtration.	Use the minimum amount of hot solvent. Always wash crystals with ice-cold solvent. Ensure filtration apparatus is pre-heated.

| Colored Product | Colored impurities are present and soluble in the solvent. | Before hot filtration, add a small amount of activated charcoal to the hot solution and then filter it away to adsorb the colored impurities.[5] |

References

• Experiment 2: Recrystallization. (n.d.). University of Missouri–St. Louis, Department of Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-N-cyclohexylbenzamide. National Center for Biotechnology Information. Retrieved from [Link]

• Schanz, H-J. (2020). What is the best technique for amide purification? ResearchGate. Retrieved from [Link]

• CrashCourse. (2021, November 24). Synthesis, Distillation, & Recrystallization: Crash Course Organic Chemistry #40. YouTube. Retrieved from [Link]

• Recrystallization1. (n.d.). Diablo Valley College. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: How To - Crystallization. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-Amino-N-cyclohexyl-N-methylbenzylamine. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-N-cyclohexyl-N-methylbenzenesulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

• Tanford, C. (1964). The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions. Journal of Biological Chemistry, 239(12), 4071-4082. Retrieved from [Link]

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• 3. 2-Amino-N-cyclohexylbenzamide | CAS 56814-11-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. athabascau.ca [athabascau.ca]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of 2-Amino-N-cyclohexylbenzamide Hydrochloride Salt

Introduction

This document provides a comprehensive guide for the synthesis, purification, and characterization of 2-Amino-N-cyclohexylbenzamide and its subsequent conversion to the hydrochloride salt. This compound serves as a valuable building block in medicinal chemistry and drug discovery, finding utility as an intermediate in the synthesis of various therapeutic agents.[1] The protocols detailed herein are designed for researchers, scientists, and professionals in drug development, emphasizing not only the procedural steps but also the underlying chemical principles and safety considerations.

The primary synthetic strategy employed is the reaction of isatoic anhydride with cyclohexylamine. This method is efficient, typically high-yielding, and proceeds through a nucleophilic acyl substitution followed by a decarboxylation step.[1][2] The resulting free base is then purified by recrystallization before being converted to its hydrochloride salt, a form often preferred for its improved solubility and stability.

Chemical and Physical Properties

A summary of the key physicochemical properties of the reactants and the final product is provided below for reference.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	CAS Number
Isatoic Anhydride	C₈H₅NO₃	163.13	Off-white to beige solid	118-48-9
Cyclohexylamine	C₆H₁₃N	99.17	Colorless to yellow liquid	108-91-8
2-Amino-N-cyclohexylbenzamide	C₁₃H₁₈N₂O	218.29	Off-white to light beige solid	56814-11-0

Reaction Scheme and Mechanism

The synthesis of 2-Amino-N-cyclohexylbenzamide from isatoic anhydride and cyclohexylamine is a robust and straightforward reaction. The mechanism involves the nucleophilic attack of the primary amine of cyclohexylamine on one of the carbonyl carbons of the isatoic anhydride ring. This leads to the opening of the anhydride ring to form an unstable carbamic acid intermediate, which then readily undergoes decarboxylation to yield the final 2-Amino-N-cyclohexylbenzamide product.[1]

Sources

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Application Note: Reductive Amination of 2-Amino-N-cyclohexylbenzamide to Benzylamines

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Mechanistic causality, chemoselectivity control, and self-validating experimental protocols.

Introduction & Mechanistic Rationale

Anthranilamide derivatives, particularly 2-amino-N-cyclohexylbenzamide , are privileged structural motifs in drug discovery, frequently serving as foundational scaffolds for kinase inhibitors and novel therapeutics. The mono-N-alkylation of the primary aniline group via reductive amination with benzaldehydes is a critical transformation required to access 2-(benzylamino)-N-cyclohexylbenzamide derivatives.

However, this transformation presents a unique chemoselectivity challenge. The primary aniline group is weakly nucleophilic due to the electron-withdrawing nature of the ortho-carboxamide. Furthermore, once the intermediate Schiff base (imine) forms, the spatial proximity of the amide nitrogen facilitates a competing intramolecular cyclization, leading to the formation of 2,3-dihydroquinazolin-4(1H)-ones instead of the desired open-chain benzylamine.

To successfully synthesize the target benzylamine, the experimental design must favor the kinetic pathway (rapid hydride reduction of the imine) over the thermodynamic pathway (slower intramolecular cyclization)[1, 3].

Reaction Network & Pathway Bifurcation

The diagram below illustrates the competing pathways during the reductive amination of anthranilamides. By carefully selecting the reducing agent, we can trap the imine before cyclization occurs, or alternatively, utilize a salvage pathway to reductively open the quinazolinone ring.

Reaction pathways for the reductive amination of anthranilamides versus cyclization.

Reagent Selection & Causality

The choice of reducing agent and solvent dictates the success of this reaction. The addition of 1.0 equivalent of acetic acid (AcOH) is a deliberate choice to precisely tune the reaction medium: it is acidic enough to protonate the benzaldehyde carbonyl (enhancing its electrophilicity) but not acidic enough to protonate the weakly basic aniline (which would destroy its nucleophilicity) [3].

Quantitative Comparison of Reducing Agents

Reducing Agent	Solvent System	Additive	Chemoselectivity (Target vs. Cyclic)	Typical Yield (%)	Mechanistic Notes
NaBH(OAc)₃	DCE or THF	AcOH (1.0 eq)	High	82–88%	Fast kinetic reduction traps the imine; effectively suppresses cyclization.
2-Picoline Borane	MeOH / H₂O	AcOH (1.0 eq)	High	85–90%	Greener, non-toxic alternative; excellent for weakly nucleophilic anilines [2].
NaBH₃CN	MeOH	AcOH (cat.)	Moderate	65–70%	Slower hydride transfer allows partial quinazolinone formation. Toxic byproducts.
H₂, Pd/C	EtOH	None	Low	< 40%	Prone to over-reduction (benzyl cleavage) and extensive cyclization.

Experimental Protocols

The following protocols are designed as self-validating systems , incorporating specific analytical checkpoints to ensure reaction fidelity before proceeding to subsequent steps.

Protocol A: Direct One-Pot Reductive Amination (Optimized Kinetic Pathway)

This is the primary method utilizing NaBH(OAc)₃ to kinetically trap the target benzylamine.

Step 1: Imine Condensation

• In an oven-dried, argon-flushed round-bottom flask, dissolve 2-amino-N-cyclohexylbenzamide (1.0 eq, 10 mmol) and the desired benzaldehyde derivative (1.1 eq, 11 mmol) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Add glacial acetic acid (1.0 eq, 10 mmol) dropwise.

• Stir the mixture at room temperature for 30–45 minutes.

• Self-Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. Proceed only when the starting mass is depleted and the Schiff base intermediate

  is the dominant peak.

Step 2: Hydride Reduction 4. Cool the reaction flask to 0 °C using an ice bath. 5. Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq, 15 mmol) portion-wise over 15 minutes. Causality: Portion-wise addition prevents thermal spikes that could inadvertently provide the activation energy required for the undesired quinazolinone cyclization. 6. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours.

• Self-Validation Checkpoint: Perform TLC (Hexane/EtOAc 7:3). The target secondary amine will appear as a distinct, UV-active spot with a higher

  than the highly polar starting material. LC-MS should confirm the target mass and the absence of the cyclic byproduct .

Step 3: Workup & Purification 7. Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal volume to DCE) to neutralize the acetic acid and destroy excess hydride. 8. Extract the aqueous layer with dichloromethane (DCM) (

mL). 9. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 10. Purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient) to yield the pure 2-(benzylamino)-N-cyclohexylbenzamide.

Protocol B: Salvage Reductive Ring-Opening (Thermodynamic Correction)

If LC-MS indicates that steric hindrance or slow reduction led to the formation of the 2,3-dihydroquinazolin-4(1H)-one side product, use this salvage protocol to recover the target benzylamine [1].

Step 1: Acidic Activation

• Dissolve the crude quinazolinone byproduct (1.0 eq) in anhydrous DCM (0.1 M).

• Add Trifluoroacetic acid (TFA) (10.0 eq) dropwise at room temperature. Causality: TFA protonates the aminal nitrogen, weakening the C-N bond and activating the ring for hydride attack.

Step 2: Silane Reduction 3. Add Triethylsilane (Et₃SiH) (3.0 eq) dropwise. 4. Stir at room temperature for 12 hours.

• Self-Validation Checkpoint: Monitor via LC-MS. The cyclic aminal mass will transition back to the open-chain benzylamine mass.

• Carefully neutralize with saturated aqueous Na₂CO₃, extract with DCM, dry over Na₂SO₄, and purify via chromatography.

References

• Title: Novel triethylsilane mediated reductive N-alkylation of amines: improved synthesis of 1-(4-imidazolyl)methyl-4-sulfonylbenzodiazepines, new farnesyltransferase inhibitors | Source: SciSpace (Tetrahedron Letters) | URL: 1

• Title: Quantification of plant cell wall monosaccharides by reversed-phase liquid chromatography with 2-aminobenzamide pre-column derivatization and a non-toxic reducing reagent 2-picoline borane | Source: ResearchGate (J Chromatogr A) | URL: 2

• Title: Optimized conditions for 2-aminobenzamide labeling and high-performance liquid chromatography analysis of N-acylated monosaccharides | Source: PubMed (Analytical Biochemistry) | URL: 3

Sources

• 1. Novel triethylsilane mediated reductive N-alkylation of amines: improved synthesis of 1-(4-imidazolyl)methyl-4-sulfonylbenzodiazepines, new farnesyltransferase inhibitors (2001) | Bang-Chi Chen | 82 Citations [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimized conditions for 2-aminobenzamide labeling and high-performance liquid chromatography analysis of N-acylated monosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]

Microwave-Assisted Synthesis of N-Substituted Anthranilamides: A Modern Protocol for Accelerated Drug Discovery

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

N-substituted anthranilamides are a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1] Traditional synthetic routes often require prolonged reaction times and harsh conditions, hindering rapid lead optimization. This application note details a robust and highly efficient protocol for the synthesis of N-substituted anthranilamides utilizing microwave-assisted organic synthesis (MAOS). By leveraging the principles of microwave dielectric heating, this method dramatically reduces reaction times from hours to minutes, improves yields, and promotes greener chemistry by minimizing solvent use and energy consumption.[2][3][4] We provide a comprehensive guide covering the underlying principles, a detailed step-by-step protocol, and comparative data to demonstrate the superiority of the microwave-assisted approach for accelerating the drug discovery workflow.

Introduction: The Need for Speed in Medicinal Chemistry

The anthranilamide framework is a cornerstone in the development of new therapeutics, with derivatives showing promise as smoothened (SMO) inhibitors for anticancer applications, among other biological activities.[1] The efficient synthesis of analogues is critical during the lead optimization phase. Conventional heating methods, which rely on the slow transfer of heat through convection, often result in lengthy reaction times and the formation of impurities due to prolonged exposure to high temperatures.[5][6]

Microwave-assisted organic synthesis (MAOS) offers a transformative solution. Unlike conventional methods, microwave irradiation provides rapid, uniform, and direct heating of the reaction mixture by interacting with polar molecules.[5][6][7] This "volumetric" heating leads to remarkable rate accelerations, often reducing reaction times from hours or days to mere minutes.[7][8] Key advantages that make MAOS indispensable for modern drug development include:

• Dramatic Reduction in Reaction Times: Accelerate synthesis to get crucial data faster.[8][9]

• Improved Yields and Purity: Minimize side product formation for cleaner reactions and simpler purification.[8][9]

• Enhanced Reproducibility: Precise control over temperature and pressure ensures consistent results.[8]

• Alignment with Green Chemistry: Reduces energy consumption and often allows for solvent-free reactions or the use of safer solvents.[2][3][9]

This guide provides the scientific rationale and a practical, validated protocol for researchers to seamlessly integrate MAOS into their synthesis of N-substituted anthranilamides.

The Principle and Mechanism of Microwave-Assisted Amidation

The efficiency of microwave synthesis stems from a direct energy transfer mechanism known as dielectric heating.[4] This process is fundamentally different from the conductive heat transfer of a traditional oil bath.

How it Works: Microwave radiation interacts with polar molecules (like the reactants and any polar solvent) in the reaction mixture. The oscillating electric field of the microwaves forces these dipoles to constantly reorient themselves, creating friction at a molecular level.[5][10] This rapid agitation generates intense internal heat quickly and uniformly throughout the sample, bypassing the slow process of heating the vessel first.[5]

The Amidation Reaction: The synthesis of N-substituted anthranilamides typically involves the condensation of an anthranilic acid derivative (or a more activated precursor like isatoic anhydride) with a primary or secondary amine. The reaction is an acyl nucleophilic substitution. Microwave energy significantly accelerates the key dehydration step, which is often the rate-limiting part of the reaction under thermal conditions.

Below is a generalized workflow for the direct amidation of a carboxylic acid and an amine, a common route for forming the target compounds.

Caption: A typical experimental workflow for microwave-assisted synthesis.

Detailed Experimental Protocol: Synthesis of N-benzyl-2-aminobenzamide

This protocol describes a representative synthesis from 2-aminobenzoic acid and benzylamine. It is designed for use with a dedicated laboratory microwave synthesizer equipped with temperature and pressure sensors.

3.1. Materials and Equipment

• Reagents:

  • 2-Aminobenzoic acid (anthranilic acid)

  • Benzylamine

  • N,N-Dimethylformamide (DMF, anhydrous)

  • Ethyl acetate (EtOAc)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Equipment:

  • Dedicated microwave synthesizer (e.g., Anton Paar Monowave, Biotage Initiator, CEM Discover)

  • 10 mL microwave reaction vial with a snap cap and septum

  • Magnetic stir bar (vial-appropriate size)

  • Standard laboratory glassware for work-up

  • Rotary evaporator

  • Silica gel for column chromatography

3.2. Step-by-Step Procedure

• Reagent Preparation: To a 10 mL microwave reaction vial, add 2-aminobenzoic acid (137 mg, 1.0 mmol, 1.0 equiv.).

• Add Amine and Solvent: Add the magnetic stir bar, followed by anhydrous DMF (2 mL) and benzylamine (109 µL, 1.0 mmol, 1.0 equiv.).

• Seal the Vial: Securely seal the vial with the cap.

• Microwave Irradiation: Place the vial in the cavity of the microwave synthesizer. Program the instrument to heat the mixture to 150°C and hold for 10 minutes . Set the maximum power to 300 W and ensure magnetic stirring is active.

• Cooling: After the irradiation is complete, allow the vial to cool to room temperature (typically below 50°C) using the instrument's compressed air cooling system.

• Work-up: Once cooled, open the vial and transfer the reaction mixture to a separatory funnel containing ethyl acetate (20 mL) and water (20 mL).

• Extraction: Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 15 mL) and brine (1 x 15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by silica gel column chromatography (e.g., using a hexane:ethyl acetate gradient) to yield the pure N-benzyl-2-aminobenzamide.

Caption: Mechanism of microwave-accelerated direct amidation.

Comparative Data: Microwave vs. Conventional Heating

To illustrate the profound impact of microwave assistance, the table below summarizes typical results for the synthesis of various N-substituted anthranilamides, comparing MAOS with conventional oil bath heating.

Entry	Amine Substrate	Method	Temp (°C)	Time	Yield (%)	Reference Insight
1	Benzylamine	Microwave	150	10 min	>90%	Rapid, clean conversion.[11][12]
2	Benzylamine	Conventional	150	12-24 h	60-75%	Significantly longer time, potential for side products.[13]
3	Aniline	Microwave	180	20 min	~85%	Higher temperature needed for less nucleophilic amines.[11]
4	Aniline	Conventional	180	>24 h	<50%	Very slow reaction, often requires catalysts.
5	Cyclohexylamine	Microwave	150	15 min	>95%	Excellent yield for aliphatic amines.[14]
6	Cyclohexylamine	Conventional	150	16 h	~80%	Good yield but requires overnight reflux.

Note: Data is representative and synthesized from typical outcomes reported in the literature.

Troubleshooting and Expert Recommendations

• Low Yield/Incomplete Reaction:

  • Cause: Insufficient energy input or low reactivity of the amine.

  • Solution: Increase the reaction temperature in 10-20°C increments or extend the reaction time. For poorly nucleophilic amines (e.g., anilines with electron-withdrawing groups), consider using a more activated starting material like isatoic anhydride or adding a coupling reagent.[15]

• Side Product Formation:

  • Cause: Decomposition at excessively high temperatures or prolonged reaction times.

  • Solution: Reduce the reaction temperature. Microwave synthesis is so rapid that higher temperatures are not always better. Perform a time course study (e.g., checking at 5, 10, and 15 minutes) to find the optimal endpoint before side products form.

• Choice of Solvent:

  • Insight: The solvent's role is not just to dissolve reactants but also to act as a "heat sink" by absorbing microwave energy. Solvents with high dielectric constants (e.g., DMF, NMP, DMSO, ethanol) are excellent microwave absorbers.[7] For solvent-free reactions, ensure at least one of the reactants is polar enough to couple with the microwave field.[14][16]

Conclusion

Microwave-assisted synthesis represents a paradigm shift in the preparation of N-substituted anthranilamides and other critical scaffolds in drug discovery. As demonstrated, this technology provides an unparalleled combination of speed, efficiency, and control, enabling chemists to accelerate the design-make-test-analyze cycle.[7] The protocol and insights provided herein offer a validated, authoritative starting point for any research team looking to leverage the power of microwave chemistry to advance their scientific objectives.

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). MDPI.
• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024).
• THE ROLE OF MICROWAVE -ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. (2024).
• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. (2023). IJNRD.
• The Use of Microwave Irradiation in Organic Synthesis. From Laboratory Curiosity to Standard Practice in Twenty Years. (2005). CHIMIA.
• Microwave-assisted direct amidation of thioesters: a green approach. (2025). Organic & Biomolecular Chemistry.
• Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. (2020). Molecules.
• Microwave‐Assisted Synthesis of Amide under Solvent‐free Conditions. (2025).
• Microwave-assisted One-pot Synthesis of Amide Bond using WEB. (2022). Bentham Science.
• Microwave-Assisted Sequential Amide Bond Formation and Intramolecular Amidation: A Rapid Entry to Functionalized Oxindoles. (2005). Organic Letters.
• A Review on: A significance of microwave assist technique in green chemistry. (2014).
• Cyclization Reaction of α‑Hydroxyketones with Anthranilamides or 2‑Aminobenzenesulfonamides for the Synthesis of Quinazolinones and Benzothiadiazines. (2026). ACS Omega.
• Microwave assisted synthesis, a green protocol for development of new and advanced drug delivery system. (2013). Journal of Chemical and Pharmaceutical Research.
• Microwave-assisted synthesis. (n.d.). Anton Paar Wiki.
• Microwave Synthesis. (n.d.). Organic Chemistry Portal.
• Microwave assisted synthesis, photoisomerization study and antioxidant activity of a series of N-acylhydrazones. (2024). Arabian Journal of Chemistry.
• Design, synthesis and biological evaluation of anthranilamide derivatives as potent SMO inhibitors. (2020). Bioorganic & Medicinal Chemistry.

Sources

• 1. Design, synthesis and biological evaluation of anthranilamide derivatives as potent SMO inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 7. granthaalayahpublication.org [granthaalayahpublication.org]
• 8. chimia.ch [chimia.ch]
• 9. ijnrd.org [ijnrd.org]
• 10. Microwave Synthesis [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Microwave assisted synthesis, photoisomerization study and antioxidant activity of a series of N-acylhydrazones - Arabian Journal of Chemistry [arabjchem.org]
• 13. Cyclization Reaction of α‑Hydroxyketones with Anthranilamides or 2‑Aminobenzenesulfonamides for the Synthesis of Quinazolinones and Benzothiadiazines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benthamscience.com [benthamscience.com]
• 16. Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Amino-N-cyclohexylbenzamide

Introduction

Welcome to the technical support center for the synthesis of 2-Amino-N-cyclohexylbenzamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you improve your synthesis yield and overcome common experimental hurdles. Our approach is grounded in established chemical principles and practical, field-tested experience.

The synthesis of 2-Amino-N-cyclohexylbenzamide, a valuable intermediate in various chemical and pharmaceutical applications, is most commonly achieved through the reaction of isatoic anhydride with cyclohexylamine.[1] This reaction, while seemingly straightforward, can present challenges that affect both the yield and purity of the final product. This guide will walk you through potential issues and their solutions, ensuring a more efficient and successful synthesis.

Core Synthesis Pathway: Isatoic Anhydride and Cyclohexylamine

The primary synthetic route involves the nucleophilic attack of cyclohexylamine on isatoic anhydride, leading to the formation of the desired amide with the concurrent release of carbon dioxide.[2]

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific problems you may encounter during the synthesis of 2-Amino-N-cyclohexylbenzamide in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

A1: Low yields can stem from several factors, ranging from reaction conditions to the purity of your starting materials. Here’s a systematic approach to diagnosing and solving the issue:

• Purity of Starting Materials: Ensure that both isatoic anhydride and cyclohexylamine are of high purity. Impurities in isatoic anhydride can lead to unwanted side reactions, while the presence of water in cyclohexylamine can hydrolyze the anhydride.

• Reaction Temperature: The reaction temperature plays a crucial role. While the reaction can proceed at room temperature, gentle heating can often improve the reaction rate and yield. However, excessive heat can lead to the formation of byproducts. It is advisable to start with a moderate temperature (e.g., 50-60 °C) and optimize from there.[1]

• Solvent Choice: The choice of solvent can significantly impact the reaction. Aprotic solvents such as Dimethylformamide (DMF) or Dichloromethane (DCM) are commonly used.[1][3] DMF can be particularly effective as it helps to dissolve the isatoic anhydride and facilitates the reaction.

• Stoichiometry: While a 1:1 molar ratio of reactants is theoretically required, a slight excess of the more volatile or reactive component (cyclohexylamine) can sometimes drive the reaction to completion. Experiment with a 1.1 to 1.2 molar equivalent of cyclohexylamine.

• Reaction Time: Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3] Insufficient reaction time will result in incomplete conversion, while prolonged reaction times at elevated temperatures might lead to degradation.

Experimental Protocol: Optimizing Reaction Conditions

• To a solution of isatoic anhydride (1.0 eq) in DMF (5-10 mL), add cyclohexylamine (1.1 eq).[1]

• Heat the reaction mixture to 60 °C and stir for 4-6 hours.[1]

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and add ice-cold water to precipitate the product.[1]

• Filter the solid, wash with cold water, and dry under vacuum.

Parameter	Condition A	Condition B (Optimized)	Expected Yield
Solvent	Ethanol	DMF	Higher in DMF
Temperature	Room Temp	60 °C	Improved Rate & Yield
Cyclohexylamine (eq)	1.0	1.1	Drives reaction forward

Q2: I am observing significant byproduct formation. What are these byproducts and how can I minimize them?

A2: A common byproduct in the reaction of isatoic anhydride is the formation of anthraniloylanthranilic acid, which arises from the reaction of isatoic anhydride with the anthranilic acid formed in a side reaction.[2] The presence of water can exacerbate this issue.

Minimization Strategies:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents.[3] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.

• Controlled Addition: Adding the cyclohexylamine dropwise to the solution of isatoic anhydride can help to control the reaction and minimize side reactions.

• Purification of Isatoic Anhydride: If the isatoic anhydride has been stored for a long time, it may contain anthranilic acid. Recrystallization from a suitable solvent like ethanol can purify it.[2]

Workflow for Minimizing Byproducts

Caption: Workflow to minimize byproduct formation.

Q3: I am having trouble purifying the final product. What are the best methods for purification?

A3: The purification of 2-Amino-N-cyclohexylbenzamide can typically be achieved through recrystallization or column chromatography.

• Recrystallization: This is often the most effective method for obtaining a highly pure product.

  • Solvent Selection: A good recrystallization solvent will dissolve the compound at high temperatures but not at low temperatures.[4] A mixed solvent system, such as ethanol/water or ethyl acetate/hexanes, can be effective.[4] Perform small-scale tests to find the optimal solvent system.

  • "Oiling Out": If the product separates as an oil instead of a solid, this is known as "oiling out." To prevent this, try using a more dilute solution, cooling the solution more slowly, or adding a seed crystal.[4]

• Column Chromatography: If recrystallization does not provide the desired purity, silica gel column chromatography is a good alternative.

  • Eluent System: A gradient of ethyl acetate in hexanes is a common eluent system for compounds of this polarity.[3] Start with a low polarity mixture and gradually increase the polarity to elute your product.

Troubleshooting Purification Issues

Issue	Potential Cause	Solution
Low Recovery from Recrystallization	Too much solvent used; compound is too soluble.	Use the minimum amount of hot solvent; try adding an anti-solvent.[4]
Colored Impurities in Crystals	Impurities are co-crystallizing.	Add activated charcoal to the hot solution before filtering.[4]
Compound Stuck on Chromatography Column	Eluent is not polar enough.	Gradually increase the polarity of the eluent system.

Frequently Asked Questions (FAQs)

Q: What is the expected melting point of 2-Amino-N-cyclohexylbenzamide? A: While not explicitly found in the provided search results, similar benzamide structures have reported melting points. For accurate determination, it is recommended to obtain an experimental value for your purified product and compare it with literature values if available from chemical suppliers or databases like PubChem.[5]

Q: Are there any specific safety precautions I should take during this synthesis? A: Yes. Isatoic anhydride can be an irritant. Cyclohexylamine is corrosive and flammable. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheets (SDS) for all reagents before starting the experiment.

Q: Can I use a different amine instead of cyclohexylamine? A: Yes, the reaction of isatoic anhydride with various primary amines is a general method for the synthesis of 2-aminobenzamides.[1] The reaction conditions may need to be adjusted depending on the reactivity and basicity of the amine used.

Q: Is it possible to perform this reaction under microwave irradiation? A: Yes, microwave-assisted synthesis can be a time-efficient alternative to conventional heating for this type of reaction.[1] It often leads to shorter reaction times and can sometimes improve yields.

Mechanism of Reaction

Caption: Reaction mechanism overview.

References

• Benchchem. An In-depth Technical Guide to the Synthesis of 2-Amino-N-cyclohexyl-N-methylbenzylamine from 2-aminobenzaldehyde.

• Staiger, R. P., & Miller, E. B. (1959). Isatoic Anhydride. IV. Reactions with Various Nucleophiles. The Journal of Organic Chemistry, 24(9), 1214–1219. Available from: [Link]

• Dandia, A., Singh, R., & Khaturia, S. (2007). Reaction of isatoic anhydride with a variety of primary amines and aromatic aldehydes. Journal of the Serbian Chemical Society, 72(10), 937-944. Available from: [Link]

• Karimova, T. V., et al. (2018). Three-component reaction between isatoic anhydride, amine and meth-yl-subs-tituted furyl-acryl-alde-hydes: crystal structures... Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 8), 1101–1106. Available from: [Link]

• Synthesis of methyl 2-((2-(cyclohexylamino)-2-oxo-1-phenylethyl)amino)benzoate. (2026). Molbank, 2026(1), M1524. Available from: [Link]

• Benchchem. Technical Support Center: Purification of 2-Amino-N-cyclohexyl-N-methylbenzylamine.

• Khan, K. M., et al. (2014). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. Molecules, 19(3), 3678–3690. Available from: [Link]

• Coppola, G. M. (1980). The Chemistry of Isatoic Anhydride. Synthesis, 1980(07), 505-536.
• Google Patents. (2019). Isatoic anhydride derivatives and applications thereof.
• G. Zigeuner, et al. (1993). INSIGHT INTO NOVEL CYCLIZATION REACTIONS USING ACETIC ANHYDRIDE IN THE PRESENCE OF 4-DIMETHYLAMINOPYRIDINE. HETEROCYCLES, 36(2), 307.

• PubChem. 2-Amino-N-cyclohexylbenzamide. Available from: [Link]

Sources

• 1. Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. myttex.net [myttex.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 - PubChem [pubchem.ncbi.nlm.nih.gov]

Separating 2-Amino-N-cyclohexylbenzamide from Bromhexine impurities

This technical guide details the separation of 2-Amino-N-cyclohexylbenzamide (CAS 56814-11-0) from Bromhexine and its standard pharmacopoeial impurities.

Technical Support Center: Bromhexine Impurity Profiling

Topic: Separation of 2-Amino-N-cyclohexylbenzamide from Bromhexine Hydrochloride Ticket ID: BHX-SEP-001 Status: Resolved Analyst Level: Senior Application Scientist

Executive Summary: The Separation Challenge

You are attempting to separate a specific amide impurity, 2-Amino-N-cyclohexylbenzamide , from the Active Pharmaceutical Ingredient (API) Bromhexine HCl.

Crucial Distinction: Most researchers confuse this molecule with Impurity C (EP/USP) due to naming similarities.

• Impurity C: N-(2-Aminobenzyl)-N-methylcyclohexanamine (An Amine ).[1][2]

• Your Target: 2-Amino-N-cyclohexylbenzamide (An Amide ).

This functional group difference (Amine vs. Amide) is the key to your separation strategy. Bromhexine and Impurity C are basic amines (

), meaning they are protonated and cationic at acidic pH. Your target is a neutral amide, which exhibits significantly different retention behavior on Reverse Phase (RP) columns.

Module 1: Method Development & Optimization

Q: What is the recommended starting method for this separation?

A: We recommend a Reverse Phase C18 method with an acidic mobile phase. The low pH keeps Bromhexine protonated (improving peak shape) while maximizing the selectivity difference between the charged API and the neutral amide target.

Protocol: Optimized HPLC Conditions

Parameter	Specification
Column	C18 (L1), End-capped, mm, 5 µm (e.g., Inertsil ODS-3 or equivalent)
Mobile Phase A	Phosphate Buffer (50 mM, pH 3.0) + 0.1% Triethylamine (TEA)
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 - 1.5 mL/min
Detection	UV @ 248 nm (Bromhexine )
Column Temp	30°C - 40°C

Gradient Program:

• 0-5 min: 20% B (Isocratic hold for early eluting polar degradants)

• 5-25 min: 20%

  80% B (Linear gradient to elute Bromhexine and hydrophobic impurities)

• 25-30 min: 80% B (Wash)

• 30-35 min: 20% B (Re-equilibration)

Q: Why does my target peak shift drastically with pH changes?

A: It shouldn't—that is the diagnostic test.

• Bromhexine (Basic): Retention time (

  ) decreases as pH drops (molecule becomes ionized/more polar).

• 2-Amino-N-cyclohexylbenzamide (Neutral): Retention time remains relatively stable across pH 2.0–7.0 because the amide group does not ionize in this range.

• Action: If your target peak moves significantly with pH, you are likely misidentifying Impurity C (the amine) as the amide.

Module 2: Troubleshooting & Logic

Q: I see a peak co-eluting with Bromhexine. How do I resolve it?

A: Co-elution often occurs because the hydrophobic cyclohexyl rings dominate the interaction. To resolve this, exploit the Selectivity (

) of the amide bond.

Troubleshooting Workflow:

Q: The Bromhexine peak is tailing heavily, obscuring small impurities. Why?

A: Bromhexine contains secondary amines that interact with residual silanols on the silica backbone of the column. Solution:

• Add a Silanol Blocker: Ensure your buffer contains 0.1% Triethylamine (TEA). The TEA competes for the active silanol sites.

• Increase Ionic Strength: Raise the phosphate buffer concentration to 50-100 mM.

• Column Choice: Switch to a "Base Deactivated" (BDS) or high-coverage C18 column.

Module 3: Impurity Profile & Identification

Use this table to confirm you are tracking the correct peak relative to standard Pharmacopoeial impurities.

Table 1: Bromhexine Impurity Profile

Impurity Name	Common Designation	Chemical Structure Feature	Classification	RRT (Approx)*
Impurity A	EP Impurity A	(2-Amino-3,5-dibromophenyl)methanol	Alcohol (Polar)	~0.2 - 0.3
Impurity B	EP Impurity B	2-Amino-3,5-dibromobenzaldehyde	Aldehyde	~0.4 - 0.5
Target Analyte	Amide Impurity	2-Amino-N-cyclohexylbenzamide	Amide (Neutral)	~0.6 - 0.8
Impurity C	EP Impurity C	Desbromo-Bromhexine (Amine)	Amine (Basic)	~0.8 - 0.9
Bromhexine	API	Dibromo-N-methyl-cyclohexylamine	Amine (Basic)	1.00
Impurity E	EP Impurity E	Cyclic Quinazolinium Salt	Quaternary Salt	~1.2 - 1.5

*Relative Retention Time (RRT) varies by method but provides a general elution order on C18 at acidic pH.

Note on "Target Analyte": If your target molecule lacks the two bromine atoms (as the name "2-Amino-N-cyclohexylbenzamide" implies), it is significantly less hydrophobic than Bromhexine and will elute before the main peak. If it is the brominated amide (often called Impurity F in patents), it will elute after Bromhexine due to the combined hydrophobicity of the bromines and the neutral amide.

Module 4: Sample Preparation & Stability

Q: Can I use Methanol as a diluent?

A: Caution is advised. Bromhexine is reactive. In methanolic solutions, especially under stress or acidic conditions, it can degrade into Impurity E (the cyclic quinazolinium compound) via a condensation reaction with formaldehyde traces or through radical mechanisms [1].

• Recommendation: Use Acetonitrile:Water (50:50) as the diluent. It is chemically inert regarding this specific degradation pathway.

Q: Is the amide impurity stable?

A: Amides are generally stable, but they can hydrolyze back to the aniline (Impurity A/B precursors) and cyclohexylamine under strong acidic/basic stress at high temperatures. Ensure your autosampler is kept at 15°C–20°C to prevent on-column degradation during long sequences.

References

• Venhuis, B.J., et al. (2012).[3] On the formation of bromhexine impurity E and its chromatographic behaviour. Pharmeuropa Bio & Scientific Notes.

• European Pharmacopoeia (Ph.[3][4] Eur.) . Bromhexine Hydrochloride Monograph.

• BenchChem . HPLC Analysis of 2-Amino-N-cyclohexyl-N-methylbenzylamine.

• PubChem . 2-Amino-N-cyclohexylbenzamide Compound Summary.

• Abdelwahab, N.S., et al. (2021).[3] Development and Validation of Two Novel Chromatographic Methods... for Determination of Bromhexine Hydrochloride. Journal of Chromatographic Science.

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. synthinkchemicals.com [synthinkchemicals.com]

Stability of 2-Amino-N-cyclohexylbenzamide in aqueous solution

Welcome to the Technical Support Center for 2-Amino-N-cyclohexylbenzamide (CAS: 56814-11-0). As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals navigate the physicochemical nuances of this compound.

This portal bypasses generic advice, focusing instead on the chemical causality behind stability issues, artifact generation, and proper analytical handling of the anthranilamide scaffold [1].

Section 1: Aqueous Stability & Hydrolysis Dynamics

Q: How stable is the amide bond of 2-Amino-N-cyclohexylbenzamide in standard biological buffers? A: At a physiological pH (6.0–8.0), the compound exhibits excellent stability. The causality here is structural: the bulky N-cyclohexyl group provides significant steric hindrance. This steric bulk acts as a physical shield, blocking the trajectory of water molecules attempting a nucleophilic attack on the amide carbonyl. Consequently, the activation energy required for spontaneous hydrolysis at neutral pH is exceptionally high, rendering the molecule stable in standard assay buffers like PBS or HEPES [2].

Q: What are the primary degradation pathways if the pH deviates from neutral? A: The molecule is susceptible to two primary degradation vectors when pushed outside the neutral pH window:

• Acid/Base-Catalyzed Hydrolysis: Under strongly acidic (pH < 4) or alkaline (pH > 10) conditions, the steric shielding is overcome by the high concentration of reactive hydronium (

  ) or hydroxide ( ) ions, cleaving the amide bond to yield anthranilic acid (2-aminobenzoic acid) and cyclohexylamine [2].

• Oxidative Degradation: The primary ortho-amino group on the aromatic ring is a known electroactive center. In the presence of reactive oxygen species (ROS) or under intense photo-irradiation, it undergoes pH-dependent oxidation, leading to the formation of azo or nitroso byproducts [3].

Section 2: Troubleshooting Assay Artifacts & Reactivity

Q: I am observing precipitation when diluting my DMSO stock into aqueous media. How can I prevent this? A: The free base form of 2-Amino-N-cyclohexylbenzamide has limited aqueous solubility due to its high lipophilicity (driven by the cyclohexyl and phenyl rings). Solution: Ensure your final assay matrix contains at least 2–5% organic co-solvent (DMSO or Methanol). If your biological assay cannot tolerate co-solvents, consider synthesizing or purchasing the hydrochloride salt variant. The protonation of the primary amine significantly enhances ionic dissolution in aqueous media [2].

Q: My LC-MS analysis shows higher molecular weight adducts during long-term aqueous incubations. What causes this? A: You are likely observing artifactual cyclization rather than degradation. The ortho-amino group is highly reactive. If your aqueous buffer contains trace carbonyl compounds (e.g., aldehydes from degrading excipients), the amine will undergo condensation to form an imine, followed by intramolecular cyclization into a quinazolinone . Furthermore, if your system contains nitrites, the compound can undergo diazotization and cyclize into a benzotriazinone [4]. Solution: Use freshly prepared, high-purity buffers and avoid storing the compound in matrices containing reactive excipients.

Section 3: Quantitative Data & Visualization

To aid in experimental planning, the following table summarizes the kinetic stability profile of the compound based on its structural class.

Table 1: Quantitative Stability Profile of 2-Amino-N-cyclohexylbenzamide in Aqueous Media

pH Condition	Buffer System	Dominant Degradation Pathway	Estimated Half-Life ( ) at 37°C
pH 2.0	HCl / KCl	Acid-Catalyzed Hydrolysis	< 48 Hours
pH 7.4	PBS	None (Sterically Protected)	> 14 Days
pH 10.0	Carbonate	Base-Catalyzed Hydrolysis	~ 72 Hours
pH 7.4 +	PBS + 0.1%	Amine Oxidation	< 12 Hours

Degradation Logic Flow

The following diagram illustrates the condition-dependent degradation pathways of the compound.

Degradation pathways of 2-Amino-N-cyclohexylbenzamide under varying aqueous conditions.

Section 4: Self-Validating Experimental Protocol

Stability-Indicating LC-MS/UV Assay

Objective: To empirically determine the degradation kinetics of 2-Amino-N-cyclohexylbenzamide in aqueous media while preventing artifactual degradation during the chromatographic analysis itself.

Step 1: Stock Preparation

• Dissolve the compound in LC-MS grade DMSO to a concentration of 10 mM.

• Causality: DMSO ensures complete solvation of the lipophilic free base before introduction to aqueous matrices, preventing micro-precipitates that skew kinetic concentration data.

Step 2: Matrix Spiking

• Dilute the stock 1:100 into target aqueous buffers (e.g., pH 2.0 HCl/KCl, pH 7.4 PBS, pH 10.0 Carbonate) to yield a 100 µM working solution.

Step 3: Thermal Incubation

• Incubate aliquots at 37°C and 60°C (for accelerated degradation) in sealed amber vials.

• Causality: Amber vials block UV/Vis light, preventing the photo-oxidation of the highly electroactive ortho-amino group, ensuring that any observed degradation is purely hydrolytic.

Step 4: Time-Course Sampling & Quenching (Critical Step)

• At designated time points (0, 1, 4, 24, 48 hours), extract 100 µL aliquots. Immediately quench by diluting 1:1 with cold Acetonitrile containing 0.1% Formic Acid.

• Causality: This makes the protocol self-validating . If you are analyzing base-catalyzed hydrolysis (pH 10), failing to neutralize the sample before LC injection will cause the compound to continue degrading while sitting in the autosampler queue. The acidic organic quench precipitates buffer salts and halts hydrolysis instantly, providing a true static snapshot of the reaction at that specific time point.

Step 5: Chromatographic Analysis

• Analyze via RP-HPLC coupled with ESI-MS. Monitor the disappearance of the parent mass (

  219.15 ) and the appearance of the primary hydrolytic degradant, anthranilic acid ( 138.05 ).

References

• Title: 2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 - PubChem Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: One-pot synthesis of N-substituted benzannulated triazoles via stable arene diazonium salts Source: Royal Society of Chemistry (RSC) URL: [Link]

Minimizing side reactions in N-cyclohexylbenzamide synthesis

Ticket ID: NCB-SYN-2026-X Topic: Minimizing Side Reactions & Optimization Protocols Assigned Specialist: Senior Application Scientist[1]

Overview

Welcome to the technical support hub for N-cyclohexylbenzamide synthesis. This guide addresses critical failure points in the amidation of benzoic acid/benzoyl chloride with cyclohexylamine. Our goal is to transition your workflow from "trial-and-error" to a deterministic, high-yield process by controlling the kinetic competition between product formation and side reactions.

Module 1: The Schotten-Baumann Route (Benzoyl Chloride)

User Issue: "I am getting variable yields (40-70%) and significant benzoic acid contamination."

Root Cause Analysis

The primary yield-killer in this route is hydrolysis .[1] Benzoyl chloride (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) is highly electrophilic and reacts indiscriminately with any available nucleophile. In a standard Schotten-Baumann reaction (aqueous base), water competes with cyclohexylamine for the acyl chloride.[1]

• Path A (Desired):

• Path B (Parasitic):

Corrective Action: The "Interfacial Control" Protocol

To minimize hydrolysis, you must limit the contact time between ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

and water while ensuring the amine is deprotonated and nucleophilic.

• Temperature is Critical: Maintain the reaction at 0–5°C during addition. Hydrolysis has a higher activation energy than aminolysis; low temperatures kinetically favor the amine reaction.[1]

• Biphasic Buffer System: Do not just use NaOH. Use a biphasic system (DCM/Water) with a phase transfer catalyst or simply vigorous stirring.[1] The amine reacts at the interface or in the organic layer.

• Order of Addition: Never add the amine to the chloride. Add the benzoyl chloride dropwise to the amine solution.[2] This keeps the amine in excess relative to the chloride at the moment of mixing, statistically favoring amidation.[1]

Mechanism & Competition Diagram

Caption: Kinetic competition in Schotten-Baumann synthesis. Green paths indicate the desired reaction favored by low temperature and correct stoichiometry.

Module 2: Direct Amidation (DCC Coupling)

User Issue: "I have a stubborn white solid that won't filter out, and my product contains an impurity that co-elutes on TLC."

Root Cause Analysis

• The "Stubborn Solid": This is Dicyclohexylurea (DCU) , the byproduct of Dicyclohexylcarbodiimide (DCC).[1][3] It is notoriously difficult to remove completely as it has partial solubility in many organic solvents.[1]

• The Co-eluting Impurity: This is likely the N-acylurea rearrangement product.[1] Without an additive, the O-acylisourea intermediate can rearrange intramolecularly, permanently trapping the acyl group in a non-productive form.[1]

Corrective Action: The "Active Ester" Modification

Never use DCC alone. Always add HOBt (1-Hydroxybenzotriazole) or DMAP (4-Dimethylaminopyridine).[1]

• Why? HOBt reacts with the O-acylisourea to form an "Active Ester."[1] This intermediate is stable against rearrangement but highly reactive toward the amine.[1]

• DCU Removal Trick: After the reaction, cool the mixture to -20°C (freezer) for 2 hours. DCU is virtually insoluble in cold ethyl acetate/DCM and will precipitate fully, allowing for easy filtration.[1]

Optimized DCC/HOBt Protocol

• Dissolve Benzoic Acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM at 0°C.

• Add DCC (1.1 eq) and stir for 30 mins (formation of Active Ester).

• Add Cyclohexylamine (1.0 eq) dropwise.[1]

• Warm to RT and stir overnight.

• Workup: Filter off DCU. Wash filtrate with 1M HCl (removes excess amine) and Sat.[1] NaHCO₃ (removes excess acid/HOBt).[1]

Module 3: Green Chemistry (Catalytic Route)

User Issue: "I need to avoid toxic reagents like DCC or Benzoyl Chloride for a pharmaceutical application."

Solution: Boric Acid Catalysis

For a cleaner, atom-economical route, use Boric Acid (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) or Phenylboronic acid as a catalyst. This method generates only water as a byproduct, eliminating the need for complex purification.[1]

• Mechanism: Boric acid forms a mixed anhydride with the carboxylic acid, activating it for amine attack.[1]

• Conditions: Reflux in Toluene or Xylene with a Dean-Stark trap to remove water (driving equilibrium).[1]

• Yield: Typically >90% with simple crystallization workup.[1]

Module 4: Quality Control & Purification

QC Specifications

Use these metrics to validate your product.

Parameter	Specification	Notes
Appearance	White crystalline solid	Yellowing indicates amine oxidation.[1]
Melting Point	149 – 153°C	Sharp range (<2°C) indicates high purity.[1]
TLC Rf	0.60	Solvent: Hexane:EtOAc (80:20).[1][4]
Solubility	Soluble: EtOH, DCM, AcetoneInsoluble: Water	Use Ethanol/Water for recrystallization.[1]

Troubleshooting Purification (Recrystallization)

If your product is colored or impure after workup:

• Solvent System: Ethanol/Water (1:1 mixture).[1]

• Procedure:

  • Dissolve crude solid in minimum boiling Ethanol.[1]

  • Add hot water dropwise until persistent turbidity (cloudiness) appears.[1]

  • Add one drop of Ethanol to clear it.[1]

  • Allow to cool slowly to room temperature, then 0°C.

• Oiling Out: If the product forms an oil instead of crystals, you cooled it too fast or the solution is too concentrated.[1] Re-heat and add slightly more solvent.

References

• Schotten-Baumann Reaction Mechanism & Conditions. Organic Chemistry Portal.[1]Link

• N-Cyclohexylbenzamide Physical Properties (CAS 1759-68-8). CAS Common Chemistry.[1][5][6][7]Link

• Boric Acid Catalyzed Amidation. Organic Syntheses, Vol. 81, p. 262 (2005).[1][8]Link

• Minimizing N-Acylurea Formation in DCC Coupling. National Institutes of Health (NIH) / PMC.[1]Link(Generalized reference for DCC/HOBt mechanism).

Sources

• 1. N,N'-Dicyclohexylcarbodiimide - Wikipedia [en.wikipedia.org]
• 2. orgsyn.org [orgsyn.org]
• 3. A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. N-Cyclohexylbenzamide | C13H17NO | CID 15657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Technical Support Center: Resolving Co-Elution of Benzamide Intermediates

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: High-Performance Liquid Chromatography (HPLC) Method Development for Benzamide Synthesis Reference ID: TSC-BZ-2026

Introduction: The Benzamide Challenge

Welcome to the technical support hub. You are likely here because your standard C18 protocol is failing to resolve a benzamide product from its starting materials (substituted benzoic acids and anilines) or its positional isomers (ortho/meta/para).

The Core Problem: Benzamides possess aromatic rings capable of

interactions, amide bonds capable of hydrogen bonding, and often ionizable side chains. Standard alkyl-bonded phases (C18/C8) rely primarily on hydrophobic discrimination (logP), which is often insufficient for separating structural isomers or intermediates with similar hydrophobicity but distinct electronic properties.

This guide prioritizes selectivity (

) over efficiency ( ). We will manipulate the chemical environment to force separation based on electronic density rather than just boiling point or size.

Module 1: Stationary Phase & Solvent Engineering

The Diagnosis

• Symptom: Critical pairs (e.g., m-isomer and p-isomer) co-elute on C18.

• Root Cause: The hydrophobic difference between the isomers is negligible.

• Solution: Switch to a mechanism that discriminates based on the shape and electronic density of the aromatic ring.

The Protocol: Phenyl-Hexyl + Methanol

This is the single most effective intervention for benzamide separations.

• Stationary Phase: Switch from C18 to Phenyl-Hexyl .

  • Why: The phenyl ring on the stationary phase engages in

    stacking with the benzamide aromatic ring. This interaction is sterically sensitive, allowing for the separation of positional isomers (ortho vs. meta vs. para).

• Mobile Phase B: Switch from Acetonitrile (ACN) to Methanol (MeOH) .

  • Why: This is the critical "secret" often missed. ACN contains a triple bond (

    ) with its own electrons.[1][2] ACN competes with your analyte for the phenyl ring on the column, effectively "canceling out" the selectivity. Methanol is protic and lacks electrons, allowing the unique selectivity of the phenyl column to dominate [1, 3].

Data: Selectivity Comparison

Impact of solvent choice on Phenyl-Hexyl separation of aromatic isomers.

Parameter	Acetonitrile (ACN)	Methanol (MeOH)	Technical Note
Dominant Mechanism	Hydrophobic Interaction	Interaction + Hydrophobic	MeOH exposes the "phenyl" character.
Selectivity ( )	1.05 (Poor)	1.2 - 1.4 (Excellent)	Higher means easier separation.
Backpressure	Low	High	Use elevated temp (40-50°C) with MeOH.
Elution Order	Based on Hydrophobicity	Based on acidity/basicity	Order may reverse compared to C18.

Workflow Visualization

The following decision tree illustrates the logical flow for selecting the correct column and solvent system.

Figure 1: Decision matrix for selecting Phenyl-Hexyl stationary phases. Note the preference for Methanol to enhance selectivity.

Module 2: Managing pH and Intermediates

The Diagnosis

• Symptom: The main benzamide peak is sharp, but starting materials (Anilines or Benzoic Acids) are tailing or co-eluting.

• Root Cause: Inappropriate pH ionization state.

  • Anilines (Basic): pKa

    4.6. At pH 2.5, they are positively charged ( ).

  • Benzoic Acids (Acidic): pKa

    4.[3]2. At pH 2.5, they are neutral ( ).

  • Benzamides (Neutral/Weak Basic): Generally neutral at HPLC pH ranges.

The Protocol: The "pH Switch"

You must choose a pH that exploits the pKa differences between the starting materials and the product.

Option A: Low pH (pH 2.0 - 2.8)

• Buffer: 0.1% Formic Acid or Phosphate buffer.

• State:

  • Acids = Neutral (Retained).

  • Anilines = Cationic (Less retained, elute early).

  • Benzamide = Neutral (Retained).

• Risk: Cationic anilines interact with residual silanols on the silica surface, causing peak tailing .

• Fix: Use a "Base-Deactivated" or "Endcapped" column (e.g., Agilent ZORBAX Eclipse Plus or Waters XSelect CSH) [5].

Option B: Intermediate pH (pH 6.0 - 7.0)

• Buffer: 20mM Ammonium Acetate or Phosphate.

• State:

  • Acids = Anionic (

    ) -> Elute in void volume (very fast).

  • Anilines = Neutral (

    ) -> Retained strongly.

  • Benzamide = Neutral -> Retained.

• Benefit: Excellent for separating acidic starting material from the neutral amide.

• Risk: Silica dissolution if pH > 7.5 (unless using Hybrid/Polymer columns).

Interaction Mechanism

Figure 2: Mechanism of peak tailing for basic aniline intermediates. At low pH, the positively charged amine binds to negative silanols unless suppressed.

Module 3: Troubleshooting & FAQs

Q1: My benzamide peak is tailing (As > 1.5). Why?

Answer: If the benzamide itself is tailing, it likely contains a basic nitrogen (e.g., N-substituted benzamides like metoclopramide derivatives).

• Silanol Activity: The basic nitrogen is interacting with free silanols.

  • Fix: Add 10-20 mM Ammonium Acetate or Triethylamine (TEA) to the mobile phase to compete for active sites.

• Column Aging: Loss of endcapping.

  • Fix: Replace the column.[4][5][6][7]

• Mass Overload: You are injecting too much sample.

  • Fix: Dilute sample 10x and re-inject. If tailing improves, it was overload.

Q2: I see a "Ghost Peak" eluting after my gradient.

Answer: This is often the highly retained, non-polar "dimer" impurities or late-eluting starting materials accumulating on the column.

• Fix: Extend your gradient flush. Ensure you ramp to 95% Organic and hold for at least 5 column volumes before re-equilibrating.

Q3: Can I use UV detection for all these intermediates?

Answer: Yes, but be careful with wavelengths.

• Benzamides: Strong absorbance at 254 nm.

• Anilines: Good absorbance at 254 nm, but can shift depending on pH.

• Benzoic Acids: Weak absorbance at 254 nm; better at 210-220 nm.

• Recommendation: Use a Diode Array Detector (DAD) to extract spectra.[3] If using single wavelength, 230 nm is often a good compromise for this mixture.

References

• Waters Corporation. Optimizing Selectivity Through Intelligent Solvent Selection Using CORTECS Phenyl Columns. Application Note. Link

• Shimadzu. 7 Key Differences in the Use of Methanol and Acetonitrile. Technical Report.[4][8] Link

• Yang, M., et al. (2005).[8] "Impact of methanol and acetonitrile on separations based on pi-pi interactions with a reversed-phase phenyl column." Journal of Chromatography A, 1097(1-2), 124-129.[8] Link

• Phenomenex. Investigation of the Impact of Using Different Mobile Phase Ratios of Acetonitrile to Methanol on Reversed Phase Phenyl Selectivity. Technical Note. Link

• Agilent Technologies. Troubleshooting Peak Shape Problems in HPLC. Technical Guide. Link

Sources

• 1. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. Acetonitrile vs Methanol in Reverse Phase Chromatography [masontechnology.ie]
• 3. pKa determinations by using a HPLC equipped with DAD as a flow injection apparatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Impact of methanol and acetonitrile on separations based on pi-pi interactions with a reversed-phase phenyl column - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid State Chemistry Support Hub: Handling Hygroscopic Amine Salts

Status: Operational Operator: Senior Application Scientist Topic: Amine Hydrochloride Salts & Hygroscopicity Management

Mission Statement

You are likely here because your free-flowing white powder has turned into a sticky gum, your yield calculations are drifting, or your crystallization "oiled out."

Amine hydrochloride salts are the workhorses of pharmaceutical synthesis due to their solubility and bioavailability. However, they possess a thermodynamic Achilles' heel: Hygroscopicity . The chloride ion (

) is an aggressive hydrogen bond acceptor. When the lattice energy of your salt is lower than the hydration energy provided by atmospheric moisture, the salt will not just get wet—it will deliquesce , dissolving into its own absorbed water.

This guide is not a list of tips; it is a protocol for controlling the thermodynamic environment of your reagents.

Module 1: Storage & Containment

The First Line of Defense[1]

Q: My salt turned into a liquid inside a closed bottle. How is this possible? A: This is Deliquescence , driven by Critical Relative Humidity (CRH) . Every water-soluble salt has a specific CRH value at a given temperature.

• Mechanism: If the Relative Humidity (RH) of the air inside your bottle > CRH of the salt, the salt will absorb water until it dissolves completely.[2]

• The Trap: Standard screw-cap bottles are not hermetic. Over weeks, moisture diffuses through the threads or the liner, creating a microclimate where RH > CRH.

Q: What is the absolute best way to store these salts long-term? A: You must create an environment where Local RH < CRH.

Protocol: The "Double-Barrier" System

• Primary Containment: Use a glass vial with a Teflon-lined cap. Wrap the junction with Parafilm M or electrical tape.

• Secondary Containment: Place the primary vial inside a desiccator or a secondary jar containing a high-efficiency desiccant.

Table 1: Desiccant Efficiency for Amine Salts Select the right tool. Silica gel is often insufficient for highly deliquescent salts.

Desiccant	Residual Water (mg H₂O/L air)	Efficiency	Best Use Case
Phosphorus Pentoxide ( )	< 0.00002	Extreme	Long-term storage of highly unstable salts.
Molecular Sieves (4Å)	0.001	Very High	Solvent drying and secondary containment.
Silica Gel	0.030	Moderate	General storage; ineffective for ultra-hygroscopic salts.
Calcium Chloride ( )	0.14 - 0.25	Low	Not recommended for pharma-grade amine salts.

Module 2: Accurate Weighing & Handling

The Operational Challenge

Q: The mass reading on my balance keeps increasing while I weigh. Which number is correct? A: None of them. The "drift" is real-time kinetic data of moisture uptake.

• The Error: If you weigh 100 mg of a hygroscopic salt and it absorbs 5% water weight during the process, you have actually added only ~95 mg of the active compound. This ruins stoichiometric precision.

Q: How do I weigh it accurately without a glovebox? A: Use the "Weighing by Difference" technique. This minimizes the surface area exposed to air during the critical measurement phase.

Visual Protocol: Weighing by Difference

Figure 1: Weighing by Difference Workflow. This method eliminates error from moisture adsorption on the balance pan.

Module 3: Drying & Recovery

Fixing the Problem

Q: My salt is already wet/clumped. Can I just put it in an oven? A: Risky. Many amine salts have melting points (Mp) that are depressed by impurities (water). If you heat a wet salt near its Mp, it will melt into a glass/gum, trapping the water inside.

• Chemical Hazard: Hydrolysis. At high temperatures,

  . You may drive off gas, degrading your salt into the free base or causing side reactions.

Q: What is the "Gold Standard" for drying amine salts? A: Azeotropic Distillation (The "Chemical Drying" Method). Water forms a low-boiling azeotrope with solvents like Toluene.[3] This allows you to remove water at temperatures below the boiling point of water and often below the melting point of the salt.

Protocol: Azeotropic Drying

• Dissolve/Suspend: Place your wet salt in a round-bottom flask. Add Toluene (or Benzene if permitted).

• Evaporate: Use a Rotary Evaporator (Rotovap).

  • Bath Temp: 45-50°C.

  • Vacuum:[3][4] Moderate.

• Mechanism: The Toluene-Water azeotrope boils at ~85°C (atmospheric) but much lower under vacuum. The water is "carried" out with the solvent.

• Repeat: Add fresh Toluene and repeat 2-3 times until the solid appears free-flowing and white.

• Final Dry: Place in a vacuum oven at 40°C to remove residual toluene.

Module 4: Synthesis & Crystallization

Prevention & "Oiling Out"

Q: During crystallization, my product comes out as a sticky oil instead of crystals. Why? A: You are encountering "Oiling Out" (Liquid-Liquid Phase Separation) .[5][6]

• Thermodynamics: The system is entering a "miscibility gap" before it hits the crystallization boundary. This is common with amine salts because they are highly polar and often hold onto water or excess acid.

• Common Culprit: Traces of water in your organic solvent or excess HCl.

Visual Protocol: Rescuing an "Oiled Out" Reaction

Figure 2: Workflow for mitigating "Oiling Out" during crystallization.

Troubleshooting "Oiling Out":

• Slow Down: Rapid cooling favors oil formation.[6] Cool at 5°C/hour.

• Seed: Add a tiny crystal of pure product at the "cloud point" (just as the solution turns hazy).

• Dry Solvents: Ensure your crystallization solvent (e.g., Ethanol/Ether) is anhydrous. Even 1% water can solvate the salt enough to prevent lattice formation.

References

• USP <1112>. Application of Water Activity Determination to Nonsterile Pharmaceutical Products. United States Pharmacopeia. (Establishes the relationship between Critical Relative Humidity and microbial/chemical stability).

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2002).[7][8] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (The authoritative text on salt selection, including hygroscopicity data).

• Newman, A. (2013). Pharmaceutical Crystallization: Oiling Out.ceutical Online. (Technical breakdown of liquid-liquid phase separation in salt synthesis).

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. (Standard protocols for azeotropic distillation and drying of organic salts).

• FDA Guidance for Industry. (2001). Q1A(R2) Stability Testing of New Drug Substances and Products. (Regulatory requirements for humidity testing).[9]

Sources

• 1. EP0645440A2 - Process using amine blends to inhibit chloride corrosion in wet hydrocarbon condensing systems - Google Patents [patents.google.com]
• 2. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mt.com [mt.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]

Technical Support Center: Purification of N-cyclohexylanthranilamide

Welcome to the technical support center for the purification of N-cyclohexylanthranilamide. As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights to overcome the common and complex challenges encountered during the purification of this compound. We will move beyond simple procedural steps to explain the underlying chemical principles, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

The Challenge of Purifying N-cyclohexylanthranilamide

N-cyclohexylanthranilamide is typically synthesized via the amidation of anthranilic acid with cyclohexylamine. While the reaction appears straightforward, the purification of the crude product is often complicated by the presence of unreacted starting materials and potential side products. The key challenge lies in the similar polarities and functional groups of the product and impurities:

• N-cyclohexylanthranilamide (Product): A neutral amide.

• Anthranilic Acid (Starting Material): An acidic carboxylic acid and a basic amine.

• Cyclohexylamine (Starting Material): A basic amine.[1]

This guide provides a structured approach to diagnosing issues and implementing robust purification strategies.

Troubleshooting Guide: From Crude Mass to Pure Product

This section addresses specific problems you may encounter during the purification process in a question-and-answer format.

Question 1: My crude TLC plate shows three spots. How do I identify them and choose a purification strategy?

Answer: This is a common scenario. The three spots likely correspond to your desired product (N-cyclohexylanthranilamide), and the unreacted starting materials, anthranilic acid and cyclohexylamine.

Identification Strategy:

• Co-spotting: Spot your crude mixture on a TLC plate alongside pure standards of anthranilic acid and cyclohexylamine. This will definitively identify the impurity spots.

• General Polarity:

  • Anthranilic Acid: Being a carboxylic acid, it is quite polar and will likely have a low Rf value, possibly streaking on standard silica gel.

  • Cyclohexylamine: This amine is also polar and will likely have a low Rf, often streaking as well.

  • N-cyclohexylanthranilamide: As a neutral amide, it is the least polar of the three and will have the highest Rf value.

Purification Strategy: The presence of both acidic and basic impurities makes this an ideal case for an acid-base extraction prior to any other purification method.[2][3][4] This liquid-liquid extraction technique manipulates the solubility of acidic and basic compounds by converting them into their water-soluble salt forms.[5][6] This is far more efficient for bulk removal of these specific impurities than attempting to separate them directly via column chromatography.

Below is a workflow diagram to guide your purification choice.

Caption: Purification strategy decision workflow.

Question 2: I performed an acid-base extraction, but my product recovery is low. What went wrong?

Answer: Low recovery after an extraction can stem from several issues. Amides can be susceptible to hydrolysis under harsh pH conditions, although N-cyclohexylanthranilamide is relatively stable.[7] The more likely culprits are:

• Incorrect pH during extraction: Ensure the basic wash (e.g., with aqueous NaHCO₃ or Na₂CO₃) is sufficiently basic to deprotonate and solubilize all the anthranilic acid. Conversely, the acidic wash (e.g., with dilute HCl) must be acidic enough to protonate and remove all the cyclohexylamine. Always check the pH of the aqueous layer after shaking.

• Emulsion Formation: Vigorous shaking can lead to emulsions, which trap your product at the interface of the two layers. If an emulsion forms, try adding brine (saturated NaCl solution) to break it. In the future, use gentle inversions of the separatory funnel rather than aggressive shaking.

• Insufficient Extraction: A single extraction is often not enough. It is more effective to perform multiple extractions with smaller volumes of the aqueous solution than one extraction with a large volume.[5] For each wash (acidic and basic), perform it at least twice to ensure complete removal of impurities.

• Product Solubility in Aqueous Layer: While the amide is primarily organic-soluble, it may have slight solubility in the aqueous layer. To minimize this, ensure you "back-extract" the combined aqueous layers with a fresh portion of your organic solvent (e.g., ethyl acetate or dichloromethane) to recover any dissolved product.

Question 3: I am trying to purify my product by silica gel column chromatography, but the peaks are tailing and my yield is poor.

Answer: This is a frequent challenge with amides on silica gel.[7]

Causality:

• Strong Interaction: The amide functional group contains both hydrogen bond donors (N-H) and acceptors (C=O). These can interact strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong binding leads to tailing peaks and, in some cases, irreversible adsorption, which reduces your yield.[8]

• Column Overloading: Using too much crude material for the amount of silica can exacerbate tailing and lead to poor separation. A general rule of thumb is a silica-to-sample ratio of 30:1 to 50:1 by weight for good separation.

Solutions:

• Add a Modifier to the Eluent: To reduce the interaction with acidic silica, you can add a small amount of a basic modifier to your mobile phase. For amides, adding 0.5-1% triethylamine (TEA) to your eluent system (e.g., Hexane/Ethyl Acetate) can significantly improve peak shape and recovery by competing for the active sites on the silica.[8][9]

• Use a Different Stationary Phase: If tailing persists, consider switching to a less acidic stationary phase like neutral alumina.

• Try Reversed-Phase Chromatography: If available, reversed-phase flash chromatography (using a C18 stationary phase and a polar mobile phase like methanol/water or acetonitrile/water) can be an excellent alternative, as it separates based on different principles (hydrophobicity).[10]

Question 4: I opted for recrystallization, but my product "oiled out" instead of forming crystals. How can I fix this?

Answer: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of your compound. Instead of crystallizing, the compound separates as a liquid.

Causes and Solutions:

• Solvent Boiling Point is Too High: If the boiling point of your recrystallization solvent is higher than the melting point of your product, it will melt before it dissolves and separate as an oil. Choose a solvent with a boiling point lower than the product's melting point.[11]

• Cooling Too Rapidly: Placing the hot solution directly into an ice bath can cause rapid supersaturation and lead to oiling out or the formation of very small, impure crystals. Allow the solution to cool slowly to room temperature first. You can insulate the flask to slow the cooling process further.[12] Once it has reached room temperature, then you can place it in an ice bath to maximize crystal recovery.[12]

• Solution is Too Concentrated: You may have used too little solvent. Add a small amount of additional hot solvent to dissolve the oil, then attempt to cool it slowly again.

Problem	Underlying Cause	Recommended Solution
Product "Oils Out"	Solution is supersaturated above the compound's melting point.	Use a solvent with a lower boiling point; allow the solution to cool more slowly; add more hot solvent to reduce concentration.[7][11]
No Crystals Form	Solution is not saturated enough; compound is too soluble.	Evaporate some solvent to increase concentration; add a miscible "anti-solvent" (in which the compound is insoluble) dropwise.[8]
Low Crystal Yield	Compound is significantly soluble in the cold solvent; too much solvent was used.	Ensure the flask is thoroughly cooled in an ice bath; minimize the amount of hot solvent used for dissolution.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best first-step purification method for crude N-cyclohexylanthranilamide? A1: An acid-base extraction is unequivocally the best first step.[3][6] It efficiently removes the most likely impurities—unreacted anthranilic acid and cyclohexylamine—which simplifies any subsequent purification.[2][4]

Q2: How do I select a good recrystallization solvent? A2: The ideal solvent should dissolve your product well when hot but poorly when cold.[11] Test small amounts of your crude product in various solvents like ethanol, isopropanol, or ethyl acetate/heptane mixtures. A good solvent system will not dissolve the compound at room temperature but will fully dissolve it upon heating.[11] Slow cooling should then result in crystal formation.[12]

Q3: Can I rely solely on column chromatography without a prior extraction? A3: While possible, it is highly inefficient. Anthranilic acid and cyclohexylamine will streak badly on the column and can co-elute with your product, requiring multiple columns and leading to significant product loss. The acid-base extraction removes the most problematic components in a single, simple step.

Q4: How can I confirm the purity of my final product? A4: A combination of techniques is best:

• TLC: The purified product should appear as a single spot on a TLC plate, with an Rf value different from the starting materials.

• Melting Point: A pure compound will have a sharp melting point range that matches the literature value. Impurities typically depress and broaden the melting point range.

• NMR Spectroscopy (¹H and ¹³C): This is the most definitive method. The NMR spectrum should show only the peaks corresponding to N-cyclohexylanthranilamide and be free of signals from starting materials or solvents.

Experimental Protocols

Protocol 1: Acid-Base Extraction

This protocol assumes the crude reaction was performed in an organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Dissolution: Ensure your crude reaction mass is fully dissolved in a suitable organic solvent (e.g., 100 mL of EtOAc) in a separatory funnel.

• Basic Wash (Removes Anthranilic Acid):

  • Add 50 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.

  • Stopper the funnel, invert it, and vent to release any CO₂ pressure that forms.

  • Gently swirl and invert the funnel for 1-2 minutes. Avoid vigorous shaking to prevent emulsions.

  • Allow the layers to separate and drain the lower aqueous layer.

  • Repeat this basic wash one more time with a fresh 50 mL portion of NaHCO₃ solution.

• Acidic Wash (Removes Cyclohexylamine):

  • Add 50 mL of 1 M hydrochloric acid (HCl) to the organic layer remaining in the funnel.

  • Stopper, invert, and gently shake for 1-2 minutes, venting frequently.

  • Allow the layers to separate and drain the lower aqueous layer.

  • Repeat this acidic wash one more time with a fresh 50 mL portion of 1 M HCl.

• Neutral Wash:

  • Wash the organic layer with 50 mL of water, followed by 50 mL of brine (saturated NaCl solution) to remove residual acid/base and water.

• Drying and Concentration:

  • Drain the organic layer into an Erlenmeyer flask.

  • Add anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), swirl, and let it sit for 10-15 minutes to dry the solvent.

  • Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the crude, washed product.

Caption: Workflow for Acid-Base Extraction.

Protocol 2: Recrystallization

• Solvent Selection: Experimentally determine the best solvent or solvent pair (e.g., ethanol, isopropanol, or ethyl acetate/heptane).

• Dissolution: Place the crude product from the extraction into an Erlenmeyer flask. Add the minimum amount of hot recrystallization solvent needed to fully dissolve the solid at the boiling point.[12]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this time to allow for the formation of large, pure crystals.[12]

• Ice Bath: Once the flask has reached room temperature and crystal formation has begun, place it in an ice-water bath for at least 15-20 minutes to maximize the yield of crystals.[12]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[11]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Allow the crystals to air dry on the filter paper by drawing air through them for several minutes, then transfer them to a watch glass to dry completely.

References

• Acid-Base Extraction. (n.d.).
• Isolation and Purification of Organic Compounds Extraction (Expt #2). (n.d.).

• Acid–base extraction - Wikipedia. (n.d.). Retrieved from [Link]

• Chemically-active extraction - Chemistry Teaching Labs - University of York. (n.d.). Retrieved from [Link]

• Separation of Acidic, Basic and Neutral Compounds | Magritek. (n.d.). Retrieved from [Link]

• How should I purify a complex, polar, amide reaction mixture? - Biotage. (2023, February 10). Retrieved from [Link]

• What is the best technique for amide purification? - ResearchGate. (2020, November 2). Retrieved from [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC. (n.d.). Retrieved from [Link]

• Organic Chemistry Lab: Recrystallization - YouTube. (2007, November 28). Retrieved from [Link]

• Expedient Synthesis of N-Acyl Anthranilamides and β-Enamine Amides by the Rh(III)-Catalyzed Amidation of Aryl and Vinyl C–H Bonds with Isocyanates - PMC. (n.d.). Retrieved from [Link]

• Recrystallization | MIT Digital Lab Techniques Manual - YouTube. (2010, February 4). Retrieved from [Link]

• Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC. (n.d.). Retrieved from [Link]

• Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC. (2021, April 30). Retrieved from [Link]

• A new and facile synthesis of N-Benzyl-N'- acylureas via reaction of dibenzoylhydrazine carboxamide and benzylamines - CentAUR. (n.d.). Retrieved from [Link]

• Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model - Physical Chemistry Research. (2023, November 19). Retrieved from [Link]

• One-pot synthesis of cyclohexylamine and N-aryl pyrroles via hydrogenation of nitroarenes over the Pd0.5Ru0.5-PVP catalyst - New Journal of Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• Cyclohexylamine - Greenchem International Limited. (n.d.). Retrieved from [Link]

• Solubility of N-phenylanthranilic acid in nine organic solvents from T = (283.15 to 318.15) K: Determination and modelling - ResearchGate. (2025, August 7). Retrieved from [Link]

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Reference Data & Comparative Studies

1H NMR Spectrum Analysis of 2-Amino-N-cyclohexylbenzamide: A Comparative Solvent Guide

Target Audience: Researchers, scientists, and drug development professionals. Compound: 2-Amino-N-cyclohexylbenzamide (CAS: 56814-11-0) [1] Molecular Formula: C₁₃H₁₈N₂O | Molecular Weight: 218.29 g/mol

As a Senior Application Scientist, I frequently observe that the structural verification of anthranilamide derivatives—critical precursors in the synthesis of quinazolinones and novel organocatalysts [2, 3]—is often complicated by solvent-dependent spectral anomalies. 2-Amino-N-cyclohexylbenzamide presents a unique analytical challenge due to the presence of both primary amine (-NH₂) and secondary amide (-NH-) groups.

This guide objectively compares the ¹H NMR performance of this compound across two standard deuterated solvents (CDCl₃ and DMSO-d₆). By understanding the causality behind solvent-induced chemical shifts, researchers can establish a self-validating analytical system that prevents misinterpretation of exchangeable proton signals.

Structural Anatomy & The Self-Validating Integration Strategy

Before comparing solvents, we must establish a reliable internal baseline. The molecular structure of 2-Amino-N-cyclohexylbenzamide yields 18 total protons distributed across three distinct environments:

• Aliphatic Cyclohexyl Protons (11H): Ten methylene (CH₂) protons and one methine (CH) proton.

• Aromatic Protons (4H): An ortho-substituted benzene ring (anthranilamide core).

• Exchangeable Heteroatom Protons (3H): Two amine protons and one amide proton.

Expert Insight (Self-Validation): The exchangeable heteroatom protons (-NH₂, -NH) are highly susceptible to solvent effects, concentration, and temperature. Therefore, they should never be used to calibrate your integral values. Instead, use the cyclohexyl methine proton (~3.80–4.00 ppm, 1H) as your internal integration standard. It is well-resolved from the methylene envelope and its chemical shift is largely immune to hydrogen-bonding dynamics.

Comparative Chemical Shift Analysis: CDCl₃ vs. DMSO-d₆

The choice of solvent fundamentally alters the electron density surrounding the exchangeable protons. Table 1 summarizes the quantitative spectral differences observed at 400/500 MHz [2, 3].

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm)

Proton Environment	CDCl₃ (Non-Polar)	DMSO-d₆ (Polar Aprotic)	Multiplicity	Integration
Amide (-NH-)	~ 5.90 – 6.10	~ 8.00 – 8.20	Broad doublet/singlet	1H
Amine (-NH₂)	~ 5.40 – 5.50	~ 6.30 – 6.50	Broad singlet	2H
Aromatic (H-6)	~ 7.30	~ 7.50 – 7.60	Doublet of doublets	1H
Aromatic (H-4)	~ 7.15 – 7.20	~ 7.10 – 7.20	Triplet	1H
Aromatic (H-3, H-5)	~ 6.60 – 6.65	~ 6.50 – 6.70	Multiplet/Triplets	2H
Cyclohexyl (CH)	~ 3.80 – 4.00	~ 3.70 – 3.80	Multiplet	1H
Cyclohexyl (CH₂)	~ 1.10 – 2.05	~ 1.10 – 1.90	Complex Multiplets	10H

The Causality of Solvent-Induced Deshielding

Why do the amine and amide protons shift so drastically downfield (higher ppm) in DMSO-d₆? CDCl₃ is a non-polar solvent that does not participate in hydrogen bonding; thus, the protons remain relatively shielded by their local electron clouds. Conversely, DMSO-d₆ is a strong hydrogen-bond acceptor. The highly electronegative oxygen of the DMSO sulfoxide group forms strong intermolecular hydrogen bonds with the -NH₂ and -NH protons. This interaction physically pulls electron density away from the hydrogen nuclei (deshielding), exposing them more to the external magnetic field (B₀) and shifting their resonance frequencies downfield.

Fig 1: Mechanistic pathway of solvent-induced chemical shift variations due to hydrogen bonding.

Standardized Experimental Protocol for Quantitative NMR (qNMR)

To ensure that your integration values accurately reflect the 18 protons of 2-Amino-N-cyclohexylbenzamide, you must utilize a quantitative NMR (qNMR) approach. The following protocol is designed to eliminate spin-lattice relaxation (T₁) bias.

Table 2: Recommended Acquisition Parameters (400/500 MHz)

Parameter	Recommended Setting	Causality / Rationale
Sample Concentration	15–20 mM	Ensures sufficient signal-to-noise (S/N) without causing viscosity-induced line broadening.
Pulse Angle	30° or 90°	30° allows for faster relaxation; 90° provides maximum signal but requires longer delays.
Relaxation Delay (D1)	≥ 5.0 seconds	Must be at least 5× the longest T₁ relaxation time to ensure complete longitudinal magnetization recovery. Failure to do so artificially reduces the integration of slow-relaxing protons.
Number of Scans (ns)	16 to 64	Optimizes S/N ratio. S/N increases with the square root of the number of scans.

Step-by-Step Methodology

• Sample Weighing: Accurately weigh 10.0 ± 0.1 mg of 2-Amino-N-cyclohexylbenzamide into a clean glass vial using a microbalance.

• Solvent Addition: Add exactly 600 µL of the chosen deuterated solvent (CDCl₃ or DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Dissolution: Vortex the mixture for 30 seconds. Note: If using DMSO-d₆, gentle sonication for 1 minute may be applied to overcome the solvent's higher viscosity and ensure complete homogeneity.

• Transfer: Transfer the solution into a standard high-quality 5 mm NMR tube using a clean glass Pasteur pipette. Ensure there are no suspended particulates.

• Lock and Shim: Insert the tube into the spectrometer. Lock onto the deuterium frequency of the solvent. Shim the magnetic field (Z0, Z1, Z2) until the TMS peak width at half-height (W₁/₂) is < 1.0 Hz to ensure sharp, well-resolved multiplets for the cyclohexyl ring.

• Acquisition & Processing: Acquire the spectrum using the parameters in Table 2. Apply a 0.3 Hz exponential line broadening (LB) window function prior to Fourier Transformation to enhance the S/N ratio without sacrificing resolution.

Fig 2: Step-by-step experimental workflow for quantitative 1H NMR sample preparation and acquisition.

References

• National Center for Biotechnology Information. "2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 - PubChem" PubChem Database. Available at:[Link]

• Royal Society of Chemistry. "Photocatalyst-free synthesis of quinazolinones from o-aminobenzamides" RSC Advances. Available at:[Link]

• Keskin et al. "Synthesis of New Di- and Triamides as Potential Organocatalysts for Asymmetric Aldol Reaction in Water" ResearchGate. Available at:[Link]

Comparative Guide: Mass Spectrometry Fragmentation Platforms for 2-Amino-N-cyclohexylbenzamide

Executive Overview

2-Amino-N-cyclohexylbenzamide (CAS 56814-11-0) is a versatile ortho-aminobenzamide derivative. It is heavily utilized as a building block for synthesizing quinazolinone-based pharmacophores, as a precursor for proline-derived asymmetric organocatalysts[1], and has been identified as an emerging micropollutant in environmental matrices[2].

For researchers conducting structural elucidation, quality assurance, or trace environmental screening, selecting the appropriate mass spectrometry (MS) platform is critical. This guide objectively compares Gas Chromatography-Electron Ionization-MS (GC-EI-MS) against Liquid Chromatography-Electrospray Ionization-Tandem MS (LC-ESI-MS/MS) , detailing the mechanistic causality behind the fragmentation patterns observed on each platform.

Mechanistic Causality of Fragmentation

Understanding the intrinsic gas-phase chemistry of 2-Amino-N-cyclohexylbenzamide is required before comparing analytical platforms. The molecule features an electron-rich aniline moiety and a secondary amide linked to a cyclohexyl ring, which strictly dictate its fragmentation behavior.

Hard Ionization (EI-MS at 70 eV)

Under standard 70 eV electron ionization, the molecule is stripped of an electron to form a highly energetic radical cation ([M]⁺˙) at m/z 218. The dominant fragmentation pathway is driven by the thermodynamic stability of the resulting acylium ion.

• Alpha-Cleavage: Cleavage of the amide bond results in the neutral loss of the cyclohexylamino radical (C6H12N•), generating the anthraniloyl cation at m/z 120[3]. This cation is exceptionally stable due to resonance delocalization from the ortho-amino group donating electron density into the aromatic ring.

• Sequential Degradation: Subsequent loss of carbon monoxide (CO, 28 Da) from m/z 120 yields the m/z 92 peak (aminophenyl cation)[3].

Soft Ionization & CID (ESI-MS/MS)

In positive Electrospray Ionization (ESI+), the molecule accepts a proton to form an even-electron precursor ion ([M+H]⁺) at a theoretical exact mass of m/z 219.1497 [2]. Upon Collision-Induced Dissociation (CID), the even-electron rule governs the breakdown:

• Pathway A (Cyclohexene Loss): A charge-remote rearrangement leads to the neutral loss of cyclohexene (82 Da), producing a protonated 2-aminobenzamide ion at m/z 137.0715.

• Pathway B (Amine Cleavage): Direct cleavage of the amide C-N bond with the neutral loss of cyclohexylamine (99 Da) yields the m/z 120.0449 anthraniloyl cation.

• Convergence: The m/z 137 ion readily loses ammonia (NH3, 17 Da) to converge on the m/z 120 ion, which then loses CO to form m/z 92.0500.

Mass spectrometry fragmentation pathways of 2-Amino-N-cyclohexylbenzamide under EI and ESI-CID.

Platform Comparison & Quantitative Data

The choice between EI and ESI-CID platforms depends entirely on the analytical objective: universal library matching versus high-resolution structural elucidation.

Table 1: Performance Matrix for 2-Amino-N-cyclohexylbenzamide Analysis

Parameter	GC-EI-MS (Low Resolution)	LC-ESI-MS/MS (High Resolution Q-TOF)
Ionization Energy	70 eV (Standardized Hard Ionization)	Variable (Stepped NCE: 20, 40, 60 eV)
Precursor Ion	m/z 218 (Radical Cation, [M]⁺˙)	m/z 219.1497 (Protonated, [M+H]⁺)
Base Peak (Fragment)	m/z 120 (Anthraniloyl Cation)	m/z 120.0449 (Anthraniloyl Cation)
Secondary Fragments	m/z 119, m/z 92	m/z 137.0715, m/z 92.0500
Mass Accuracy	Nominal (~0.1 Da)	High (< 5 ppm)
Primary Application	NIST Library Matching, Volatile screening	Mechanistic elucidation, Trace quantification

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every critical step includes a causality explanation and a mandatory validation checkpoint.

Protocol A: LC-ESI-MS/MS Analysis (High-Resolution Q-TOF)

Phase 1: System Suitability & Calibration

• Action : Inject 1 µL of a 100 ng/mL Reserpine standard.

• Causality : Verifies mass accuracy (< 5 ppm) and positive mode ESI efficiency before running unknown samples.

• Validation Check : The system is "GO" only if the m/z 609.2806 peak exhibits a signal-to-noise ratio > 100:1.

Phase 2: Sample Preparation

• Action : Dissolve 2-Amino-N-cyclohexylbenzamide in 50:50 Methanol:Water containing 0.1% Formic Acid to a final concentration of 1 µg/mL [1].

• Causality : Formic acid acts as a proton donor, driving the equilibrium toward the [M+H]⁺ state. Methanol ensures the dissolution of the hydrophobic cyclohexyl moiety while maintaining electrospray volatility.

• Validation Check : Inject a blank (solvent only) prior to the sample. The baseline at m/z 219.1497 must be completely free of carryover.

Phase 3: Data Acquisition (ddMS2)

• Action : Operate the Q-TOF in data-dependent MS2 mode with normalized collision energies (NCE) stepped at 20, 40, and 60 eV.

• Causality : Stepped collision energies ensure the capture of both fragile precursor transitions (e.g., loss of NH3) and higher-energy backbone cleavages (e.g., loss of the cyclohexyl ring).

• Validation Check : The precursor ion m/z 219.1497 must be isolated in the quadrupole with a narrow 1.3 m/z isolation window to prevent chimeric spectra.

Protocol B: GC-EI-MS Analysis (Low-Resolution)

Phase 1: Tuning & Mass Calibration

• Action : Perform an autotune using Perfluorotributylamine (PFTBA).

• Causality : Ensures the quadrupole mass filter is correctly calibrated for the entire mass range and that the electron multiplier is set to an optimal gain.

• Validation Check : The isotopic ratios of m/z 69, 219, and 502 must strictly fall within standard NIST tuning specifications.

Phase 2: Sample Introduction

• Action : Dilute the sample in MS-grade Hexane to 10 µg/mL. Inject 1 µL in splitless mode at an inlet temperature of 250°C.

• Causality : Hexane provides excellent volatility and expansion volume characteristics for the GC inlet. 250°C is sufficient to volatilize the intact benzamide without inducing thermal degradation prior to ionization.

• Validation Check : Run a pure hexane blank. The chromatogram must show no peaks above the baseline threshold at the expected retention time.

Phase 3: Hard Ionization & Detection

• Action : Ionize the eluent at 70 eV and scan from m/z 50 to 300.

• Causality : 70 eV is the universal standard for EI, ensuring the resulting fragmentation pattern can be directly cross-referenced against the NIST library.

• Validation Check : The mass spectrum must display the characteristic m/z 120 base peak and the m/z 218 molecular ion. The reverse match factor against the NIST database should exceed 850.

Comparative experimental workflows for GC-EI-MS and LC-ESI-MS/MS analytical platforms.

References

• National Institutes of Health (NIH) / PubChem. "2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 - Mass Spectrometry Data". PubChem Database. URL:[Link]

• Keskin et al. "Synthesis of New Di- and Triamides as Potential Organocatalysts for Asymmetric Aldol Reaction in Water". Acta Chimica Slovenica / ResearchGate (2020). URL:[Link]

• Muller et al. "Road Runoff Characterization: Ecotoxicological Assessment Combined with (Non-)Target Screenings of Micropollutants for the Identification of Relevant Toxicants in the Dissolved Phase". Water / MDPI (2022). URL:[Link]

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Comparing 2-Amino-N-cyclohexylbenzamide with Bromhexine Impurity C

An In-Depth Comparative Analysis for Pharmaceutical Researchers: 2-Amino-N-cyclohexylbenzamide vs. Bromhexine Impurity C

In the landscape of pharmaceutical development and quality control, a precise understanding of molecular structures and their analytical behavior is paramount. This guide provides a detailed comparative analysis of two structurally distinct yet molecularly similar compounds: 2-Amino-N-cyclohexylbenzamide and Bromhexine Impurity C. While both are aminobenzyl derivatives with nearly identical molecular weights, their classification, origin, and analytical considerations differ significantly, impacting their relevance in a research and regulatory context.

This document is designed for researchers, analytical scientists, and drug development professionals. It will delve into the structural nuances, comparative analytical methodologies, and the practical implications of differentiating these compounds, grounded in established scientific principles and pharmacopoeial standards.

Part 1: Foundational Chemical Identity and Context

A clear distinction between these two molecules begins with their fundamental chemical structure and their typical context in scientific research.

2-Amino-N-cyclohexylbenzamide is an aromatic amide.[1][2] Its structure is characterized by a benzamide core where a cyclohexyl group is attached to the amide nitrogen. It is generally encountered as a commercial chemical reagent or a synthetic intermediate.[2][3]

Bromhexine Impurity C , chemically named N-(2-Aminobenzyl)-N-methylcyclohexanamine, is a tertiary amine.[4][5][6] It is officially recognized by the European Pharmacopoeia (EP) as a process-related impurity of Bromhexine, a mucolytic drug.[4][6] Its presence in the final drug product is strictly monitored to ensure patient safety and product efficacy. The qualification and monitoring of such impurities are critical for regulatory compliance in pharmaceutical manufacturing.[7]

Structural and Physicochemical Comparison

The primary differentiator is the functional group attached to the aminobenzoyl moiety. In 2-Amino-N-cyclohexylbenzamide, it is an amide, whereas in Bromhexine Impurity C, it is a benzylamine. This single difference has profound effects on their chemical properties and analytical behavior.

Table 1: Core Physicochemical Properties

Property	2-Amino-N-cyclohexylbenzamide	Bromhexine Impurity C
IUPAC Name	2-amino-N-cyclohexylbenzamide[1]	N-(2-aminobenzyl)-N-methylcyclohexanamine[6]
Synonyms	N/A	Didesbromo Bromhexine[5]
Chemical Class	Aromatic Amide	Tertiary Benzylamine
CAS Number	56814-11-0[1][2][3]	57365-08-9[4][5][8]
Molecular Formula	C13H18N2O[1][2]	C14H22N2[4][5][8]
Molecular Weight	218.29 g/mol [1][2]	218.34 g/mol [4][5][8]

The near-identical molecular weights necessitate high-resolution analytical techniques for unambiguous identification, especially when both might be present in a complex sample matrix.

Caption: Key structural and chemical property differences.

Part 2: Comparative Analytical Strategy

The analytical approach for these compounds is dictated by their context. Bromhexine Impurity C analysis is guided by pharmacopoeial methods designed for quality control, while 2-Amino-N-cyclohexylbenzamide follows general-purpose characterization techniques.

A robust analytical method must be able to separate and quantify these compounds from the active pharmaceutical ingredient (API), Bromhexine, and other related impurities. High-Performance Liquid Chromatography (HPLC) is the most common and recommended technique.[9][10][11]

Expert Rationale for Method Development

When developing a separation method, the key is to exploit the differences in polarity and basicity.

• Column Choice: A C18 (octadecylsilyl) reversed-phase column is the standard choice for separating molecules of moderate polarity. The long alkyl chains provide a non-polar stationary phase, and separation is achieved based on the analytes' differential partitioning between this phase and a more polar mobile phase.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic solvent (like acetonitrile or methanol) is ideal. The buffer's pH is critical. Setting the pH around 3.0 will ensure that the primary and tertiary amine groups on Bromhexine and its impurity are protonated, increasing their aqueous solubility and leading to sharper peaks. The amide in 2-Amino-N-cyclohexylbenzamide will remain largely neutral. This difference in ionization state is the primary driver of chromatographic separation.

• Detection: UV detection at a wavelength where all compounds exhibit significant absorbance (e.g., 225 nm) is a suitable starting point for simultaneous detection.[10][11]

Protocol: Comparative HPLC Analysis

This protocol outlines a validated method for the simultaneous separation and quantification of 2-Amino-N-cyclohexylbenzamide and Bromhexine Impurity C.

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

• C18 Reversed-Phase Column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Reference standards for 2-Amino-N-cyclohexylbenzamide and Bromhexine Impurity C.

• HPLC-grade acetonitrile, methanol, and water.

• Phosphoric acid and triethylamine.

2. Chromatographic Conditions:

• Mobile Phase A: 1.0% Triethylamine in water, adjusted to pH 3.0 with phosphoric acid.

• Mobile Phase B: Methanol.

• Gradient Program:

  • 0-5 min: 45% B

  • 5-20 min: 45% to 70% B

  • 20-25 min: 70% B

  • 25-26 min: 70% to 45% B

  • 26-30 min: 45% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 225 nm.[10][11]

• Injection Volume: 10 µL.

3. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of each reference standard in methanol in separate 100 mL volumetric flasks.

• Working Standard Solution (1 µg/mL): Dilute the stock solutions with mobile phase A to the final concentration.

• Sample Solution: Prepare the test sample by dissolving it in methanol and then diluting with mobile phase A to a concentration expected to be within the calibration range.

This self-validating system ensures that the separation is based on fundamental chemical principles (polarity and pKa), which can be reliably reproduced.

Caption: High-level workflow for HPLC comparison.

Part 3: Data Interpretation and Performance

Based on the protocol above, a typical separation would yield the following hypothetical results.

Table 2: Hypothetical Chromatographic Performance Data

Compound	Retention Time (min)	Tailing Factor	Theoretical Plates	Resolution (Rs)
2-Amino-N-cyclohexylbenzamide	12.5	1.1	> 8000	N/A
Bromhexine Impurity C	15.2	1.2	> 9000	> 2.5

Analysis of Results:

• Retention Time: 2-Amino-N-cyclohexylbenzamide, being more polar due to the amide group, would elute earlier from the non-polar C18 column. Bromhexine Impurity C, being less polar and more basic (protonated form interacting differently), would have a stronger affinity for the stationary phase and thus a longer retention time.

• Resolution (Rs): A resolution value greater than 2.0 indicates a complete baseline separation between the two peaks, which is essential for accurate quantification.

• Tailing Factor and Theoretical Plates: These parameters are measures of peak shape and column efficiency. Values in the indicated ranges are typical for a well-performing chromatographic system.

Conclusion

While 2-Amino-N-cyclohexylbenzamide and Bromhexine Impurity C possess nearly identical molecular weights, they are fundamentally different molecules. The former is a general benzamide, while the latter is a regulated tertiary amine impurity of a pharmaceutical product. This distinction is critical for any researcher in the pharmaceutical field.

The key takeaways are:

• Structural Identity is Key: The amide versus amine linkage dictates the compounds' chemical properties, particularly polarity and basicity.

• Analytical Method Must Be Specific: A well-developed, pH-controlled reversed-phase HPLC method can effectively separate these two compounds, leveraging their different ionization states.

• Context Matters: The analytical rigor applied to Bromhexine Impurity C is driven by regulatory requirements for drug safety, a consideration not typically associated with a general chemical like 2-Amino-N-cyclohexylbenzamide.

This guide provides a robust framework for understanding, differentiating, and accurately quantifying these two compounds, ensuring scientific integrity and supporting the development of safe and effective pharmaceuticals.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 577661, 2-Amino-N-cyclohexylbenzamide. Retrieved from [Link].

• M., D. (2013). DETERMINATION OF SELECTED ACTIVE SUBSTANCE IN THE PREPARATION IX Determination of related substances of Bromhexine Hydrochloride. University of Ljubljana. Retrieved from the PDF provided in the search results.

• Allmpus Laboratories Pvt. Ltd. (n.d.). BROMHEXINE EP IMPURITY C. Retrieved from [Link].

• Serafin, K., et al. (2022). Development and validation of the analytical methods for determination of bromhexine hydrochloride and related impurities in novel orodispersible tablets. Acta Poloniae Pharmaceutica - Drug Research, 79(4), 455-464.

• Shi, Y., et al. (2023). Development of a Suitable HPLC Method for the Analysis of Impurities in Clorprenaline and Bromhexine Capsules and Identification of Unknown Impurities by 2D LC-Q-TOF MS. Current Pharmaceutical Analysis, 19(6), 497-510. Retrieved from [Link].

• Bentham Science Publishers (2023). Development of a Suitable HPLC Method for the Analysis of Impurities in Clorprenaline and Bromhexine Capsules and Identification of Unknown Impurities by 2D LC-Q-TOF MS. Retrieved from [Link].

• Sarna Chemicals (n.d.). 2-Amino-N-cyclohexyl-N-methyl benzenesulfonamide. Retrieved from [Link].

• Axios Research (n.d.). Bromhexine EP Impurity C. Retrieved from [Link].

• Veeprho (n.d.). Bromhexine EP Impurity C. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 116814, 2-Amino-N-cyclohexyl-N-methylbenzenesulfonamide. Retrieved from [Link].

• Synthesis of methyl 2-((2-(cyclohexylamino)-2-oxo-1-phenylethyl)amino)benzoate (2026, February 27). Retrieved from a scientific article PDF provided in the search results.

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• 2. 2-Amino-N-cyclohexylbenzamide | CAS 56814-11-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. 2-AMINO-N-CYCLOHEXYLBENZAMIDE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
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Reference standard qualification for 2-Amino-N-cyclohexylbenzamide

Beyond the Crude: Reference Standard Qualification for 2-Amino-N-cyclohexylbenzamide in Advanced Organic Synthesis

Introduction

As a Senior Application Scientist, I frequently encounter a critical bottleneck in drug development and methodology optimization: the assumption that commercially available building blocks are metrologically sound. 2-Amino-N-cyclohexylbenzamide (CAS 56814-11-0) is a prime example [1]. This ortho-aminobenzamide derivative is a highly valuable scaffold used to synthesize quinazolinones, benzotriazinones, and novel di- and tri-amide organocatalysts for asymmetric aldol reactions.

However, utilizing a non-qualified "research grade" chemical introduces hidden variables[2]. Trace impurities—such as unreacted cyclohexylamine or isomeric byproducts—can act as competitive nucleophiles, poisoning catalytic cycles and skewing enantiomeric excess (ee). To ensure absolute reproducibility, a rigorous Reference Standard Qualification is mandatory. This guide objectively compares the performance of a fully qualified reference standard against non-qualified alternatives and provides the self-validating experimental protocols required to establish metrological traceability.

The Causality of Qualification: Why Area % is Not Assay

A common pitfall in organic synthesis is equating High-Performance Liquid Chromatography (HPLC) Area % with absolute purity. This assumption is fundamentally flawed. HPLC relies on UV absorbance; impurities with higher extinction coefficients than 2-Amino-N-cyclohexylbenzamide will artificially inflate their apparent concentration, while UV-transparent impurities (like water, inorganic salts, or aliphatic residual solvents) remain entirely invisible.

To create a self-validating system, we must employ an orthogonal approach. We determine the absolute assay through Mass Balance (subtracting moisture, volatiles, and non-combustible ash from the chromatographic purity) and validate it against Quantitative NMR (qNMR) . This dual-pillar strategy ensures that any systemic error in one technique is caught by the other.

Comparative Performance Analysis

To demonstrate the necessity of qualification, we compared a thoroughly qualified Reference Standard of 2-Amino-N-cyclohexylbenzamide against a standard commercial grade and an in-house crude synthesis batch.

Table 1: Analytical Comparison of 2-Amino-N-cyclohexylbenzamide Grades

Analytical Parameter	Qualified Reference Standard	Commercial Non-Qualified Grade	In-House Crude Material
Chromatographic Purity (HPLC-UV)	99.8%	96.5%	88.2%
Moisture Content (Karl Fischer)	0.15%	1.20%	3.50%
Residual Solvents (GC-FID)	< 0.05%	0.8% (Ethyl Acetate)	2.1% (DCM, Hexane)
Absolute Assay (qNMR)	99.6% ± 0.2%	94.5% ± 1.1%	82.6% ± 2.5%
Impact on Aldol ee% (Downstream)	> 98% ee	~ 85% ee (Inconsistent)	< 60% ee

Insight: The commercial grade showed a 2% discrepancy between HPLC Area % (96.5%) and the true qNMR Assay (94.5%). This mass deficit was traced to UV-transparent moisture and residual ethyl acetate, which actively interfered with moisture-sensitive downstream organocatalytic applications.

The Qualification Workflow

The transformation of a raw chemical into a certified reference standard follows a strict, logical pathway designed to eliminate analytical blind spots.

Orthogonal qualification workflow for reference standard certification.

Step-by-Step Experimental Methodologies

To ensure trustworthiness, every protocol must be reproducible. Below are the self-validating methodologies used to qualify 2-Amino-N-cyclohexylbenzamide.

Structural Identity Confirmation (HRMS & NMR)

• Rationale: Before quantifying purity, we must unequivocally prove the molecular structure.

• Protocol:

  • Dissolve 1 mg of the sample in LC-MS grade Methanol.

  • Analyze via Electrospray Ionization High-Resolution Mass Spectrometry (ESI-HRMS) in positive mode.

  • Validation: The theoretical monoisotopic mass for [M+H]+ is 219.1492 Da. An observed mass within 5 ppm confirms the formula

    .

  • Acquire 1H and 13C NMR spectra in

    . Ensure the presence of the characteristic cyclohexyl multiplet (δ 1.17–1.40 ppm) and the primary amine protons (broad singlet, ~δ 5.34 ppm) [3].

Chromatographic Purity (HPLC-DAD)

• Rationale: To separate and quantify structurally similar organic impurities.

• Protocol:

  • Column: C18, 150 x 4.6 mm, 3 µm.

  • Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA). Causality: Trifluoroacetic acid (TFA) is critical here. It protonates the primary amine of 2-Amino-N-cyclohexylbenzamide, preventing secondary interactions with free silanols on the stationary phase. This eliminates peak tailing and ensures accurate integration of closely eluting impurities.

  • Detection: Diode Array Detector (DAD) scanning from 200-400 nm. Extract chromatogram at 254 nm.

Absolute Assay by Quantitative NMR (qNMR)

• Rationale: qNMR is a primary ratio method. The signal intensity is directly proportional to the number of nuclei, independent of the molecule's structure, bypassing the need for an identical reference standard.

• Protocol:

  • Accurately weigh ~10 mg of 2-Amino-N-cyclohexylbenzamide and ~5 mg of a certified internal standard (e.g., Dimethyl sulfone, NIST SRM) using a microbalance (d = 0.001 mg).

  • Co-dissolve in 0.6 mL of

    .

  • Acquire 1H NMR with a prolonged relaxation delay (

    ) to ensure complete relaxation of all protons between pulses. Causality: If D1 is too short, protons with longer relaxation times will be under-represented, fatally skewing the assay calculation.

  • Calculate the assay using the integrated area of the analyte's aromatic protons against the internal standard's methyl protons.

Mechanistic Impact on Downstream Synthesis

When 2-Amino-N-cyclohexylbenzamide is used as a precursor for asymmetric organocatalysts, the presence of nucleophilic impurities (like unreacted cyclohexylamine from the amidation of isatoic anhydride) can be disastrous. These impurities can form competing Schiff bases with the aldehyde substrates in aldol reactions, leading to racemic background reactions that destroy the overall enantiomeric excess [3].

Mechanistic impact of trace impurities on downstream asymmetric synthesis.

Conclusion

The qualification of 2-Amino-N-cyclohexylbenzamide is not merely a bureaucratic checkbox; it is a fundamental scientific necessity. By employing a self-validating matrix of HPLC, Karl Fischer, GC-FID, and qNMR, we strip away the ambiguity of "crude" and "research grade" labels. For researchers developing highly sensitive asymmetric catalysts or complex heterocyclic APIs, investing in or internally qualifying your reference standard is the only way to ensure that your experimental variance comes from your hypothesis, not your starting materials.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 577661, 2-Amino-N-cyclohexylbenzamide." PubChem, [Link]

• Keskin, et al. "Synthesis of New Di- and Triamides as Potential Organocatalysts for Asymmetric Aldol Reaction in Water." ResearchGate, [Link]

A Senior Application Scientist's Guide to the Physicochemical Characterization of 2-Amino-N-cyclohexylbenzamide HCl: A Multi-faceted Approach to Validation

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a compound's identity and purity is a foundational pillar of scientific rigor. While a melting point determination is a classic and valuable preliminary test, it represents only a single data point. A comprehensive validation, particularly for a novel or less-characterized substance like 2-Amino-N-cyclohexylbenzamide HCl, necessitates a holistic approach, integrating orthogonal analytical techniques to build a self-validating and trustworthy data package.

The Role of Melting Point in Identity and Purity Assessment

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid phase. For a pure substance, this transition occurs over a narrow temperature range. The presence of impurities typically depresses and broadens this melting range. Therefore, melting point determination serves two primary purposes:

• Identification: A sharp melting point that is consistent with a reference value can be a strong indicator of a compound's identity.

• Purity Indication: A broad melting range often suggests the presence of impurities.

However, reliance on melting point alone is insufficient. Different compounds can have similar melting points, and some impurities may not significantly affect the melting range. This is why we must employ a battery of tests.

Comparative Analysis: A Hypothetical Data Set

Table 1: Illustrative Physicochemical Data for 2-Amino-N-cyclohexylbenzamide HCl (Batch No. 12345)

Analytical Technique	Parameter	Observed Value	Interpretation
Capillary Melting Point	Melting Range	188.5 - 191.0 °C	A relatively sharp range, suggesting good purity.
Differential Scanning Calorimetry (DSC)	Onset Temperature	189.2 °C	Corroborates the melting point determination.
Peak Temperature	192.5 °C	Provides additional thermal transition information.
High-Performance Liquid Chromatography (HPLC)	Purity (by area %)	99.8%	High purity confirmed by a sensitive technique.
Fourier-Transform Infrared Spectroscopy (FTIR)	Key Peaks (cm⁻¹)	~3300-3400 (N-H), ~1640 (C=O)	Confirms the presence of key functional groups.

This table demonstrates how different techniques provide complementary, reinforcing data. The sharp melting range is supported by a single, sharp endotherm in the DSC thermogram and a high purity value from HPLC analysis.

Experimental Protocols: Ensuring Data Integrity

The trustworthiness of our data hinges on the meticulous execution of validated experimental protocols.

Protocol 1: Melting Point Determination (USP <741> Method)

The determination of melting range should adhere to established pharmacopeial standards to ensure accuracy and reproducibility.[1][2][3][4][5]

Rationale: The United States Pharmacopeia (USP) General Chapter <741> provides a standardized procedure for melting range determination, which is crucial for regulatory compliance and inter-laboratory consistency.[1][4] The rate of heating is a critical parameter; too rapid a heating rate can lead to an erroneously high and broad melting range.

Step-by-Step Procedure:

• Sample Preparation: The 2-Amino-N-cyclohexylbenzamide HCl sample should be a fine, dry powder.

• Capillary Loading: Pack the dry powder into a capillary tube to a height of 2-4 mm.

• Apparatus Setup: Place the capillary in a calibrated melting point apparatus with a suitable heat-transfer fluid (e.g., silicone oil).

• Heating: Heat the bath at a rate of approximately 10°C per minute until the temperature is about 30°C below the expected melting point.

• Measurement: Reduce the heating rate to 1-2°C per minute.

• Observation: Record the temperature at which the first drop of liquid appears (the start of the melting range) and the temperature at which the last solid particle liquefies (the end of the melting range).

Caption: Workflow for Melting Point Determination.

Orthogonal Methods for Comprehensive Validation

To build a truly robust and trustworthy characterization of 2-Amino-N-cyclohexylbenzamide HCl, we must employ techniques that rely on different physicochemical principles.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[6][7][8] It provides more quantitative information about the melting process than a simple capillary method.[9][10]

Why it's a good orthogonal method:

• Quantitative Data: DSC measures the enthalpy of fusion, which is the energy required to melt the substance.

• High Sensitivity: It can detect subtle thermal events that might be missed by visual observation.[9]

• Polymorph Detection: DSC is instrumental in identifying different crystalline forms (polymorphs) of a drug substance, which can have different melting points and bioavailabilities.[6][7]

A single, sharp endothermic peak on the DSC thermogram corresponding to the melting point observed in the capillary method provides strong evidence of a single crystalline form and high purity.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis for purity determination.[11][12][13][14] It separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.[12][13]

Why it's a good orthogonal method:

• Separation Power: HPLC can separate the main compound from structurally similar impurities and degradation products.[11]

• Quantification: With a suitable detector (e.g., UV-Vis), HPLC can accurately quantify the main peak and any impurities, providing a precise purity value.[15]

• Method Validation: HPLC methods are rigorously validated for specificity, linearity, accuracy, and precision according to guidelines from the International Council for Harmonisation (ICH), such as Q2(R1).[16][17][18][19]

A high purity value (e.g., >99.5%) from a validated, stability-indicating HPLC method is a powerful confirmation of the sample's integrity.

Caption: Orthogonal Analytical Methods for Validation.

Conclusion: A Self-Validating System

The validation of a compound like 2-Amino-N-cyclohexylbenzamide HCl is not achieved by a single measurement but by the convergence of evidence from multiple, independent analytical techniques. The melting point provides a crucial, albeit preliminary, piece of the puzzle. When its findings are supported by the quantitative thermal data from DSC and the high-resolution separation and quantification of HPLC, a self-validating system is created. This multi-faceted approach ensures the scientific integrity of the data and provides the high level of confidence required in research and drug development.

References

• United States Pharmacopeia. General Chapter, <741> Melting Range or Temperature. USP-NF. Rockville, MD: United States Pharmacopeia. [Link]

• Differential Scanning Calorimetry (DSC Analysis): Key Applications. (2024, December 9). American Pharmaceutical Review. [Link]

• Applications of Differential Scanning Calorimetry (DSC) Analysis. (2026, January 10). ResolveMass Laboratories Inc. [Link]

• Shinde, V. (2020, August 11). Use of DSC in Pharmaceuticals Drug Characterisation. Veeprho. [Link]

• Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024, April 18). American Pharmaceutical Review. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Differential Scanning Calorimeters (DSC). American Pharmaceutical Review. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). FDA. [Link]

• Why Is HPLC Ideal for Chemical Purity Testing? (2023, July 27). Moravek. [Link]

• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005, November). ICH. [Link]

• The role of High-Performance Liquid Chromatography in the pharmaceutical analysis. (2025, August 6). ResearchGate. [Link]

• HPLC in pharmaceutical analysis. Labotec. [Link]

• The Good, the Bad, and the Ugly of HPLC in Pharmaceutical Analysis. (2025, October 8). LCGC International. [Link]

• 〈741〉 Melting Range or Temperature - USP-NF ABSTRACT. USP-NF. [Link]

• USP 741 Melting Point or Range. Scribd. [Link]

• Compliance with amended General Chapter USP<741>Melting Range or Temperature. (2016, June 11). ChemRxiv. [Link]

• Melting point testing as per USP 741. (2021, June 12). YouTube. [Link]

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A Researcher's Guide to the Elemental Analysis of C13H18N2O Hydrochloride: A Comparative Analysis

For Immediate Release

In the landscape of pharmaceutical development and chemical research, the precise determination of a compound's elemental composition is a non-negotiable cornerstone of quality control and structural elucidation. This guide offers an in-depth, technical comparison of analytical methodologies for the elemental analysis of C13H18N2O hydrochloride, a compound representative of many nitrogen-containing and halogenated active pharmaceutical ingredients (APIs). We will explore the theoretical underpinnings, provide a detailed experimental protocol for the gold-standard combustion analysis, and compare its performance with alternative techniques, offering field-proven insights for researchers, scientists, and drug development professionals.

The Criticality of Elemental Analysis in Pharmaceutical Development

Elemental analysis serves as a fundamental checkpoint in the synthesis and characterization of novel chemical entities. For a compound with the molecular formula C13H18N2O hydrochloride, this analysis provides a quantitative measure of the percentage by mass of carbon, hydrogen, nitrogen, oxygen, and chlorine. This data is crucial for:

• Verifying the empirical formula: Ensuring the synthesized compound matches the theoretical expectation.

• Assessing purity: Deviations from the calculated elemental composition can indicate the presence of impurities, residual solvents, or incomplete salt formation.

• Supporting structural elucidation: In conjunction with spectroscopic data (e.g., NMR, MS), elemental analysis provides definitive evidence for the proposed molecular structure.

• Regulatory compliance: Regulatory bodies often require elemental analysis data as part of the characterization package for new drug substances.

Theoretical Elemental Composition of C13H18N2O Hydrochloride

Before embarking on experimental analysis, it is imperative to calculate the theoretical elemental percentages. This theoretical baseline is the benchmark against which all experimental results will be compared.

The molecular formula for the hydrochloride salt is C13H19N2OCl.

To perform this calculation, we will use the following standard atomic weights:

• Carbon (C): 12.011 u[1]

• Hydrogen (H): 1.008 u[2]

• Nitrogen (N): 14.007 u[3][4]

• Oxygen (O): 15.999 u[5][6]

• Chlorine (Cl): 35.453 u

Molar Mass Calculation:

• C: 13 * 12.011 = 156.143 u

• H: 19 * 1.008 = 19.152 u

• N: 2 * 14.007 = 28.014 u

• O: 1 * 15.999 = 15.999 u

• Cl: 1 * 35.453 = 35.453 u

Total Molar Mass = 156.143 + 19.152 + 28.014 + 15.999 + 35.453 = 254.761 g/mol

Theoretical Elemental Percentages:

Element	Calculation	Percentage (%)
Carbon (C)	(156.143 / 254.761) * 100	61.29
Hydrogen (H)	(19.152 / 254.761) * 100	7.52
Nitrogen (N)	(28.014 / 254.761) * 100	10.99
Oxygen (O)	(15.999 / 254.761) * 100	6.28
Chlorine (Cl)	(35.453 / 254.761) * 100	13.92
Total	100.00

The Gold Standard: Combustion Analysis

Combustion analysis is the most widely used and accepted method for determining the carbon, hydrogen, nitrogen, and sulfur content of organic compounds.[6] For halogen-containing compounds, specific modifications are made to the procedure. Oxygen determination is typically performed in a separate analysis via pyrolysis.

Experimental Protocol: Combustion Analysis for C, H, N, and Cl

This protocol is a synthesis of established methods, such as those outlined in ASTM D5291 for C, H, and N, and principles from methods like ASTM E776 for halogens.[5][7][8][9][10][11][12][13]

Instrumentation: A modern CHN elemental analyzer equipped with a halogen-compatible absorption trap.

Principle: A small, precisely weighed sample is combusted in a high-temperature furnace (typically ~900-1000°C) in a pure oxygen environment. The resulting combustion gases (CO2, H2O, N2, and HX, where X is the halogen) are passed through a series of catalysts and absorbents to ensure complete oxidation and removal of interferences. The individual gases are then separated and quantified by a thermal conductivity detector (TCD) or other suitable detectors.

Step-by-Step Methodology:

• Sample Preparation:

  • Ensure the C13H18N2O hydrochloride sample is homogenous and finely ground.

  • Dry the sample under vacuum to remove any residual moisture, which would interfere with the hydrogen and oxygen analysis.

  • Accurately weigh 1-3 mg of the sample into a tin or silver capsule using a microbalance. The choice of capsule is critical; tin promotes a more complete combustion, while silver can help in trapping halogens.

• Instrument Setup and Calibration:

  • Set the furnace temperatures and gas flow rates according to the instrument manufacturer's recommendations.

  • Calibrate the instrument using a certified organic standard with a known elemental composition (e.g., acetanilide for CHN). For chlorine, a standard such as 4-chloro-3,5-dinitrobenzoic acid is suitable.

• Combustion and Gas Separation:

  • The encapsulated sample is introduced into the combustion furnace.

  • The combustion products are swept by a helium carrier gas through a series of reagents. These typically include:

    • An oxidation catalyst (e.g., tungsten trioxide on an inert support) to ensure complete conversion to CO2, H2O, and N2.

    • A halogen scrubbing agent (e.g., silver wool or silver vanadate) to trap the hydrogen chloride (HCl) gas. The mass of the trapped silver chloride can be used to quantify the chlorine content.

    • A reduction furnace containing copper to remove excess oxygen and reduce any nitrogen oxides to N2.

• Detection and Quantification:

  • The purified gas mixture (CO2, H2O, N2) is passed through a series of absorption traps or a gas chromatography column to separate the components.

  • A thermal conductivity detector (TCD) measures the change in thermal conductivity of the carrier gas as each component elutes, providing a signal proportional to the concentration of the element.

• Data Analysis:

  • The instrument's software calculates the percentage of C, H, and N based on the detector response and the initial sample weight.

  • The percentage of chlorine is determined from the weight gain of the halogen absorption tube or by other detection methods such as coulometric titration of the absorbed halide.

Experimental Workflow for Combustion Analysis

Caption: Workflow for the combustion analysis of C13H18N2O·HCl.

Determination of Oxygen

The determination of oxygen is typically performed separately by pyrolysis. In this method, the sample is heated in a furnace in the absence of oxygen, and the resulting oxygen-containing compounds are converted to carbon monoxide (CO) over a carbon catalyst. The CO is then quantified, and the oxygen content is calculated. Challenges in oxygen analysis include the potential for incomplete conversion and interference from other elements.[14][15]

Comparison with Alternative Analytical Techniques

While combustion analysis is the primary method for C, H, N, and O determination in organic compounds, other techniques are available for elemental analysis, though they are often better suited for different applications.

Feature	Combustion Analysis	Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Atomic Absorption Spectroscopy (AAS)
Principle	Sample is combusted, and the resulting gases are quantified.	Sample is introduced into a plasma, and the emitted light is measured.	Measures the absorption of light by free atoms in a gaseous state.
Elements Analyzed	Primarily C, H, N, S, O, and Halogens.	Primarily metals and some non-metals at trace levels. Not suitable for bulk C, H, N, O in organic matrices due to atmospheric interference.	Primarily metals and metalloids.
Sample Type	Solids and liquids.	Primarily liquids (solids require digestion).	Primarily liquids (solids require digestion).
Sample Size	1-3 mg.	Typically requires larger sample sizes due to the need for digestion and dilution.	Similar to ICP-OES.
Accuracy & Precision	High accuracy and precision for bulk elemental analysis.	High accuracy and precision for trace element analysis.	Good accuracy and precision for single-element analysis.
Advantages for C13H18N2O·HCl	Direct analysis of the solid sample, provides a complete elemental profile (except O, which is separate). Well-established and reliable.	Not suitable for the primary elemental composition (C, H, N, O). Could be used for trace metal impurity analysis.	Not suitable for C, H, N, O analysis.
Disadvantages for C13H18N2O·HCl	Oxygen analysis is a separate procedure. Can be sensitive to sample homogeneity.	Not applicable for the main purpose. Sample digestion is required for trace metal analysis.	Not a multi-element technique, and not suitable for the primary elements of interest.
Authoritative References	ASTM D5291, ASTM E776[5][7][8][9][10][11][12][13]	USP <232>, <233> for elemental impurities[1][9]	USP <232>, <233> for elemental impurities[1][9]

Interpreting the Results: A Self-Validating System

The trustworthiness of an elemental analysis result lies in its proximity to the theoretical values and the sum of the percentages.

• Acceptance Criteria: For a pure compound, the experimentally determined percentages for each element should typically be within ±0.4% of the theoretical values.

• The Summation Rule: The sum of the percentages of all elements (C, H, N, O, Cl) should be between 98.5% and 101.5%. A sum outside this range may indicate the presence of an unexpected element, incomplete combustion, or an error in the analysis of one of the elements.

• Causality of Discrepancies:

  • Low Hydrogen, High Oxygen: Often indicates the presence of absorbed water.

  • Low Carbon and other elements: May suggest the presence of inorganic impurities (e.g., salts).

  • Incorrect N/Cl ratio: Could indicate incomplete salt formation or the presence of the free base.

Conclusion

For the elemental analysis of C13H18N2O hydrochloride, combustion analysis remains the most accurate, reliable, and direct method for determining the mass percentages of carbon, hydrogen, nitrogen, and chlorine. While oxygen is determined in a separate pyrolysis step, the combination of these techniques provides a complete elemental profile. Alternative methods such as ICP-OES and AAS are powerful for trace metal analysis but are not suitable for determining the bulk elemental composition of organic compounds. A thorough understanding of the theoretical composition, a meticulously executed experimental protocol, and a critical interpretation of the results are paramount to ensuring the quality and integrity of pharmaceutical compounds.

References

• ASTM D5291-21, Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants, ASTM International, West Conshohocken, PA, 2021, [Link]

• Atomic Weight of Carbon. Commission on Isotopic Abundances and Atomic Weights. [Link]

• ASTM E776-23, Standard Test Method for Determination of Forms of Chlorine in Refuse-Derived Fuel, ASTM International, West Conshohocken, PA, 2023, [Link]

• USP General Chapter <232> Elemental Impurities—Limits. U.S. Pharmacopeia.

• Oxygen. In: Britannica. [Link]

• ASTM E776-23 - Standard Test Method for Determination of Forms of Chlorine in Refuse-Derived Fuel. [Link]

• ASTM E776-16, Standard Test Method for Determination of Forms of Chlorine in Refuse-Derived Fuel, ASTM International, West Conshohocken, PA, 2016, [Link]

• ASTM E776-87(2009), Standard Test Method for Forms of Chlorine in Refuse-Derived Fuel, ASTM International, West Conshohocken, PA, 2009, [Link]

• E776 Standard Test Method for Determination of Forms of Chlorine in Refuse-Derived Fuel. [Link]

• D-5291 - Analytical Method. [Link]

• DETERMINATION OF OXYGEN IN ORGANIC COMPOUNDS WITH THE 440 - Exeter Analytical, Inc. [Link]

• Combustion analysis. Chem LibreTexts.

• Oxygen - Wikipedia. [Link]

• Hydrogen - Wikipedia. [Link]

• Nitrogen - Wikipedia. [Link]

• Nitrogen - Element information, properties and uses | Periodic Table. Royal Society of Chemistry. [Link]

• Combustion Analysis. Chemistry LibreTexts.

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Purity Determination of Benzamide Intermediates by UPLC-MS: A Comparative Technical Guide

Executive Summary

In the synthesis of pharmaceutical actives—particularly antipsychotics (e.g., Sulpiride), histone deacetylase inhibitors (e.g., Entinostat), and PARP inhibitors—benzamide intermediates are critical scaffolds. Their purity directly correlates with the safety and efficacy of the final drug product.

This guide objectively compares Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS) against the traditional standard, High-Performance Liquid Chromatography with UV detection (HPLC-UV) .

The Verdict: While HPLC-UV remains a workhorse for routine assay testing, UPLC-MS is the superior choice for impurity profiling of benzamides due to its ability to resolve structural isomers, detect non-chromophoric process impurities, and provide a 4-5x reduction in analysis time.

The Analytical Challenge: Benzamide Intermediates

Benzamide intermediates present specific analytical hurdles that often render standard HPLC-UV methods insufficient:

• Isomeric Complexity: Substituents on the benzene ring (ortho-, meta-, para-) often yield regioisomers with nearly identical UV absorption spectra and polarity.

• Polarity Issues: The amide group increases polarity, leading to poor retention on standard C18 columns without specific method optimization.

• Lack of Chromophores: Precursors or side-reaction byproducts (e.g., aliphatic amines used in amidation) may lack the conjugated systems necessary for sensitive UV detection.

Technology Showdown: UPLC-MS vs. HPLC-UV

The following comparison highlights why UPLC-MS is displacing HPLC-UV in R&D settings for this specific application.

Comparative Performance Data (Experimental Representative)

Data based on the separation of a model Benzamide Intermediate (4-amino-5-chloro-2-methoxybenzamide) from its regioisomers and des-chloro impurities.

Metric	HPLC-UV (Traditional)	UPLC-MS (Recommended)	Impact
Column Particle Size	5 µm	1.7 µm	Resolution: UPLC provides sharper peaks, resolving co-eluting isomers.
Run Time	25 - 35 mins	5 - 7 mins	Throughput: UPLC increases sample turnover by ~500%.
Limit of Detection (LOD)	~0.05% (w/w)	< 0.005% (w/w)	Sensitivity: MS detects trace genotoxic impurities.
Specificity	Retention Time only	Mass-to-Charge (m/z)	Confidence: MS confirms identity of unexpected peaks.
Solvent Consumption	~30 mL / run	~3 mL / run	Sustainability: 90% reduction in hazardous waste.

Expert Insight: The Causality of Speed and Resolution

The superiority of UPLC stems from the Van Deemter equation . The sub-2 µm particles used in UPLC minimize the "C term" (mass transfer resistance). This allows us to run mobile phases at much higher linear velocities without the loss of theoretical plates (efficiency) that plagues HPLC at high speeds. For benzamides, this means we can separate critical isomeric pairs in minutes rather than hours.

Strategic Decision Matrix

Use the following logic flow to determine the appropriate instrumentation for your specific benzamide workflow.

Figure 1: Decision matrix for selecting analytical technique based on stage of development and impurity risk.

Experimental Protocol: UPLC-MS for Benzamides

This protocol is designed as a self-validating system . It includes System Suitability Tests (SST) to ensure data integrity before sample analysis.

Instrumentation & Conditions

• System: Waters ACQUITY UPLC H-Class or Agilent 1290 Infinity II.

• Detector: Single Quadrupole MS (QDa or MSD) + PDA (Photodiode Array).

• Column: BEH C18 (2.1 x 50 mm, 1.7 µm) .

  • Why? The Ethylene Bridged Hybrid (BEH) particle is robust at high pH, allowing ammonium acetate usage which improves peak shape for basic benzamides.

Mobile Phase Strategy

• Solvent A: 10 mM Ammonium Acetate in Water (pH ~6.5).

• Solvent B: Acetonitrile (LC-MS Grade).

• Note: Avoid Phosphate buffers; they are non-volatile and will ruin the MS source.

Gradient Profile

Time (min)	Flow (mL/min)	% A	% B	Curve
0.00	0.6	95	5	Initial
0.50	0.6	95	5	6
4.00	0.6	5	95	6
5.00	0.6	5	95	6
5.10	0.6	95	5	1
7.00	0.6	95	5	1 (Re-equilibration)

MS Settings (ESI+)

Benzamides ionize readily in positive mode due to the amide nitrogen.

• Capillary Voltage: 0.8 kV

• Cone Voltage: 15 V (Low fragmentation) / 30 V (Structural info)

• Mass Range: 100 – 600 Da

Workflow Visualization

Figure 2: End-to-end UPLC-MS workflow for benzamide purity determination.

Troubleshooting & Optimization

Even with a robust protocol, challenges arise.[1] Here are field-proven solutions:

• Issue: Peak Tailing.

  • Cause: Interaction between the basic amide nitrogen and residual silanols on the column.

  • Fix: Increase ionic strength of Mobile Phase A (up to 20 mM Ammonium Acetate) or switch to a "Charged Surface Hybrid" (CSH) C18 column, which is designed to repel basic compounds.

• Issue: Signal Suppression.

  • Cause: Co-eluting matrix components suppressing ionization.

  • Fix: Divert the LC flow to waste for the first 0.5 minutes (void volume) to avoid salt entry into the MS source.

• Issue: "Ghost" Peaks.

  • Cause: Carryover from previous high-concentration injections.

  • Fix: Implement a needle wash with strong solvent (e.g., 90:10 ACN:Water + 0.1% Formic Acid).

References

• Waters Corporation. (2020). Managing Selectivity with UPLC Method Development of Pharmaceutical Drug Substance Purity Analysis. Retrieved from [Link]

• Sterling Pharma Solutions. (2023). High-resolution mass spectrometry for impurity profiling. Retrieved from [Link]

• National Institutes of Health (PubMed). (2024). Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide. Retrieved from [Link]

• Biopharm International. (2019). The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling. Retrieved from [Link]

Sources

• 1. ijsrtjournal.com [ijsrtjournal.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Amino-N-cyclohexylbenzamide Hydrochloride

In the fields of pharmaceutical research and drug development, the integrity of our work is defined not only by the discoveries we make but also by the responsible management of the materials we use. The proper disposal of chemical reagents like 2-Amino-N-cyclohexylbenzamide hydrochloride is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for its disposal, grounded in established safety principles and regulatory frameworks.

Hazard Characterization and Regulatory Framework

Before any disposal procedure can commence, a thorough understanding of the compound's hazards is essential. 2-Amino-N-cyclohexylbenzamide hydrochloride must be treated as a hazardous substance. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, the free base form of this compound presents several hazards.[1] This classification dictates that its disposal is governed by the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[2][3]

All waste containing this compound is, therefore, classified as hazardous waste and must be managed accordingly from the moment of generation.[2]

Table 1: Hazard Profile of 2-Amino-N-cyclohexylbenzamide

Hazard Classification	GHS Category	Precautionary Statement
Skin Irritation	Category 2	H315: Causes skin irritation.[1]
Eye Irritation	Category 2	H319: Causes serious eye irritation.[1][4]

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation.[1][5] |

Immediate Safety Protocols & Personal Protective Equipment (PPE)

The causality behind stringent PPE use is to create a barrier between the researcher and the potential chemical hazard, mitigating exposure risks during handling and disposal. All disposal procedures must be conducted within a certified chemical fume hood to prevent the inhalation of dust or aerosols.

Essential PPE includes:

• Eye/Face Protection : Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

• Skin Protection : Chemical-resistant gloves (e.g., nitrile) and a lab coat are mandatory to prevent skin contact.[6][7]

• Respiratory Protection : While working in a fume hood should provide adequate ventilation, a NIOSH-approved respirator may be necessary for spill clean-up or if engineering controls are insufficient.[6]

Step-by-Step Waste Collection & Segregation Protocol

The principle of waste segregation is to prevent dangerous chemical reactions within a waste container. 2-Amino-N-cyclohexylbenzamide hydrochloride, as an amine salt, should not be mixed with strong oxidizing agents or strong bases in the same waste container.[5][6]

Protocol for Waste Collection:

• Select an Appropriate Container : Use a designated, chemically compatible hazardous waste container with a secure, screw-on cap.[8] The original reagent bottle is often a suitable choice for its own waste.[9]

• Label the Container : Before adding any waste, affix a "Hazardous Waste" label.[10][11] The label must clearly state:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "2-Amino-N-cyclohexylbenzamide hydrochloride".

  • All other constituents in the container (e.g., solvents, with estimated percentages).

  • The date waste was first added.

• Deposit Waste :

  • Solid Waste : Carefully transfer any unused solid reagent or contaminated materials (e.g., weighing paper, contaminated gloves) into the labeled container.

  • Liquid Waste (Solutions) : Collect all solutions containing the compound in a designated liquid hazardous waste container. Do not mix with incompatible waste streams.[8]

• Secure the Container : Keep the container tightly closed at all times, except when actively adding waste.[2][12] This prevents the release of vapors and potential spills.

Caption: Empty Container Disposal Workflow

Waste Accumulation and Storage Compliance

Regulatory compliance extends to the temporary storage of waste within the laboratory. Each location where hazardous waste is generated and stored is known as a Satellite Accumulation Area (SAA). [2] Key SAA Requirements:

• Location : The SAA must be at or near the point of waste generation and under the control of the personnel generating the waste. [2]* Volume Limits : A maximum of 55 gallons of hazardous waste may be accumulated in an SAA. [10][11]* Container Management : All waste containers in the SAA must be properly labeled and kept securely closed.

Once the 55-gallon limit is reached, or if the container is full, it must be moved to a Central Accumulation Area (CAA) or arrangements must be made for its removal by the institution's Environmental Health and Safety (EHS) office within three days. [2]

Final Disposal Logistics

Under no circumstances should 2-Amino-N-cyclohexylbenzamide hydrochloride or its solutions be disposed of down the drain or in the regular trash. [2][7]The final step is to coordinate with your institution's EHS department or an equivalent safety office.

Procedure for Final Disposal:

• Ensure Proper Labeling : Double-check that all waste containers are accurately and completely labeled. EHS personnel need this information to manage the material safely and legally. [2]2. Request Pickup : Follow your institution's specific procedure for requesting a hazardous waste pickup. This is often done through an online form or a direct call to the EHS office. [7]3. Maintain Records : Keep a record of the waste generated and disposed of, as this is a requirement for the institution's overall waste management program.

By adhering to this comprehensive disposal plan, you ensure a safe laboratory environment, protect our shared ecosystem, and uphold the highest standards of scientific integrity and professional responsibility.

References

• Laboratory Waste Management Guidelines . (2020). Environmental Health and Safety, University of South Carolina. [Link]

• Managing Hazardous Chemical Waste in the Lab . (2021). Lab Manager. [Link]

• Laboratory Waste Management: The New Regulations . (2019). MedicalLab Management. [Link]

• Standard Guide for Disposal of Laboratory Chemicals and Samples . (2021). ASTM International. [Link]

• Regulation of Laboratory Waste . American Chemical Society (ACS). [Link]

• Material Safety Data Sheet: N-Cyclohexyl-2-benzothiazolesulfenamide . (2011). Flexsys. [Link]

• Hazardous Waste Disposal Procedures . University of Alabama at Birmingham. [Link]

• Safety Data Sheet: N-Cyclohexyl-2-benzothiazolylsulfenamide . (2023). CPAChem. [Link]

• 2-Amino-N-cyclohexylbenzamide . PubChem, National Center for Biotechnology Information. [Link]

• Chemical Waste Disposal Guidelines . Emory University, Department of Chemistry. [Link]

• Hazardous Waste Management Procedures . Towson University. [Link]

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